11,14,17-Eicosatrienyl methane sulfonate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 11,14,17-Eicosatrienyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a proposed synthetic pathway for 11,14,17-eicosatrienyl methane (B114726) sulfonate, a polyunsaturated long-chain alkyl sulfonate. Due to the limited availability of direct synthesis protocols for this specific molecule, this document provides a comprehensive, step-by-step experimental methodology based on established and analogous chemical transformations. The synthesis involves a two-step process commencing from the readily available methyl ester of 11,14,17-eicosatrienoic acid. The initial step is the reduction of the methyl ester to the corresponding alcohol, 11,14,17-eicosatrien-1-ol. The subsequent step involves the methanesulfonylation of the alcohol to yield the final product. This guide includes detailed experimental protocols, tables of quantitative data from analogous reactions, and a proposed signaling pathway, offering a valuable resource for researchers in lipid chemistry, drug development, and chemical biology.

Introduction

Polyunsaturated fatty acids (PUFAs) and their derivatives are of significant interest in biomedical research due to their diverse biological activities. The modification of the functional groups of PUFAs can lead to novel compounds with unique physicochemical properties and potential therapeutic applications. 11,14,17-Eicosatrienyl methane sulfonate is a derivative of 11,14,17-eicosatrienoic acid, an omega-3 fatty acid. The introduction of a methane sulfonate (mesylate) group, an excellent leaving group, transforms the relatively inert lipid backbone into a potential alkylating agent.[1] Such lipid-derived electrophiles can interact with cellular nucleophiles, such as cysteine residues in proteins, thereby modulating various signaling pathways.[2][3][4] This guide provides a detailed theoretical framework and practical protocols for the synthesis of this novel compound.

Proposed Synthetic Pathway

The proposed synthesis of 11,14,17-eicosatrienyl methane sulfonate is a two-step process, as illustrated in the workflow diagram below. The synthesis starts with the methyl ester of 11,14,17-eicosatrienoic acid, which is first reduced to the corresponding alcohol. This is followed by the methanesulfonylation of the alcohol to yield the target compound.

Caption: Proposed two-step synthesis of 11,14,17-eicosatrienyl methane sulfonate.

Experimental Protocols

Step 1: Synthesis of (11Z,14Z,17Z)-Eicosatrien-1-ol

This procedure details the reduction of the methyl ester of 11,14,17-eicosatrienoic acid to its corresponding alcohol using lithium aluminum hydride (LiAlH₄), a powerful reducing agent for esters.[5][6] Care must be taken to perform the reaction under anhydrous conditions to prevent quenching of the reagent.

Materials:

• Methyl (11Z,14Z,17Z)-eicosatrienoate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Diethyl ether

• Saturated aqueous sodium sulfate (B86663) (Na₂SO₄) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend lithium aluminum hydride (1.2 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Dissolve methyl (11Z,14Z,17Z)-eicosatrienoate (1 equivalent) in anhydrous THF in a dropping funnel.

• Add the ester solution dropwise to the LiAlH₄ suspension over 30 minutes with continuous stirring.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

• Filter the resulting precipitate and wash it thoroughly with diethyl ether.

• Combine the filtrate and the ether washings and transfer to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude alcohol.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Parameter	Value/Condition	Reference
Starting Material	Methyl (11Z,14Z,17Z)-eicosatrienoate	Commercially available
Reducing Agent	Lithium aluminum hydride (LiAlH₄)	[5]
Solvent	Anhydrous Tetrahydrofuran (THF)	[5]
Reaction Temperature	0 °C to Room Temperature	[5]
Reaction Time	~2.5 hours	[5]
Work-up	Quenching with H₂O/NaOH	[5]
Purification	Flash Column Chromatography	Analogous reductions
Expected Yield	>90% (based on similar reductions)	[7]

Step 2: Synthesis of (11Z,14Z,17Z)-Eicosatrienyl Methane Sulfonate

This protocol describes the conversion of the polyunsaturated alcohol to its methanesulfonate (B1217627) ester using methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, triethylamine (B128534) (Et₃N).[8]

Materials:

• (11Z,14Z,17Z)-Eicosatrien-1-ol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve (11Z,14Z,17Z)-eicosatrien-1-ol (1 equivalent) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 equivalents) to the solution.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Continue stirring the reaction mixture at 0 °C for 1-2 hours.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with cold water, cold 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by flash chromatography on silica gel if necessary.

Parameter	Value/Condition	Reference
Starting Material	(11Z,14Z,17Z)-Eicosatrien-1-ol	Synthesized in Step 1
Reagent	Methanesulfonyl chloride (MsCl)	[8]
Base	Triethylamine (Et₃N)	[8]
Solvent	Anhydrous Dichloromethane (CH₂Cl₂)	[8]
Reaction Temperature	0 °C	[8]
Reaction Time	1-2 hours	[8]
Work-up	Aqueous extraction	[8]
Purification	Flash Column Chromatography	[9]
Expected Yield	High (based on similar reactions)	[9]

Proposed Biological Activity and Signaling Pathway

11,14,17-Eicosatrienyl methane sulfonate, as a potential lipid-derived alkylating agent, may exert biological effects by covalently modifying nucleophilic residues in proteins.[1] One such target is the Keap1-Nrf2 pathway, a critical regulator of the cellular antioxidant response.[3] Electrophilic lipids are known to react with cysteine sensors in Keap1, leading to the stabilization and nuclear translocation of Nrf2, which in turn activates the transcription of antioxidant and cytoprotective genes.

Caption: Proposed mechanism of Keap1-Nrf2 pathway modulation by 11,14,17-eicosatrienyl methane sulfonate.

Conclusion

This technical guide provides a comprehensive, albeit theoretical, framework for the synthesis of 11,14,17-eicosatrienyl methane sulfonate. The proposed two-step synthesis is based on well-established chemical reactions and provides detailed experimental protocols that can be adapted and optimized by researchers. The potential biological activity of this molecule as a modulator of the Keap1-Nrf2 signaling pathway highlights its promise as a tool for chemical biology and a lead compound for drug discovery. Further experimental validation of the proposed synthesis and biological activity is warranted.

References

• 1. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 2. Formation and Signaling Actions of Electrophilic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Ch20: Reduction of Esters using LiAlH4 to 1o alcohols [chem.ucalgary.ca]
• 7. Reduction of fatty acid methyl esters to fatty alcohols to improve volatility for isotopic analysis without extraneous carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 9. Synthesis of All-Z-1,6,9,12,15-Octadecapenten-3-one, A Vinyl Ketone Polyunsaturated Marine Natural Product Isolated from Callysponga sp - PMC [pmc.ncbi.nlm.nih.gov]

"chemical properties of 11,14,17-Eicosatrienyl methane sulfonate"

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

11,14,17-Eicosatrienyl methane (B114726) sulfonate is a sulfonate ester of 11,14,17-eicosatrienoic acid. The parent fatty acid is a C20 polyunsaturated fatty acid with three double bonds. While less common than its isomer dihomo-γ-linolenic acid (DGLA), it is a subject of interest due to the diverse biological activities of polyunsaturated fatty acids and their derivatives. The addition of a methane sulfonate group can significantly alter the physicochemical properties and biological activity of the parent molecule, potentially enhancing its stability or modifying its interactions with biological targets. This guide explores these potential characteristics.

Chemical Properties

Direct experimental data for 11,14,17-eicosatrienyl methane sulfonate is not available. The following tables summarize the known properties of its constituent precursor molecules, 11,14,17-eicosatrienoic acid and methanesulfonic acid. These values provide a theoretical basis for estimating the properties of the final compound.

Table 1: Physicochemical Properties of 11,14,17-Eicosatrienoic Acid

Property	Value	Source
Molecular Formula	C₂₀H₃₄O₂	PubChem
Molecular Weight	306.5 g/mol	PubChem[1]
XLogP3	6.9	PubChem[1]
Exact Mass	306.255880323 Da	PubChem[1]
Physical Description	Inferred to be a liquid at room temperature	Inferred
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and chloroform.[2]	Inferred

Table 2: Physicochemical Properties of Methanesulfonic Acid

Property	Value	Source
Molecular Formula	CH₄O₃S	PubChem
Molecular Weight	96.11 g/mol	PubChem
pKa	-1.9	Inferred
Physical Description	Colorless liquid	Inferred
Solubility	Miscible with water	Inferred

Hypothetical Synthesis Protocols

Two primary synthetic routes are proposed for the synthesis of 11,14,17-eicosatrienyl methane sulfonate. These protocols are based on established methods for the synthesis of other fatty acid methanesulfonates.

Method 1: Esterification of 11,14,17-Eicosatrienoic Acid

This method involves the direct esterification of the fatty acid with methanesulfonyl chloride in the presence of a base.

Experimental Protocol:

• Dissolution: Dissolve 1 equivalent of 11,14,17-eicosatrienoic acid in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of Base: Add 1.2 equivalents of a non-nucleophilic base, such as triethylamine (B128534) or pyridine, dropwise to the solution while stirring.

• Addition of Mesyl Chloride: Slowly add 1.1 equivalents of methanesulfonyl chloride to the reaction mixture.

• Reaction: Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature, stirring for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of hexane (B92381) and ethyl acetate.

References

• 1. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

The Enigmatic Profile of 11,14,17-Eicosatrienyl Methane Sulfonate: An Overview of a Novel Investigational Compound

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the biological activity of 11,14,17-eicosatrienyl methane (B114726) sulfonate. A comprehensive review of publicly available scientific literature and chemical databases reveals a significant finding: there is currently no published data on the biological activity, synthesis, or experimental use of this specific compound. This document will, therefore, provide a foundational understanding of its constituent parts—the parent fatty acid, 11,14,17-eicosatrienoic acid, and the methane sulfonate functional group—to offer a scientifically grounded perspective on its potential, albeit hypothetical, biological role. The guide will also touch upon the broader context of eicosanoid signaling and the common strategic use of sulfonate derivatives in medicinal chemistry.

Introduction: Uncharted Territory in Eicosanoid Research

Eicosanoids, a class of signaling molecules derived from 20-carbon fatty acids, are pivotal in a vast array of physiological and pathological processes. While extensive research has elucidated the roles of prominent members like prostaglandins (B1171923) and leukotrienes, the biological activities of many fatty acid derivatives remain unexplored. 11,14,17-Eicosatrienyl methane sulfonate represents one such molecule, for which no specific biological data has been reported in the scientific literature to date.

The parent compound, 11,14,17-eicosatrienoic acid, is an unsaturated fatty acid whose metabolic fate and signaling functions are not well-characterized.[1][2][3] The addition of a methane sulfonate (mesylate) group suggests a synthetic modification, possibly to enhance its stability, alter its solubility, or to create a targeted inhibitor of a specific enzyme or receptor.

This guide will proceed by dissecting the known information about the parent fatty acid and the general implications of mesylation in drug design, thereby providing a framework for potential future investigation into this novel compound.

The Parent Compound: 11,14,17-Eicosatrienoic Acid

11,14,17-Eicosatrienoic acid is a long-chain fatty acid with the chemical formula C₂₀H₃₄O₂.[1][3] It is structurally related to other well-studied omega-3 fatty acids. While specific biological functions of the 11,14,17 isomer are not detailed in the literature, it is plausible that it could serve as a substrate for the key enzymes in the eicosanoid synthesis pathways.

Potential Involvement in Eicosanoid Signaling Pathways

The metabolism of 20-carbon polyunsaturated fatty acids is primarily governed by three enzymatic pathways:

• Cyclooxygenases (COX): These enzymes (COX-1 and COX-2) catalyze the conversion of arachidonic acid to prostaglandins, thromboxanes, and prostacyclins, which are key mediators of inflammation, pain, and platelet aggregation.[4]

• Lipoxygenases (LOX): LOX enzymes (e.g., 5-LOX, 12-LOX, 15-LOX) are responsible for the synthesis of leukotrienes and lipoxins, which play critical roles in inflammation and immune responses.[4][5]

• Cytochrome P450 (CYP) Monooxygenases: This pathway leads to the production of epoxyeicosatrienoic acids (EETs) and hydroxyeicosatrienoic acids (HETEs), which are involved in the regulation of vascular tone and inflammation.[4][6][7][8]

It is conceivable that 11,14,17-eicosatrienoic acid could be a substrate for, or a modulator of, these enzymatic pathways. However, without experimental data, its specific role remains speculative.

The Methane Sulfonate Functional Group in Drug Design

Methane sulfonates, or mesylates, are frequently used in medicinal chemistry for several purposes:

• As a Leaving Group: The methanesulfonyl group is an excellent leaving group in nucleophilic substitution reactions, making mesylated compounds useful intermediates in chemical synthesis.

• To Improve Drug-like Properties: Sulfonamide and sulfonate groups can be introduced into a molecule to improve its pharmacokinetic properties, such as solubility and metabolic stability.

• As a Pharmacophore: In some cases, the sulfonate group itself can be a critical part of the pharmacophore, interacting with the target protein to elicit a biological response.

The presence of a methane sulfonate group on the eicosatrienoyl backbone could imply that 11,14,17-eicosatrienyl methane sulfonate is designed as a stable, long-acting signaling molecule, a prodrug, or an irreversible inhibitor of an enzyme within the eicosanoid pathway.

Hypothetical Mechanisms of Action and Signaling Pathways

Given the lack of direct evidence, any description of a signaling pathway for 11,14,17-eicosatrienyl methane sulfonate is purely hypothetical. Based on the structure, one could postulate its interaction with G-protein coupled receptors (GPCRs) that are known to bind fatty acids and their derivatives, or its potential to inhibit enzymes such as fatty acid amide hydrolase (FAAH) or cyclooxygenases.

Below is a generalized and hypothetical workflow for investigating the biological activity of a novel lipid molecule like 11,14,17-eicosatrienyl methane sulfonate.

References

• 1. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 11,14,17-eicosatrienoic acid, (Z,Z,Z)- | C20H34O2 | CID 5312529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Products derived from 5,8,11-eicosatrienoic acid by the 5-lipoxygenase-leukotriene pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. mdpi.com [mdpi.com]
• 8. Epoxyeicosatrienoic Acid and Prostanoid Crosstalk at the Receptor and Intracellular Signaling Levels to Maintain Vascular Tone - PubMed [pubmed.ncbi.nlm.nih.gov]

Uncharted Territory: The Mechanism of Action of 11,14,17-Eicosatrienyl Methane Sulfonate Remains Undefined

A comprehensive review of scientific literature and biochemical databases reveals a significant gap in the current understanding of 11,14,17-Eicosatrienyl methane (B114726) sulfonate. At present, there is no published research detailing its specific mechanism of action, biological targets, or pharmacological effects. This compound is commercially available as a research chemical, yet its role in cellular signaling and its potential therapeutic applications are currently unknown.

While information on the specific methane sulfonate derivative is absent, an examination of its parent compound, 11,14,17-eicosatrienoic acid, can provide some limited biological context. 11,14,17-Eicosatrienoic acid is recognized as a long-chain omega-3 fatty acid. Omega-3 fatty acids are a class of polyunsaturated fatty acids that are integral components of cell membranes and precursors to a variety of signaling molecules. However, it is crucial to emphasize that the biological activity of the parent fatty acid may not be predictive of the activity of its methane sulfonate derivative. The addition of the methane sulfonate group can significantly alter the compound's chemical properties, including its solubility, stability, and interaction with biological targets.

For illustrative purposes, the study of other eicosatrienoic acid analogs, such as 8,11,14-Eicosatriynoic Acid, has shown that structural modifications can lead to potent and specific inhibitory effects on enzymes like cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are key players in the inflammatory cascade. However, without experimental data, it is impossible to ascertain if 11,14,17-Eicosatrienyl methane sulfonate shares any of these properties.

Due to the absence of experimental data, this guide cannot provide quantitative data summaries or detailed experimental protocols related to the mechanism of action of 11,14,17-Eicosatrienyl methane sulfonate.

Visualizing the Knowledge Gap

The following diagram illustrates the relationship between the known parent compound and its derivative, for which the biological activity remains to be determined.

Figure 1. Relationship between 11,14,17-Eicosatrienoic Acid and its methane sulfonate derivative.

An In-depth Technical Guide to the Predicted Solubility Profile of 11,14,17-Eicosatrienyl Methane Sulfonate

Introduction

11,14,17-Eicosatrienyl methane (B114726) sulfonate is a lipid molecule derived from 11,14,17-eicosatrienoic acid, an omega-3 fatty acid. The addition of a methane sulfonate (mesylate) group to the fatty acid backbone is expected to significantly alter its physicochemical properties, including its solubility in various solvents. This technical guide aims to provide a comprehensive, albeit predictive, solubility profile for this compound, along with standardized experimental protocols for its empirical determination. Furthermore, potential signaling pathways related to the parent fatty acid are discussed to offer a starting point for investigating the biological activities of this sulfonate derivative.

Physicochemical Properties of Constituent Moieties

To infer the properties of 11,14,17-eicosatrienyl methane sulfonate, it is essential to understand the characteristics of its parent compounds.

Property	11,14,17-Eicosatrienoic Acid	Methyl Methanesulfonate (B1217627)
Molecular Formula	C₂₀H₃₄O₂[1][2]	C₂H₆O₃S[3]
Molecular Weight	306.5 g/mol [1][2]	110.13 g/mol [3]
Nature	Long-chain polyunsaturated fatty acid[4]	Sulfonate ester[3]
General Solubility	Practically insoluble in water; very hydrophobic[4]. Soluble in organic solvents.	Highly soluble in water; miscible with many organic solvents like alcohols and acetone[3]. Slightly soluble in nonpolar solvents[5].
XLogP3	6.9[1][2]	Not available

Predicted Solubility Profile of 11,14,17-Eicosatrienyl Methane Sulfonate

The structure of 11,14,17-eicosatrienyl methane sulfonate combines a long, nonpolar hydrocarbon tail with a polar methane sulfonate head group. This amphipathic nature will govern its solubility. The long C20 fatty acid chain will dominate, making the molecule largely lipophilic. However, the polar sulfonate group will introduce some capacity for interaction with polar solvents, a characteristic not prominent in the parent fatty acid.

Solvent Type	Predicted Solubility	Rationale
Nonpolar Organic Solvents (e.g., Hexane, Toluene)	High	The long hydrocarbon tail (C20) will readily interact with nonpolar solvents.
Polar Aprotic Solvents (e.g., DMSO, DMF)	High	These solvents can solvate both the nonpolar tail and the polar sulfonate group effectively.
Polar Protic Solvents (e.g., Ethanol, Methanol)	Moderate to High	The alkyl chain has good solubility in alcohols, and the polar head group can hydrogen bond with the solvent.
Water	Very Low	Despite the polar sulfonate group, the large, hydrophobic fatty acid chain will make the molecule practically insoluble in water. It may form micelles or aggregates.
Lipid-Based Formulations (e.g., Soybean Oil, Captex 355)	High	The high lipid content of the molecule ensures excellent miscibility with other lipids and oils.

Experimental Protocols for Solubility Determination

Given the absence of specific data, the following standard protocols are recommended for empirically determining the solubility of 11,14,17-eicosatrienyl methane sulfonate.

This is a standard method for determining the equilibrium solubility of a compound in a liquid solvent.

Protocol:

• Add an excess amount of 11,14,17-eicosatrienyl methane sulfonate to a known volume of the selected solvent in a sealed vial.

• Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the solution to stand and the excess solid to sediment.

• Carefully extract a sample from the supernatant and filter it to remove any undissolved particles.

• Dilute the filtrate with a suitable solvent and quantify the concentration of the dissolved compound using an appropriate analytical technique, such as HPLC-UV, LC-MS, or gas chromatography.

• The determined concentration represents the saturation solubility of the compound in that solvent at the specified temperature.

For determining solubility in lipid-based carriers that are solid or semi-solid at room temperature, techniques like Differential Scanning Calorimetry (DSC) and Hot Stage Microscopy (HSM) are employed.[6][7]

4.2.1. Differential Scanning Calorimetry (DSC)

Principle: The melting enthalpy of a solid solvent decreases as a solute is dissolved in it. This depression in melting enthalpy is proportional to the concentration of the dissolved solute until saturation is reached.[7]

Protocol:

• Prepare a series of mixtures of the compound and the lipid excipient with known concentrations.

• Heat the samples in a DSC instrument at a controlled rate (e.g., 10°C/min).

• Measure the melting enthalpy (ΔH) for each mixture.

• Plot the melting enthalpy versus the concentration of the compound. The point at which the downward trend in enthalpy breaks or levels off indicates the saturation solubility.[6][7]

4.2.2. Hot Stage Microscopy (HSM)

Principle: Crystalline materials exhibit birefringence under cross-polarized light. If a drug is fully solubilized in a molten lipid excipient, no birefringence will be observed above the melting point of the excipient. The presence of drug crystals indicates that the concentration is above the saturation solubility.[7]

Protocol:

• Prepare samples with known concentrations of the compound in the lipid excipient on microscope slides.

• Heat the slides on a hot stage at a controlled rate.

• Observe the samples under a cross-polarized light microscope.

• The highest concentration at which no birefringence is observed above the melting point of the excipient provides the range of saturation solubility.[7]

Potential Biological Relevance and Signaling Pathways

While the biological effects of 11,14,17-eicosatrienyl methane sulfonate are unknown, its parent molecule, 11,14,17-eicosatrienoic acid, is an omega-3 fatty acid. Omega-3 fatty acids are known to have significant anti-inflammatory properties.[8][9] They can modulate inflammatory pathways by competing with arachidonic acid (an omega-6 fatty acid) for the same metabolic enzymes, leading to the production of less potent inflammatory mediators.[9] Furthermore, omega-3 fatty acids can influence gene expression related to inflammation by interacting with transcription factors such as NF-κB and PPARs.[8][9]

The diagram below illustrates a potential anti-inflammatory signaling pathway that could be modulated by 11,14,17-eicosatrienyl methane sulfonate, assuming it retains some of the biological activity of its parent fatty acid.

Caption: Hypothetical anti-inflammatory signaling pathway.

This pathway illustrates that an omega-3 fatty acid derivative could potentially inhibit pro-inflammatory signaling by activating PPARs or by inhibiting TLR activation, both of which can lead to the downregulation of NF-κB-mediated transcription of inflammatory genes.

Conclusion

While direct experimental data for 11,14,17-eicosatrienyl methane sulfonate is currently lacking, a reasoned prediction of its solubility profile can be made based on its amphipathic structure. It is expected to be highly soluble in nonpolar organic solvents and lipid-based formulations, with limited solubility in aqueous media. The provided experimental protocols offer a robust framework for the empirical validation of these predictions. Furthermore, the known anti-inflammatory roles of its parent omega-3 fatty acid suggest a promising avenue for investigating the biological activities of this novel lipid derivative. Researchers and drug development professionals are encouraged to use this guide as a foundational resource for their studies, with the understanding that experimental verification is crucial.

References

• 1. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. mcdb.ca [mcdb.ca]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Measuring saturation solubility in lipid excipients ⋅ Gattefossé [gattefosse.com]
• 8. portlandpress.com [portlandpress.com]
• 9. go.drugbank.com [go.drugbank.com]

A Prospective Analysis of the Therapeutic Targets of 11,14,17-Eicosatrienyl Methane Sulfonate

Disclaimer: The compound 11,14,17-Eicosatrienyl methane (B114726) sulfonate is not described in the currently available scientific literature. This technical guide, therefore, presents a prospective analysis of its potential therapeutic targets and mechanisms of action. The hypotheses herein are derived from the known biological activities of its constituent components: the omega-3 fatty acid 11,14,17-eicosatrienoic acid and the methanesulfonate (B1217627) functional group. All data and protocols are based on related and well-studied analogous compounds.

Introduction

11,14,17-Eicosatrienyl methane sulfonate is a synthetic compound that combines the structure of an omega-3 polyunsaturated fatty acid with a reactive methanesulfonate (mesylate) ester. The fatty acid backbone, 11,14,17-eicosatrienoic acid, is a known modulator of eicosanoid pathways and possesses anti-inflammatory potential. The methanesulfonate group is a well-characterized functional group in medicinal chemistry, often employed as a good leaving group in reactions or as a component of irreversible enzyme inhibitors.

This guide will explore the potential therapeutic targets of 11,14,17-Eicosatrienyl methane sulfonate by dissecting the roles of its structural components. We will hypothesize its mechanism of action, propose potential therapeutic targets, and provide representative experimental protocols to validate these hypotheses.

Component Analysis

11,14,17-Eicosatrienoic Acid

11,14,17-Eicosatrienoic acid is a rare, 20-carbon omega-3 polyunsaturated fatty acid. In healthy humans, it constitutes less than 0.25% of the fatty acids in serum phospholipids. Its primary known biological role is as a potent inhibitor of the fatty acid elongation and desaturation reactions that convert dietary 18-carbon fatty acids into 20-carbon precursors for eicosanoids.

Omega-3 fatty acids are well-documented for their anti-inflammatory properties, which are mediated through several mechanisms, including:

• Competitive inhibition of the cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, thereby reducing the production of pro-inflammatory eicosanoids from omega-6 fatty acids like arachidonic acid.

• Serving as substrates for the production of anti-inflammatory and pro-resolving lipid mediators, such as resolvins and protectins.

While specific quantitative data for 11,14,17-eicosatrienoic acid is scarce, the activities of structurally similar fatty acids are well-characterized and are summarized in Table 1.

Methanesulfonate Esters

Methanesulfonate (mesylate) esters are known in pharmacology for several key functions:

• Irreversible Enzyme Inhibition: Methanesulfonates can act as irreversible inhibitors of enzymes by reacting with nucleophilic residues (e.g., serine, cysteine, or histidine) in the enzyme's active site, leading to the formation of a stable, covalent "sulfonyl-enzyme" adduct.

• Prodrug Moiety: The methanesulfonate group can be used as a protecting group in prodrug design. Under specific physiological conditions, such as in the presence of reactive oxygen species, the ester can be cleaved to release the active drug molecule.

Hypothesized Therapeutic Targets and Mechanisms of Action

Based on the combined properties of its components, we hypothesize three primary potential mechanisms of action and associated therapeutic targets for 11,14,17-Eicosatrienyl methane sulfonate.

Irreversible Inhibition of Eicosanoid Pathway Enzymes (COX/LOX)

The most plausible mechanism of action is the irreversible inhibition of enzymes in the eicosanoid pathway, namely cyclooxygenases (COX-1 and COX-2) and lipoxygenases (e.g., 5-LOX, 12-LOX, 15-LOX).

• Mechanism: The 11,14,17-eicosatrienoic acid backbone would serve as a recognition motif, guiding the molecule to the fatty acid binding site of these enzymes. Once positioned in the active site, the electrophilic methanesulfonate group would react with a nearby nucleophilic amino acid residue, forming a covalent bond and rendering the enzyme permanently inactive. This would lead to a potent and sustained reduction in the production of prostaglandins (B1171923) and leukotrienes.

• Therapeutic Potential: This mechanism suggests that 11,14,17-Eicosatrienyl methane sulfonate could be a powerful anti-inflammatory agent for conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain cancers where these pathways are upregulated.

Inhibition of Fatty Acid Amide Hydrolase (FAAH)

FAAH is the primary enzyme responsible for the degradation of endocannabinoids like anandamide. Inhibition of FAAH leads to elevated endocannabinoid levels, resulting in analgesic and anti-inflammatory effects.

• Mechanism: Similar to the proposed mechanism for COX/LOX, the fatty acid portion of the molecule could target the active site of FAAH. The methanesulfonate group could then acylate a key serine residue in the active site, leading to irreversible inhibition.

• Therapeutic Potential: As an FAAH inhibitor, this compound could be developed for the treatment of neuropathic pain, anxiety, and other conditions responsive to endocannabinoid signaling.

Prodrug of 11,14,17-Eicosatrienoic Acid

It is also possible that the methanesulfonate ester is not a reactive warhead but rather a prodrug moiety.

• Mechanism: The ester could be designed to be stable in the gastrointestinal tract but cleaved by esterases in the plasma or target tissues, releasing the parent 11,14,17-eicosatrienoic acid. This would allow for controlled release and potentially improved pharmacokinetic properties of the active fatty acid.

• Therapeutic Potential: In this scenario, the therapeutic applications would mirror those of the parent omega-3 fatty acid, focusing on chronic inflammatory conditions.

Quantitative Data for Related Compounds

As no data exists for the title compound, the following table summarizes inhibitory concentrations for related fatty acids against key enzymes in the eicosanoid pathway.

Compound	Target Enzyme	Assay Type	IC50 Value	Reference
Dihomo-γ-linolenic acid (DGLA)	5-Lipoxygenase	Human leukocytes	~10 µM	FASEB J (1990) 4:A305
8,11,14-Eicosatriynoic Acid (ETYA)	Cyclooxygenase-1	Ovine	2 µM
8,11,14-Eicosatriynoic Acid (ETYA)	5-Lipoxygenase	Porcine leukocytes	0.2 µM
Eicosapentaenoic Acid (EPA)	5-Lipoxygenase	Human neutrophils	~5 µM	JBC (1984) 259:12745

Experimental Protocols

The following are detailed, representative protocols that could be used to investigate the hypothesized activities of 11,14,17-Eicosatrienyl methane sulfonate.

In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

Objective: To determine the IC50 of 11,14,17-Eicosatrienyl methane sulfonate for COX-1 and COX-2.

Materials:

• Ovine COX-1 or human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0, with 1 mM phenol (B47542) and 500 µM hematin)

• 11,14,17-Eicosatrienyl methane sulfonate (test compound)

• DMSO (vehicle)

• EIA assay kit for Prostaglandin E2 (PGE2)

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a 96-well plate, add 10 µL of the test compound dilutions or vehicle to the reaction buffer.

• Add 10 µL of the COX-1 or COX-2 enzyme solution and incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 10 µL of arachidonic acid solution.

• Incubate for 2 minutes at 37°C.

• Stop the reaction by adding 10 µL of 1 M HCl.

• Quantify the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by non-linear regression analysis.

In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

Objective: To determine the IC50 of 11,14,17-Eicosatrienyl methane sulfonate for 5-LOX.

Materials:

• Human recombinant 5-LOX

• Arachidonic acid (substrate)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 2 mM CaCl2 and 1 mM ATP)

• 11,14,17-Eicosatrienyl methane sulfonate (test compound)

• DMSO (vehicle)

• Spectrophotometer

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a quartz cuvette, mix the reaction buffer, 5-LOX enzyme solution, and the test compound or vehicle.

• Incubate for 10 minutes at room temperature.

• Initiate the reaction by adding arachidonic acid.

• Immediately monitor the increase in absorbance at 234 nm for 5 minutes. This corresponds to the formation of the conjugated diene in the hydroperoxy product.

• Calculate the initial reaction velocity for each concentration.

• Determine the percent inhibition and calculate the IC50 value.

Visualizations

Signaling Pathways and Potential Points of Intervention

"11,14,17-Eicosatrienyl methane sulfonate and lipid signaling pathways"

An In-depth Technical Guide to Arachidonyl Trifluoromethyl Ketone (AACOCF3) and its Interplay with Lipid Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arachidonyl trifluoromethyl ketone (AACOCF3), a synthetic analog of arachidonic acid, is a potent and selective inhibitor of cytosolic phospholipase A2 (cPLA2) and calcium-independent phospholipase A2 (iPLA2).[1][2] By targeting these key enzymes, AACOCF3 effectively blocks the release of arachidonic acid from membrane phospholipids, a critical rate-limiting step in the biosynthesis of a vast array of lipid signaling molecules known as eicosanoids. This technical guide provides a comprehensive overview of AACOCF3, its mechanism of action, and its profound effects on lipid signaling pathways. It is designed to serve as a valuable resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Introduction to Arachidonyl Trifluoromethyl Ketone (AACOCF3)

AACOCF3, also known as arachidonyl trifluoromethyl ketone, is a cell-permeant molecule that serves as a powerful research tool for investigating the intricate roles of phospholipase A2 enzymes in cellular signaling.[3] Structurally, it mimics arachidonic acid, with the carboxylic acid group replaced by a trifluoromethyl ketone.[4] This modification allows it to act as a slow, tight-binding inhibitor of the 85-kDa cPLA2.[3][4] Its selectivity for cPLA2 and iPLA2 over the 14-kDa secretory PLA2 (sPLA2) makes it particularly useful for dissecting the specific contributions of these cytosolic enzymes to cellular processes.[4]

The Central Role of cPLA2 in Lipid Signaling

Cytosolic phospholipase A2 (cPLA2) is a critical enzyme that catalyzes the hydrolysis of the ester bond at the sn-2 position of membrane glycerophospholipids, releasing arachidonic acid.[5][6] This process is a key regulatory point in the generation of eicosanoids, which include prostaglandins, thromboxanes, and leukotrienes.[7] These lipid mediators are pivotal in a multitude of physiological and pathological processes, including inflammation, immunity, neurotransmission, and cardiovascular function.[5][7] The inhibition of cPLA2, therefore, represents a significant therapeutic target for a range of inflammatory and other diseases.[5][8]

Mechanism of Action of AACOCF3

AACOCF3 acts as a potent inhibitor of cPLA2.[3] Its mechanism involves binding to the active site of the enzyme, thereby preventing the hydrolysis of its phospholipid substrate and the subsequent release of arachidonic acid.[7] This blockade of arachidonic acid availability effectively curtails the production of downstream eicosanoids, thus modulating various signaling pathways.[3]

Quantitative Data: Inhibitory Potency of AACOCF3

The inhibitory activity of AACOCF3 against different phospholipase A2 enzymes has been quantified in various studies. The following table summarizes key inhibitory concentration (IC50) values.

Enzyme Target	Assay System	IC50 Value	Reference
Cytosolic PLA2 (cPLA2)	Purified Enzyme	1.5 µM	[2]
Calcium-independent PLA2 (iPLA2)	Purified Enzyme	6.0 µM	[2]
cPLA2	U937 cells (arachidonic acid release)	8 µM	[3][9]
cPLA2	Platelets (arachidonic acid release)	2 µM	[3][9]

Impact on Lipid Signaling Pathways

By inhibiting cPLA2, AACOCF3 significantly perturbs the arachidonic acid cascade, leading to a reduction in the synthesis of various pro-inflammatory lipid mediators.

The Arachidonic Acid Cascade

The following diagram illustrates the central position of cPLA2 in the arachidonic acid signaling pathway and the point of intervention for AACOCF3.

Caption: Inhibition of cPLA2 by AACOCF3 blocks arachidonic acid release.

Downstream Effects

The inhibition of arachidonic acid release by AACOCF3 leads to the suppression of various downstream signaling events. For instance, it has been shown to block the production of 12-hydroxyeicosatetraenoic acid (12-HETE) and thromboxane (B8750289) B2 in platelets.[9] Furthermore, AACOCF3 has demonstrated efficacy in animal models of chronic inflammation, asthma, and acute lung injury, highlighting its potential as a therapeutic agent.[5][10]

Experimental Protocols

The following provides a generalized methodology for a key experiment used to characterize the inhibitory effects of compounds like AACOCF3.

Cytosolic Phospholipase A2 Inhibition Assay

This assay is designed to measure the activity of cPLA2 and the inhibitory potential of test compounds.

Caption: Workflow for a colorimetric cPLA2 inhibition assay.

Detailed Methodology:

A typical cPLA2 assay kit can be used to determine enzyme activity.[11]

• Reagent Preparation: Prepare the cPLA2 Assay Buffer, substrate (e.g., Arachidonoyl Thio-PC), and DTNB (Ellman's reagent) as per the manufacturer's instructions. Dissolve the test inhibitor (e.g., AACOCF3) in an appropriate solvent like DMSO.[12]

• Assay Plate Setup: To wells of a 96-well plate, add the assay buffer. For inhibitor wells, add the desired concentration of the inhibitor. For control wells, add the solvent vehicle.

• Enzyme Addition: Add the purified cPLA2 enzyme to all wells except the non-enzymatic control (blank) wells.

• Substrate Addition and Incubation: Initiate the reaction by adding the substrate to all wells. Cover the plate and incubate at room temperature for a specified time (e.g., 60 minutes).[12]

• Detection: Stop the reaction and initiate color development by adding DTNB to each well. DTNB reacts with the free thiol produced upon substrate hydrolysis to yield a colored product.

• Measurement: Read the absorbance at 414 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank wells from all other readings. The percentage of inhibition is calculated by comparing the absorbance of the inhibitor-treated wells to the control wells.

Conclusion

Arachidonyl trifluoromethyl ketone (AACOCF3) is an invaluable tool for elucidating the roles of cPLA2 and iPLA2 in lipid signaling. Its potent and selective inhibitory action allows for the precise dissection of the arachidonic acid cascade and its downstream consequences. The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals seeking to explore the therapeutic potential of targeting cytosolic phospholipase A2 in a variety of disease contexts. The continued investigation of compounds like AACOCF3 will undoubtedly deepen our understanding of lipid-mediated signaling and pave the way for novel therapeutic interventions.

References

• 1. Inhibition of cyclooxygenases 1 and 2 by the phospholipase-blocker, arachidonyl trifluoromethyl ketone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AACOCF3 (Arachidonyl trifluoromethyl ketone), Phospholipase-A2 inhibitor (CAS 149301-79-1) | Abcam [abcam.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Targeting cytosolic phospholipase A2 by arachidonyl trifluoromethyl ketone prevents chronic inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. What are PLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 8. Inhibitors of secretory phospholipase A2 group IIA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Arachidonyl trifluoromethyl ketone, a potent inhibitor of 85-kDa phospholipase A2, blocks production of arachidonate and 12-hydroxyeicosatetraenoic acid by calcium ionophore-challenged platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A potent inhibitor of cytosolic phospholipase A2, arachidonyl trifluoromethyl ketone, attenuates LPS-induced lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytosolic Phospholipase A2 Assay Kit (ab133090) | Abcam [abcam.com]
• 12. content.abcam.com [content.abcam.com]

A Technical Guide to the Synthesis, Isolation, and Characterization of 11,14,17-Eicosatrienyl Methane Sulfonate: A Novel Eicosanoid Analogue for Research Applications

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of the targeted synthesis, purification, and characterization of 11,14,17-eicosatrienyl methane (B114726) sulfonate, a novel derivative of 11,14,17-eicosatrienoic acid (EA). While the natural discovery and isolation of this specific methane sulfonate have not been reported, this guide outlines a plausible synthetic route and purification protocol, leveraging established chemical principles. Furthermore, it explores the potential biological significance of this compound by examining the known signaling pathways of related eicosanoids. This whitepaper is intended to serve as a foundational resource for researchers interested in synthesizing and evaluating this and similar novel eicosanoid analogues for therapeutic and research purposes.

Introduction

Eicosanoids are a class of signaling molecules derived from the oxygenation of 20-carbon fatty acids, such as arachidonic acid and eicosatrienoic acids. They play crucial roles in a myriad of physiological and pathophysiological processes, including inflammation, immunity, and cardiovascular function. 11,14,17-Eicosatrienoic acid (also known as Dihomo-α-linolenic acid) is an omega-3 fatty acid that serves as a precursor to various bioactive metabolites.

The modification of the carboxylic acid moiety of fatty acids is a common strategy in drug discovery to alter their pharmacokinetic and pharmacodynamic properties. The conversion of the terminal carboxyl group to a methane sulfonate ester introduces a functional group with different chemical and physical properties, which could potentially modulate the compound's stability, bioavailability, and interaction with biological targets. This guide details a proposed methodology for the synthesis and isolation of 11,14,17-eicosatrienyl methane sulfonate, a compound not yet described in the scientific literature.

Physicochemical Properties

A summary of the known properties of the starting material, 11,14,17-eicosatrienoic acid, and the predicted properties of the target compound, 11,14,17-eicosatrienyl methane sulfonate, are presented in Table 1.

Table 1: Physicochemical Data

Property	11,14,17-Eicosatrienoic Acid	11,14,17-Eicosatrienyl Methane Sulfonate (Predicted)
Molecular Formula	C20H34O2[1][2]	C21H38O3S
Molecular Weight	306.48 g/mol [1]	370.59 g/mol
CAS Number	17046-59-2[1]	Not Available
Physical State	Liquid[1]	Liquid (Predicted)
Solubility	Soluble in organic solvents (e.g., ethanol, DMSO, dimethyl formamide)	Predicted to be soluble in organic solvents
Purity	>99% (Commercially available)[1]	>95% (Target for synthesis)

Proposed Synthesis and Isolation

The synthesis of 11,14,17-eicosatrienyl methane sulfonate from 11,14,17-eicosatrienoic acid is proposed as a two-step process:

• Reduction of the Carboxylic Acid: The carboxylic acid functional group of 11,14,17-eicosatrienoic acid is reduced to a primary alcohol to yield 11,14,17-eicosatrien-1-ol.

• Mesylation of the Alcohol: The resulting alcohol is then reacted with methanesulfonyl chloride in the presence of a non-nucleophilic base to form the desired methane sulfonate ester.

The overall workflow for the synthesis and purification is depicted in the following diagram.

Caption: Proposed experimental workflow for the synthesis, purification, and analysis of 11,14,17-Eicosatrienyl Methane Sulfonate.

Detailed Experimental Protocols

Protocol 1: Reduction of 11,14,17-Eicosatrienoic Acid

• Materials:

  • 11,14,17-Eicosatrienoic acid (1.0 g, 3.26 mmol)

  • Anhydrous tetrahydrofuran (B95107) (THF), 50 mL

  • Lithium aluminum hydride (LiAlH4), 1M in THF (4.9 mL, 4.9 mmol)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate (B86663) (Na2SO4)

  • Diethyl ether

• Procedure:

  • Dissolve 11,14,17-eicosatrienoic acid in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the LiAlH4 solution dropwise to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the flask back to 0 °C and quench the reaction by the sequential dropwise addition of water (0.2 mL), 15% NaOH solution (0.2 mL), and then water (0.6 mL).

  • Filter the resulting precipitate and wash with diethyl ether.

  • Combine the organic filtrates and wash with 1 M HCl, followed by brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield 11,14,17-eicosatrien-1-ol.

Protocol 2: Mesylation of 11,14,17-Eicosatrien-1-ol and Purification

• Materials:

  • 11,14,17-Eicosatrien-1-ol (from Protocol 1)

  • Anhydrous dichloromethane (B109758) (CH2Cl2), 40 mL

  • Triethylamine (Et3N), (0.68 mL, 4.89 mmol)

  • Methanesulfonyl chloride (MsCl), (0.30 mL, 3.91 mmol)

  • Silica gel for column chromatography

  • Hexane (B92381) and Ethyl Acetate (B1210297) for chromatography elution

• Procedure:

  • Dissolve the crude 11,14,17-eicosatrien-1-ol in anhydrous CH2Cl2 in a round-bottom flask under an inert atmosphere and cool to 0 °C.

  • Add triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

  • Stir the reaction at 0 °C for 2 hours and then allow it to warm to room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with CH2Cl2 and wash sequentially with cold 1 M HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield 11,14,17-eicosatrienyl methane sulfonate.

Potential Biological Significance and Signaling Pathways

While the biological activity of 11,14,17-eicosatrienyl methane sulfonate has not been investigated, the parent compound, 11,14,17-eicosatrienoic acid, is known to be a substrate for enzymes in the eicosanoid cascade. It can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce various signaling molecules.

It is hypothesized that 11,14,17-eicosatrienyl methane sulfonate could act as a modulator of these pathways. The methane sulfonate group may act as a stable mimetic of the carboxylic acid, potentially leading to competitive inhibition of enzymes that metabolize the parent fatty acid. Alternatively, it could have unique interactions with other receptors or enzymes. The diagram below illustrates a hypothetical interaction with the COX pathway.

References

• 1. larodan.com [larodan.com]
• 2. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 11,14,17-Eicosatrienyl Methane Sulfonate in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

11,14,17-Eicosatrienoic acid is a polyunsaturated fatty acid. Its methane (B114726) sulfonate derivative, 11,14,17-eicosatrienyl methane sulfonate, is a compound of interest in various research fields, potentially as a biomarker or a synthetic molecule. Accurate quantification of this analyte in biological matrices is crucial for understanding its pharmacokinetics, pharmacodynamics, and physiological roles. This application note provides a detailed protocol for the extraction and quantification of 11,14,17-eicosatrienyl methane sulfonate from biological samples, such as plasma, using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies presented are based on established principles for the analysis of eicosanoids and other methane sulfonate compounds.

Analytical Principle

The method described herein employs a robust and sensitive analytical approach for the quantification of 11,14,17-eicosatrienyl methane sulfonate. The workflow begins with the extraction and purification of the analyte from the biological matrix using C18 solid-phase extraction (SPE) cartridges.[1][2][3] This step is critical for removing interfering substances such as proteins and phospholipids. Following extraction, the analyte is quantified using a highly selective and sensitive LC-MS/MS system operating in multiple reaction monitoring (MRM) mode.[4][5][6][7] An internal standard, such as a deuterated analog of the analyte, should be used to ensure accuracy and precision by correcting for matrix effects and variations in extraction recovery and instrument response.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for eicosanoid extraction.[1][8][9]

Materials:

• Biological sample (e.g., plasma, serum, tissue homogenate)

• Internal Standard (IS) solution (e.g., d4-11,14,17-Eicosatrienyl methane sulfonate)

• 2M Hydrochloric acid (HCl)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• C18 SPE cartridges

• Nitrogen evaporator or centrifugal vacuum evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing and Spiking: Thaw biological samples on ice to prevent degradation of the analyte.[8] To a 1 mL aliquot of the sample, add the internal standard and vortex briefly.

• Acidification: Acidify the sample to a pH of approximately 3.5 by adding 2M HCl. This step is crucial for the efficient retention of the analyte on the C18 sorbent.[1]

• Protein Precipitation (for highly proteinaceous samples): For samples like tissue homogenates or cell lysates, add an equal volume of cold methanol and centrifuge to precipitate proteins.[2][8] Collect the supernatant for loading onto the SPE cartridge.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by washing it with 5 mL of methanol followed by 5 mL of deionized water.[1]

• Sample Loading: Load the acidified sample (or supernatant from protein precipitation) onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities. Follow this with a wash using 5 mL of hexane to elute non-polar, interfering lipids.[8]

• Elution: Elute the 11,14,17-eicosatrienyl methane sulfonate and the internal standard from the cartridge with 5 mL of ethyl acetate.[1]

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Figure 1: Experimental Workflow for Sample Preparation and Analysis

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Parameters (Proposed):

Parameter	Value
Column	C18 reverse-phase column (e.g., 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	50% B to 95% B over 10 min, hold at 95% B for 2 min, return to 50% B and equilibrate for 3 min
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	40 °C

MS/MS Parameters (Hypothetical):

• Ionization Mode: Electrospray Ionization (ESI), Positive or Negative ion mode (to be optimized)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Collision Gas: Argon

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
11,14,17-Eicosatrienyl methane sulfonate	To be determined	To be determined	To be determined
Internal Standard (e.g., d4-analog)	To be determined	To be determined	To be determined

Note: The precursor and product ions, as well as the collision energy, need to be determined by direct infusion of a standard solution of 11,14,17-eicosatrienyl methane sulfonate into the mass spectrometer.

Data Presentation

The quantitative data should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Calibration Curve for 11,14,17-Eicosatrienyl Methane Sulfonate

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.5	Example Value
1	Example Value
5	Example Value
10	Example Value
50	Example Value
100	Example Value
Linearity (r²)	>0.99

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Measured Concentration (Mean ± SD, n=5)	Accuracy (%)	Precision (%RSD)
1.5	Example Value	85-115	<15
40	Example Value	85-115	<15
80	Example Value	85-115	<15

Signaling Pathway Context

11,14,17-Eicosatrienoic acid is an omega-3 fatty acid. The metabolic pathways of polyunsaturated fatty acids are complex and lead to the production of various bioactive lipid mediators. The diagram below illustrates the metabolic pathway of a related and more commonly studied omega-6 fatty acid, Dihomo-γ-linolenic acid (DGLA), which is an isomer of 11,14,17-eicosatrienoic acid.[10][11] DGLA is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids.[10][12]

Figure 2: Dihomo-γ-linolenic Acid (DGLA) Metabolic Pathway

Conclusion

This application note provides a comprehensive framework for the quantification of 11,14,17-eicosatrienyl methane sulfonate in biological samples. The combination of solid-phase extraction and LC-MS/MS offers the required selectivity and sensitivity for accurate and reliable measurements. The provided protocols and proposed analytical parameters serve as a strong starting point for method development and validation. Researchers are encouraged to optimize these conditions for their specific applications and instrumentation.

References

• 1. arborassays.com [arborassays.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Low level determinations of methyl methanesulfonate and ethyl methanesulfonate impurities in Lopinavir and Ritonavir Active pharmaceutical ingredients by LC/MS/MS using electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 9. Extraction of eicosanoids from biological fluids, cells, and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 12. Dihomo-g-linolenic - Essential and Metabolic Fatty Acids Markers (RBCs) - Lab Results explained | HealthMatters.io [healthmatters.io]

"experimental protocol for treating cells with 11,14,17-Eicosatrienyl methane sulfonate"

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are based on the known properties of the parent fatty acid, 11,14,17-eicosatrienoic acid, and the methane (B114726) sulfonate functional group. As of the date of this document, there is no direct published research on "11,14,17-Eicosatrienyl methane sulfonate." Therefore, the information provided represents a scientifically inferred and hypothetical framework for experimental design. Researchers should exercise caution and perform thorough dose-response and toxicity studies.

Introduction

11,14,17-Eicosatrienyl methane sulfonate is a novel compound that combines the structural features of an omega-3 polyunsaturated fatty acid with a methane sulfonate group. This unique structure suggests a dual mechanism of action: the fatty acid moiety may facilitate cellular uptake and influence lipid signaling pathways, while the methane sulfonate group is a known alkylating agent capable of inducing DNA damage and cytotoxicity.[1][2] This positions the compound as a potential candidate for anticancer research, where targeted delivery of a cytotoxic agent is desirable.[3]

The parent fatty acid is structurally related to Dihomo-γ-linolenic acid (DGLA), a precursor to anti-inflammatory and anti-proliferative eicosanoids.[4] It is hypothesized that 11,14,17-Eicosatrienyl methane sulfonate could leverage fatty acid transport mechanisms for cellular entry, potentially leading to targeted alkylation of DNA in rapidly proliferating cells.[5]

Data Presentation

Due to the novel nature of this compound, no direct quantitative data exists. The following table summarizes relevant data for the parent fatty acid and a related compound, Dihomo-γ-linolenic acid (DGLA), to provide a starting point for concentration ranges in experimental studies.

Compound	Cell Line	Effective Concentration	Observed Effect	Citation
Dihomo-γ-linolenic acid (DGLA)	Human peripheral blood mononuclear cells (PBMC)	100 µM	Reduced TNF-α and IL-10 levels	[6]
Dihomo-γ-linolenic acid (DGLA)	THP-1 macrophages	50 µM	Attenuated IFN-γ induced phosphorylation of STAT1	[7]

Experimental Protocols

Protocol 1: Preparation of 11,14,17-Eicosatrienyl Methane Sulfonate Stock Solution

Objective: To prepare a sterile stock solution of the compound for cell culture experiments. Due to the lipophilic nature of the fatty acid chain, two methods are proposed.

Method A: Solubilization in Organic Solvent

Materials:

• 11,14,17-Eicosatrienyl methane sulfonate

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Ethanol (B145695), absolute, sterile

• Sterile, amber microcentrifuge tubes

Procedure:

• Aseptically weigh the desired amount of 11,14,17-Eicosatrienyl methane sulfonate in a sterile microcentrifuge tube.

• Add a minimal amount of DMSO or ethanol to dissolve the compound completely. Gentle vortexing may be applied.

• Bring the solution to the final desired stock concentration (e.g., 10 mM) with the same solvent.

• Store the stock solution in amber tubes at -20°C or -80°C to protect from light and prevent degradation.

• Note: The final concentration of the organic solvent in the cell culture medium should not exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (solvent only) must be included in all experiments.

Method B: Complexing with Bovine Serum Albumin (BSA)

Materials:

• 11,14,17-Eicosatrienyl methane sulfonate

• Fatty acid-free BSA

• Sterile phosphate-buffered saline (PBS)

• Sterile, amber glass vial

• Water bath

Procedure:

• Prepare a stock solution of the compound in ethanol as described in Method A.

• In a sterile amber glass vial, prepare a solution of fatty acid-free BSA in PBS (e.g., 10% w/v).

• Slowly add the ethanolic stock solution of the compound to the BSA solution while gently stirring. The final molar ratio of fatty acid to BSA should be between 2:1 and 5:1.

• Incubate the mixture in a 37°C water bath for 30-60 minutes to allow for complex formation.

• Sterile-filter the solution through a 0.22 µm filter.

• Store the BSA-complexed stock solution at 4°C for short-term use or at -20°C for long-term storage.

Protocol 2: In Vitro Treatment of Adherent Cancer Cells

Objective: To assess the cytotoxic and mechanistic effects of 11,14,17-Eicosatrienyl methane sulfonate on a cancer cell line (e.g., MCF-7, A549).

Materials:

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 11,14,17-Eicosatrienyl methane sulfonate stock solution (from Protocol 1)

• 96-well and 6-well cell culture plates

• MTT or similar cell viability assay kit

• Reagents for downstream analysis (e.g., lysis buffer for western blotting, DAPI for nuclear staining)

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates for viability assays and 6-well plates for mechanistic studies at a density that allows for logarithmic growth during the treatment period.

• Cell Adherence: Allow the cells to adhere and grow for 24 hours in a 37°C, 5% CO2 incubator.

• Treatment: Prepare serial dilutions of the 11,14,17-Eicosatrienyl methane sulfonate stock solution in complete culture medium to achieve the desired final concentrations.

• Remove the old medium from the cells and replace it with the medium containing the compound or the vehicle control.

• Incubation: Incubate the cells for various time points (e.g., 24, 48, 72 hours).

• Cell Viability Assay (96-well plate):

  • At each time point, perform an MTT assay according to the manufacturer's instructions to determine the IC50 value.

• Mechanistic Studies (6-well plate):

  • DNA Damage: After treatment, fix and permeabilize the cells. Stain with an antibody against a DNA damage marker (e.g., γH2AX) and a nuclear counterstain (e.g., DAPI). Visualize by fluorescence microscopy.

  • Apoptosis: Analyze apoptosis by flow cytometry using Annexin V/Propidium Iodide staining.

  • Signaling Pathway Analysis: Lyse the cells and perform western blotting to analyze the phosphorylation status of key proteins in relevant signaling pathways (e.g., Akt, MAPK, and DNA damage response pathways).

Mandatory Visualizations

Caption: Experimental workflow for treating cells with 11,14,17-Eicosatrienyl Methane Sulfonate.

References

• 1. Cytotoxic effect of a lipophilic alkylating agent after incorporation into low density lipoprotein or emulsions: studies in human leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkylating antineoplastic agent - Wikipedia [en.wikipedia.org]
• 3. Opportunities and challenges of fatty acid conjugated therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular uptake of fatty acids driven by the ER-localized acyl-CoA synthetase FATP4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for 11,14,17-Eicosatrienyl Methane Sulfonate in Lipidomics Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

11,14,17-Eicosatrienyl methane (B114726) sulfonate is a synthetic derivative of Dihomo-γ-linolenic acid (DGLA), an important omega-6 polyunsaturated fatty acid. DGLA is a precursor to a range of bioactive lipid mediators, collectively known as eicosanoids, which play crucial roles in inflammation and other physiological processes.[1][2] The introduction of a methane sulfonate group suggests its potential use as a stable precursor for targeted delivery or as a tool to study the metabolic fate and signaling pathways of DGLA in a controlled manner. These application notes provide detailed protocols for utilizing 11,14,17-Eicosatrienyl methane sulfonate in lipidomics studies to explore the downstream metabolic pathways and cellular effects of DGLA.

Principle

The methane sulfonate group in 11,14,17-Eicosatrienyl methane sulfonate is a good leaving group, potentially allowing the eicosatrienyl moiety to be released within the cellular environment and enter the DGLA metabolic pathways. This compound can be introduced into cell cultures or animal models to trace the metabolism of DGLA and quantify the production of its derivatives, such as prostaglandins (B1171923) of the 1-series (e.g., PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[3][4] By using advanced analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), researchers can achieve sensitive and specific quantification of these lipid mediators.[5][6][7]

Applications

• Metabolic Pathway Analysis: Elucidating the metabolic conversion of DGLA by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[8][9]

• Inflammation Research: Investigating the anti-inflammatory effects of DGLA-derived eicosanoids.[4][10]

• Drug Discovery: Screening for compounds that modulate DGLA metabolism for therapeutic purposes.

• Biomarker Discovery: Identifying novel lipid mediators derived from DGLA that could serve as biomarkers for various diseases.

Signaling Pathway

The metabolic processing of DGLA leads to the formation of several important signaling molecules. The primary pathways involve the COX and LOX enzymes, which produce anti-inflammatory eicosanoids.[11][12]

Figure 1: DGLA Metabolic Pathway.

Experimental Protocols

A general workflow for a lipidomics study using 11,14,17-Eicosatrienyl methane sulfonate involves several key steps from sample preparation to data analysis.

Figure 2: Experimental Workflow.

Protocol 1: Cell Culture Treatment and Sample Preparation

• Cell Culture: Plate cells (e.g., macrophages, endothelial cells) at a suitable density and allow them to adhere overnight.

• Treatment: Prepare a stock solution of 11,14,17-Eicosatrienyl methane sulfonate in an appropriate solvent (e.g., ethanol (B145695) or DMSO). Treat cells with the desired concentration of the compound for a specified time course. Include vehicle-treated controls.

• Harvesting: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Quenching: To halt enzymatic activity, immediately add a cold solvent, such as methanol (B129727), and scrape the cells.[13]

• Homogenization: Homogenize the cell suspension to ensure complete lysis.[14]

• Storage: Store samples at -80°C until lipid extraction.[13]

Protocol 2: Lipid Extraction

This protocol is adapted from standard lipid extraction methods like the Folch or Bligh-Dyer procedures.[14]

• Solvent Addition: To the homogenized cell sample, add a mixture of chloroform (B151607) and methanol (2:1, v/v).

• Internal Standards: Add a mixture of deuterated eicosanoid internal standards to each sample for accurate quantification.

• Vortexing and Incubation: Vortex the mixture thoroughly and incubate on ice.

• Phase Separation: Add water to induce phase separation. Centrifuge to separate the aqueous and organic layers.

• Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Dry the lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water).

Protocol 3: Solid-Phase Extraction (SPE) for Cleanup

For cleaner samples and to reduce matrix effects, an SPE step can be included.[15]

• Column Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Load the reconstituted lipid extract onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol) to remove polar impurities.

• Elution: Elute the eicosanoids with a higher concentration of organic solvent (e.g., methanol or ethyl acetate).

• Drying and Reconstitution: Dry the eluted fraction and reconstitute it in the LC-MS/MS mobile phase.

Protocol 4: LC-MS/MS Analysis

Analysis of eicosanoids is typically performed using reverse-phase liquid chromatography coupled to a tandem mass spectrometer.[5][16][17]

• Chromatographic Separation:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic phase to separate the different eicosanoid species.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Set up specific precursor-to-product ion transitions for each DGLA-derived eicosanoid and the internal standards.

Data Presentation

Quantitative data should be presented in clear and structured tables to facilitate comparison between different experimental conditions.

Table 1: MRM Transitions for DGLA-derived Eicosanoids

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
DGLA	305.2	261.2	-15
PGE1	353.2	271.2	-20
15-HETrE	321.2	171.1	-18
d8-PGE1 (IS)	361.2	279.2	-20

Note: The specific m/z values and collision energies may need to be optimized for the instrument used.

Table 2: Quantification of DGLA Metabolites in Treated Cells

Treatment	DGLA (ng/mg protein)	PGE1 (pg/mg protein)	15-HETrE (pg/mg protein)
Vehicle Control	Mean ± SD	Mean ± SD	Mean ± SD
1 µM Compound	Mean ± SD	Mean ± SD	Mean ± SD
10 µM Compound	Mean ± SD	Mean ± SD	Mean ± SD

Conclusion

The use of 11,14,17-Eicosatrienyl methane sulfonate in lipidomics studies provides a valuable tool to investigate the metabolism and signaling of DGLA. The protocols outlined above offer a comprehensive framework for conducting such experiments, from cell culture to data analysis. Proper experimental design, including the use of appropriate controls and internal standards, is crucial for obtaining reliable and reproducible results. The insights gained from these studies can significantly contribute to our understanding of the role of DGLA-derived lipid mediators in health and disease.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation [mdpi.com]
• 2. Dihomo- γ-Linolenic Acid (20:3n-6)-Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 5. diposit.ub.edu [diposit.ub.edu]
• 6. Analysis of eicosanoids and related lipid mediators using mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of eicosanoids by LC-MS/MS and GC-MS/MS: a historical retrospect and a discussion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Eicosanoid signalling pathways in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 9. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 10. mdpi.com [mdpi.com]
• 11. Eicosanoid - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 14. biocompare.com [biocompare.com]
• 15. Sample Preparation in Lipidomics: Methodological Foundations - Creative Proteomics [creative-proteomics.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols: 11,14,17-Eicosatrienyl Methane Sulfonate as a Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

11,14,17-Eicosatrienyl methane (B114726) sulfonate is a specialized chemical probe designed for the investigation of lipid-protein interactions and the elucidation of signaling pathways involving eicosanoids. This molecule combines the structural features of 11,14,17-eicosatrienoic acid, a polyunsaturated fatty acid implicated in various physiological processes, with a reactive methane sulfonate (mesylate) group. The mesylate is an excellent leaving group, rendering the lipid an electrophile capable of covalently modifying nucleophilic residues on interacting proteins. This allows for the irreversible capture and subsequent identification of protein targets, providing valuable insights into the molecular mechanisms of eicosanoid signaling.

These application notes provide a comprehensive overview of the probe's mechanism, potential applications, and detailed protocols for its use in identifying protein targets.

Mechanism of Action

11,14,17-Eicosatrienyl methane sulfonate acts as an activity-based probe. Its lipid backbone facilitates entry into cells and localization to specific subcellular compartments or binding pockets of proteins that recognize the eicosatrienyl moiety. Once in proximity to a nucleophilic amino acid residue (e.g., cysteine, lysine, histidine) within a protein's binding site, the methane sulfonate group is displaced through a bimolecular nucleophilic substitution (SN2) reaction. This results in a stable, covalent bond between the lipid probe and its protein target, enabling downstream enrichment and identification. Alkyl methane sulfonates are known to be effective alkylating agents, and this reactivity is harnessed in the probe's design to trap otherwise transient lipid-protein interactions.

Applications

• Target Identification: The primary application of this probe is the identification of novel protein targets of 11,14,17-eicosatrienoic acid or structurally related lipids.

• Enzyme Inhibition Profiling: By covalently modifying active site residues, the probe can be used to identify and characterize enzymes involved in eicosanoid metabolism and signaling.

• Drug Discovery: Understanding the protein targets of this lipid can unveil new therapeutic targets for diseases involving dysregulated eicosanoid pathways, such as inflammation, cardiovascular disease, and cancer.

• Validation of Drug-Target Engagement: The probe can be used in competitive binding assays to validate that a small molecule inhibitor binds to the same site as the native lipid ligand.

Data Presentation

While specific quantitative data for 11,14,17-eicosatrienyl methane sulfonate is not yet extensively published, the following tables illustrate how experimental data generated using this probe could be presented.

Table 1: Hypothetical Binding Affinities of 11,14,17-Eicosatrienoic Acid to Candidate Proteins

Protein Target	Binding Affinity (Kd, µM)	Technique
Protein X	0.5 ± 0.1	Isothermal Titration Calorimetry
Protein Y	2.3 ± 0.4	Surface Plasmon Resonance
Protein Z	15.8 ± 2.1	Microscale Thermophoresis

Table 2: Hypothetical IC50 Values for Enzyme Inhibition by 11,14,17-Eicosatrienyl Methane Sulfonate

Enzyme	IC50 (µM)	Assay Type
Cyclooxygenase-2 (COX-2)	1.2 ± 0.3	Enzyme Activity Assay
5-Lipoxygenase (5-LOX)	5.7 ± 0.9	Enzyme Activity Assay
Soluble Epoxide Hydrolase (sEH)	> 50	Enzyme Activity Assay

Experimental Protocols

Protocol 1: Synthesis of 11,14,17-Eicosatrienyl Methane Sulfonate

This protocol describes a general method for the synthesis of the probe from its corresponding alcohol precursor.

Materials:

• 11,14,17-eicosatrien-1-ol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (B128534) (TEA)

• Anhydrous dichloromethane (B109758) (DCM)

• Argon or Nitrogen gas

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Dissolve 11,14,17-eicosatrien-1-ol in anhydrous DCM under an inert atmosphere (argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 equivalents) to the solution.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 11,14,17-eicosatrienyl methane sulfonate.

• Confirm the structure and purity of the final product by 1H NMR, 13C NMR, and mass spectrometry.

Protocol 2: Identification of Protein Targets in Cultured Cells

This protocol outlines a workflow for treating cells with the probe and identifying covalently modified proteins using mass spectrometry-based proteomics.

Materials:

• 11,14,17-Eicosatrienyl methane sulfonate probe

• Control compound (e.g., 11,14,17-eicosatrienoic acid or a non-reactive analog)

• Cell culture medium and reagents

• Human cell line of interest (e.g., THP-1, HeLa)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• Affinity resin for enrichment (e.g., Streptavidin beads if a biotinylated version of the probe is used, or an antibody against the lipid portion if available)

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Trypsin (proteomics grade)

• LC-MS/MS instrumentation and software

Procedure:

• Cell Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Treat cells with varying concentrations of 11,14,17-eicosatrienyl methane sulfonate (e.g., 1, 10, 50 µM) for a defined period (e.g., 1-4 hours).

  • Include a vehicle control (e.g., DMSO) and a negative control with a non-reactive lipid.

• Cell Lysis and Protein Extraction:

  • Wash the cells with cold PBS to remove excess probe.

  • Lyse the cells in lysis buffer on ice.

  • Clarify the lysate by centrifugation to remove cellular debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Enrichment of Labeled Proteins (Example with a hypothetical antibody):

  • Incubate the protein lysate with an antibody specific for the eicosatrienyl moiety conjugated to magnetic beads.

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the bound proteins.

• Protein Digestion for Mass Spectrometry:

  • Denature the enriched proteins.

  • Reduce the disulfide bonds with DTT.

  • Alkylate the free cysteines with iodoacetamide.

  • Digest the proteins into peptides overnight with trypsin.

• LC-MS/MS Analysis:

  • Analyze the digested peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins and the specific sites of modification using proteomics software (e.g., MaxQuant, Proteome Discoverer).

• Data Analysis:

  • Compare the proteins identified in the probe-treated samples to the control samples to identify specific targets.

  • Perform bioinformatics analysis to determine the pathways and cellular functions associated with the identified target proteins.

Visualizations

Caption: Eicosanoid signaling pathways and the role of the chemical probe.

Caption: Workflow for identifying protein targets of the chemical probe.

Caption: Mechanism of covalent modification of a target protein by the probe.

Application Notes and Protocols for Studying the Effects of Novel Lipid Compounds: A General Framework Using 11,14,17-Eicosatrienyl Methane Sulfonate as a Hypothetical Example

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of novel lipid molecules is crucial for understanding physiological and pathophysiological processes and for the development of new therapeutic agents. This document provides a general framework for investigating the effects of a hypothetical novel lipid compound, 11,14,17-Eicosatrienyl Methane Sulfonate, in animal models of lipid metabolism and related disorders. The following application notes and protocols are designed to guide researchers in selecting appropriate animal models, conducting key experiments, and analyzing the resulting data.

Animal Model Selection for Lipid Research

The choice of an appropriate animal model is critical for studying dyslipidemia and the effects of novel lipid compounds. Several well-established models are available, each with specific characteristics that mimic aspects of human lipid metabolism and disease.[1][2]

Table 1: Comparison of Common Animal Models for Dyslipidemia Research

Animal Model	Method of Induction	Key Characteristics	Applications	Limitations
Mouse (e.g., C57BL/6)	High-Fat Diet (HFD)	Develops obesity, insulin (B600854) resistance, and moderate hyperlipidemia.	Studying diet-induced obesity and related metabolic changes.	May not develop severe atherosclerosis.
ApoE Knockout Mouse (ApoE-/-)	Standard or Western Diet	Spontaneously develops hypercholesterolemia and atherosclerotic plaques.[3]	Investigating the progression of atherosclerosis and the effects of lipid-lowering agents.[3]	The lipid profile is dominated by VLDL remnants, which differs from typical human familial hypercholesterolemia.
LDLR Knockout Mouse (LDLR-/-)	High-Fat/High-Cholesterol Diet	Requires a "Western-type" diet to develop significant hypercholesterolemia and atherosclerosis.	Modeling familial hypercholesterolemia.	Less severe phenotype on a standard chow diet.
Rat (e.g., Wistar, Sprague-Dawley)	High-Fat Diet, Triton WR-1339, Poloxamer 407	HFD induces obesity and hypertriglyceridemia.[1] Chemical inducers cause acute hyperlipidemia.[2]	Screening for antihyperlipidemic activity.[1]	Rats are relatively resistant to atherosclerosis.
Zucker Diabetic Fatty (ZDF) Rat	Genetic (leptin receptor mutation)	Exhibits obesity, hyperlipidemia, and type 2 diabetes.	Studying the interplay between dyslipidemia, obesity, and diabetes.	The underlying genetic defect is not a common cause of human diabetes.
Rabbit	High-Cholesterol Diet	Develops severe hypercholesterolemia and human-like atherosclerotic lesions.	Historically a key model for atherosclerosis research.	Larger size and higher costs compared to rodents.
Syrian Golden Hamster	High-Fat/High-Cholesterol Diet	Develops hypercholesterolemia with a lipoprotein profile more similar to humans than mice. A good model for high plasma triglyceride levels.[4]	Studying cholesterol and lipoprotein metabolism.	Fewer genetic tools are available compared to mice.

Experimental Protocols

Protocol 1: Preparation and Administration of 11,14,17-Eicosatrienyl Methane Sulfonate

Objective: To prepare a stable formulation of the test compound for in vivo administration.

Materials:

• 11,14,17-Eicosatrienyl Methane Sulfonate

• Vehicle (e.g., saline, corn oil, or a solution containing a solubilizing agent like ethanol (B145695) or DMSO, followed by dilution)

• Sonicator

• Sterile filters (0.22 µm)

Procedure:

• Determine the appropriate vehicle for the test compound based on its solubility. A method for preparing fatty acid solutions involves sonicating fatty acid salts in ethanol to create a stable stock solution.[5]

• Weigh the required amount of 11,14,17-Eicosatrienyl Methane Sulfonate.

• Dissolve the compound in a small amount of the primary solvent (e.g., ethanol) if necessary.

• Add the remaining vehicle to achieve the final desired concentration.

• Use a sonicator to ensure the compound is fully dissolved or forms a stable emulsion/micelle suspension.[5]

• For intravenous or intraperitoneal injections, sterilize the solution by passing it through a 0.22 µm filter.

• Store the prepared solution according to its stability profile (e.g., at 4°C or -20°C, protected from light).

• Administer the compound to the animals via the chosen route (e.g., oral gavage, intraperitoneal injection, intravenous injection) at the predetermined dose and frequency.

Protocol 2: Induction of Dyslipidemia in a Mouse Model

Objective: To induce a hyperlipidemic phenotype in mice using a high-fat diet.

Materials:

• Male C57BL/6 or ApoE-/- mice (6-8 weeks old)

• Standard chow diet

• High-fat diet (HFD), typically 45% or 60% kcal from fat

• Metabolic cages (optional)

Procedure:

• Acclimatize the mice for at least one week, providing ad libitum access to standard chow and water.

• Record the initial body weight of each mouse.

• Randomly assign the mice to a control group (standard chow) and an experimental group (HFD).

• Provide the respective diets to the mice for a period of 8-16 weeks.

• Monitor body weight and food intake weekly.

• At the end of the induction period, collect blood samples for baseline lipid profile analysis.

Protocol 3: Analysis of Serum Lipid Profile

Objective: To quantify the levels of total cholesterol (TC), triglycerides (TG), high-density lipoprotein (HDL), and low-density lipoprotein (LDL) in serum.

Materials:

• Blood collection tubes (e.g., with EDTA or serum separators)

• Centrifuge

• Commercial enzymatic colorimetric assay kits for TC, TG, HDL-C, and LDL-C

• Microplate reader

Procedure:

• Fast the animals for 4-6 hours before blood collection.

• Collect blood via a suitable method (e.g., tail vein, retro-orbital sinus, or cardiac puncture at the terminal endpoint).

• Allow the blood to clot at room temperature for 30 minutes (for serum) or keep it on ice (for plasma).

• Centrifuge the blood at 2,000 x g for 15 minutes at 4°C to separate the serum or plasma.

• Carefully collect the supernatant (serum or plasma).

• Perform the assays for TC, TG, HDL-C, and LDL-C according to the manufacturer's instructions for the commercial kits.

• Measure the absorbance using a microplate reader at the specified wavelength.

• Calculate the concentrations of the lipids based on the standard curve.

Data Presentation

Table 2: Effect of 11,14,17-Eicosatrienyl Methane Sulfonate on Body Weight in HFD-Fed Mice

Treatment Group	Initial Body Weight (g)	Final Body Weight (g)	Body Weight Gain (g)
Control (Standard Chow)
HFD + Vehicle
HFD + Compound (Low Dose)
HFD + Compound (High Dose)

Table 3: Effect of 11,14,17-Eicosatrienyl Methane Sulfonate on Serum Lipid Profile

Treatment Group	Total Cholesterol (mg/dL)	Triglycerides (mg/dL)	HDL-C (mg/dL)	LDL-C (mg/dL)
Control (Standard Chow)
HFD + Vehicle
HFD + Compound (Low Dose)
HFD + Compound (High Dose)

Visualizations

Experimental Workflow

Caption: Workflow for evaluating a novel lipid compound in vivo.

Hypothetical Signaling Pathway

Caption: Potential signaling pathway for a novel lipid modulator.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ijper.org [ijper.org]
• 3. researchgate.net [researchgate.net]
• 4. Plasma lipid profiling across species for the identification of optimal animal models of human dyslipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Application Notes and Protocols for 11,14,17-Eicosatrienyl Methane Sulfonate In Vivo Administration

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific in vivo administration protocols for 11,14,17-Eicosatrienyl methane (B114726) sulfonate were found in the public domain. The following protocols are based on the administration of its parent compound, 11,14,17-Eicosatrienoic acid (Dihomo-γ-linolenic acid, DGLA), and general principles for the in vivo delivery of fatty acid derivatives. The methane sulfonate moiety may significantly alter the compound's solubility, stability, and pharmacokinetic properties. Therefore, these protocols should be considered as a starting point, and optimization based on the specific physicochemical properties of 11,14,17-Eicosatrienyl methane sulfonate is essential.

Introduction

11,14,17-Eicosatrienoic acid, also known as Dihomo-γ-linolenic acid (DGLA), is a polyunsaturated fatty acid (PUFA) that serves as a precursor to anti-inflammatory eicosanoids, such as prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE)[1][2]. It is metabolized from linoleic acid via γ-linolenic acid (GLA)[3]. DGLA competes with arachidonic acid (AA) for the same enzymes (cyclooxygenases and lipoxygenases), thereby reducing the production of pro-inflammatory eicosanoids derived from AA[2]. Due to its anti-inflammatory and anti-proliferative properties, DGLA and its derivatives are of significant interest in biomedical research[4]. The methane sulfonate ester of 11,14,17-eicosatrienoic acid is a derivative designed potentially for improved stability or solubility for in vivo studies.

This document provides detailed protocols for the potential in vivo administration of 11,14,17-Eicosatrienyl methane sulfonate in rodent models, based on available data for its parent compound, DGLA.

Data Presentation: In Vivo Administration of DGLA

The following table summarizes quantitative data from in vivo studies involving the administration of DGLA or its precursors in animal models. This data can serve as a reference for dose-ranging studies with 11,14,17-Eicosatrienyl methane sulfonate.

Animal Model	Compound	Administration Route	Dosage/Concentration	Duration	Key Findings
Mice	Tridihomo-γ-linolenoyl-glycerol	Intravenous	10% emulsion, 0.5 mL	Single dose	Increased DGLA in plasma and splenocytes
Rat	DGLA oil in diet	Oral	Not specified	2 weeks	Increased DGLA levels in liver, serum, and brain
Mice	DGLA	Dietary	Not specified	Not specified	Attenuated atherosclerosis

Experimental Protocols

3.1. General Considerations for Formulation

The formulation of 11,14,17-Eicosatrienyl methane sulfonate will be critical for its bioavailability and efficacy. As a lipid-based compound, its delivery will likely require a suitable vehicle to ensure solubilization and stability.

• Vehicle Selection: Based on the lipophilic nature of the parent compound, suitable vehicles may include:

  • For Oral Gavage: Edible oils (e.g., corn oil, sesame oil), or aqueous emulsions containing surfactants (e.g., Tween 80, Cremophor EL).

  • For Intravenous Injection: A sterile lipid emulsion is the most appropriate formulation to avoid hemolysis and ensure compatibility with blood. These emulsions typically contain a lipid phase (e.g., soybean oil, medium-chain triglycerides), an emulsifier (e.g., egg lecithin), and a tonicity-adjusting agent (e.g., glycerol)[5][6].

  • For Intraperitoneal Injection: The compound can be dissolved in a biocompatible oil (e.g., sterile corn oil) or formulated as an emulsion.

3.2. Protocol 1: Oral Gavage Administration in Mice or Rats

This protocol is adapted from standard oral gavage procedures for rodents[7][8][9][10][11].

Materials:

• 11,14,17-Eicosatrienyl methane sulfonate

• Vehicle (e.g., corn oil or a prepared emulsion)

• Animal scale

• Gavage needles (flexible or curved with a ball tip, appropriate size for the animal)[7][9]

• Syringes

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of 11,14,17-Eicosatrienyl methane sulfonate.

  • Dissolve or suspend the compound in the chosen vehicle to the desired final concentration. Gentle warming and vortexing may be necessary. For emulsions, a high-speed homogenizer may be required.

  • Prepare fresh on the day of the experiment.

• Animal Handling and Dosing:

  • Weigh the animal to determine the correct dosing volume (typically 5-10 mL/kg body weight for mice and rats)[11].

  • Properly restrain the animal to ensure its head and body are in a straight line to facilitate the passage of the gavage needle[9].

  • Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the distance to the stomach and mark the needle accordingly[8].

  • Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The animal should swallow the tube.

  • If any resistance is met, withdraw the needle and re-attempt. Do not force the needle.

  • Once the needle is in the stomach (up to the pre-measured mark), slowly administer the dosing solution.

  • Carefully withdraw the needle.

• Post-Administration Monitoring:

  • Return the animal to its cage and monitor for any signs of distress, such as labored breathing, for at least 30 minutes post-administration.

3.3. Protocol 2: Intravenous Injection in Mice

This protocol is based on the administration of lipid emulsions in mice.

Materials:

• Sterile, injectable lipid emulsion containing 11,14,17-Eicosatrienyl methane sulfonate.

• Animal restrainer for tail vein injection.

• Insulin (B600854) syringes with a 27-30 gauge needle.

• Heat lamp or warming pad.

Procedure:

• Preparation of Injectable Emulsion:

  • The preparation of a sterile lipid emulsion is a complex process that requires specialized equipment (e.g., high-pressure homogenizer) and aseptic techniques. It is recommended to either purchase a pre-formulated emulsion or collaborate with a formulation core facility.

  • The final emulsion should be isotonic and have a particle size of less than 1 micrometer.

• Animal Handling and Injection:

  • Warm the mouse's tail using a heat lamp or warming pad to dilate the lateral tail veins.

  • Place the mouse in a restrainer.

  • Swab the tail with 70% ethanol.

  • Using an insulin syringe, carefully insert the needle into one of the lateral tail veins.

  • Slowly inject the emulsion. The maximum recommended injection volume for a mouse is typically 10 mL/kg.

  • If swelling occurs at the injection site, the needle is not in the vein. Withdraw and re-attempt in a more proximal location.

• Post-Administration Monitoring:

  • Apply gentle pressure to the injection site after withdrawing the needle to prevent bleeding.

  • Return the animal to its cage and monitor for any adverse reactions.

Visualization of Pathways and Workflows

4.1. Signaling Pathway of DGLA

Dihomo-γ-linolenic acid is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids.

Caption: Metabolic pathway of Dihomo-γ-linolenic acid (DGLA).

4.2. Experimental Workflow for In Vivo Administration

The following diagram illustrates a general workflow for an in vivo study involving the administration of 11,14,17-Eicosatrienyl methane sulfonate.

Caption: General experimental workflow for in vivo studies.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 8. research.sdsu.edu [research.sdsu.edu]
• 9. instechlabs.com [instechlabs.com]
• 10. research-support.uq.edu.au [research-support.uq.edu.au]
• 11. iacuc.wsu.edu [iacuc.wsu.edu]

Application Notes and Protocols for Cellular Uptake Assays of 11,14,17-Eicosatrienyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing cellular uptake assays for 11,14,17-Eicosatrienyl methane (B114726) sulfonate, a polyunsaturated fatty acid analogue. The protocols described herein are based on established methods for assessing the cellular uptake of fatty acids and their analogues, primarily utilizing fluorescently-labeled molecules.

Introduction

11,14,17-Eicosatrienyl methane sulfonate is a synthetic analogue of Dihomo-γ-linolenic acid (DGLA), a polyunsaturated fatty acid (PUFA) of significant biological interest. Understanding the cellular uptake of this compound is crucial for elucidating its mechanism of action, potential therapeutic applications, and overall pharmacological profile. The following protocols detail methods to quantify the cellular uptake of a fluorescently-labeled version of 11,14,17-Eicosatrienyl methane sulfonate.

Long-chain fatty acids (LCFAs) and their analogues are taken up by cells through a combination of passive diffusion and protein-mediated transport.[1][2][3] Key proteins involved in the facilitated transport of fatty acids include fatty acid translocase (FAT/CD36), fatty acid transport proteins (FATPs), and plasma membrane-associated fatty acid-binding proteins (FABPpm).[3][4][5] The assays described below are designed to be adaptable for investigating the contributions of these different uptake mechanisms.

I. Application Notes

The primary method for assessing the cellular uptake of 11,14,17-Eicosatrienyl methane sulfonate involves the use of a fluorescently-tagged derivative. A common and effective fluorescent tag for fatty acids is BODIPY (boron-dipyrromethene), due to its high quantum yield and relative insensitivity to environmental polarity.[6] This approach offers a safer and more efficient alternative to traditional radiolabeled assays.[4][6]

Key Considerations:

• Choice of Cell Line: The selection of an appropriate cell line is critical and should be guided by the research question. Adherent cell lines are generally preferred for plate-based assays.[7] Examples of suitable cell lines for studying fatty acid uptake include 3T3-L1 adipocytes, HepG2 hepatocytes, and various cancer cell lines known to have high metabolic rates.[7][8]

• Fluorescent Analogue: A BODIPY-labeled analogue of 11,14,17-Eicosatrienyl methane sulfonate (BODIPY-EicMS) would be the reagent of choice. If this is not commercially available, custom synthesis may be required.

• Assay Format: These protocols are optimized for a 96-well plate format, making them suitable for high-throughput screening of potential inhibitors or enhancers of uptake.[6]

• Controls: The inclusion of appropriate positive and negative controls is essential for data interpretation. A known inhibitor of fatty acid uptake, such as phloretin (B1677691) or sulfo-N-succinimidyl oleate (B1233923) (SSO), should be used as a negative control. A condition that stimulates fatty acid uptake, if known for the chosen cell line, can serve as a positive control.

II. Experimental Protocols

Protocol 1: Quantification of Cellular Uptake using a Fluorescent Plate Reader

This protocol describes a high-throughput method for quantifying the cellular uptake of BODIPY-EicMS.

Materials:

• BODIPY-labeled 11,14,17-Eicosatrienyl methane sulfonate (BODIPY-EicMS)

• Cell line of interest (e.g., 3T3-L1, HepG2)

• Complete cell culture medium

• Serum-free cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Black, clear-bottom 96-well plates

• Fluorescent plate reader with appropriate filters for BODIPY (Excitation/Emission ~488/523 nm)

• Hoechst 33342 nuclear stain

• Fatty acid-free bovine serum albumin (BSA)

• Known inhibitor of fatty acid uptake (e.g., phloretin)

Procedure:

• Cell Seeding:

  • One day prior to the assay, seed cells into a black, clear-bottom 96-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• Preparation of Reagents:

  • Prepare a stock solution of BODIPY-EicMS in DMSO.

  • Prepare a working solution of BODIPY-EicMS complexed to fatty acid-free BSA in serum-free medium. The final concentration of BODIPY-EicMS should be determined based on preliminary dose-response experiments (typically in the low micromolar range).

  • Prepare a working solution of the uptake inhibitor in serum-free medium.

• Cell Treatment:

  • Wash the cells twice with warm PBS.

  • Add serum-free medium to each well and incubate for 1-2 hours to serum-starve the cells.

  • For inhibitor-treated wells, remove the serum-free medium and add the inhibitor-containing medium. Incubate for 30 minutes at 37°C.

  • Remove the medium from all wells and add the BODIPY-EicMS working solution.

• Uptake Incubation:

  • Incubate the plate at 37°C for a predetermined time (e.g., 5, 15, 30 minutes). This should be optimized for the specific cell line and experimental conditions.

• Termination of Uptake:

  • Remove the BODIPY-EicMS solution and wash the cells three times with ice-cold PBS to stop the uptake process.

• Cell Lysis and Fluorescence Measurement:

  • Lyse the cells in a suitable buffer (e.g., RIPA buffer).

  • Transfer the lysate to a new 96-well plate.

  • Measure the fluorescence using a plate reader (Excitation/Emission ~488/523 nm).

• Normalization to Cell Number:

  • In a parallel plate or after the fluorescence reading, stain the cells with Hoechst 33342 to determine the cell number per well.

  • Normalize the fluorescence intensity of each well to the cell count.

Protocol 2: Visualization of Cellular Uptake by Fluorescence Microscopy

This protocol allows for the qualitative and semi-quantitative assessment of BODIPY-EicMS uptake and its subcellular localization.

Materials:

• Same as Protocol 1, with the addition of:

• Glass-bottom dishes or chamber slides

• Fluorescence microscope with appropriate filter sets for BODIPY and DAPI/Hoechst

• Paraformaldehyde (PFA) for cell fixation

• DAPI or Hoechst 33342 for nuclear counterstaining

Procedure:

• Cell Seeding:

  • Seed cells onto glass-bottom dishes or chamber slides and allow them to adhere and grow to the desired confluency.

• Cell Treatment and Uptake Incubation:

  • Follow steps 3 and 4 from Protocol 1.

• Cell Fixation and Staining:

  • After the uptake incubation, wash the cells three times with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Counterstain the nuclei with DAPI or Hoechst 33342 for 5-10 minutes.

  • Wash the cells three times with PBS.

• Imaging:

  • Mount the slides with an appropriate mounting medium.

  • Image the cells using a fluorescence microscope. Capture images in both the BODIPY and DAPI/Hoechst channels.

III. Data Presentation

The following tables present hypothetical data from cellular uptake experiments with BODIPY-EicMS.

Table 1: Dose-Dependent Uptake of BODIPY-EicMS in HepG2 Cells

BODIPY-EicMS Concentration (µM)	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation
0 (Control)	150	25
1	850	75
5	3200	250
10	5800	450
20	8500	600

Table 2: Time-Dependent Uptake of 5 µM BODIPY-EicMS in HepG2 Cells

Incubation Time (minutes)	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation
0	145	30
5	3150	280
15	6500	550
30	9800	800
60	12500	1100

Table 3: Effect of an Inhibitor on the Uptake of 5 µM BODIPY-EicMS in HepG2 Cells

Treatment	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation	% Inhibition
Vehicle Control	3250	300	0%
Phloretin (100 µM)	950	120	70.8%

IV. Mandatory Visualizations

Caption: Experimental workflow for the quantification of BODIPY-EicMS cellular uptake.

Caption: Putative cellular uptake and metabolic pathways for fatty acid analogues.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of cellular uptake of long-chain fatty acids: Do we need cellular proteins? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cellular Uptake, Metabolism and Sensing of Long-Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of Endothelial Fatty Acid Uptake using Fluorescent Fatty Acid Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bioassaysys.com [bioassaysys.com]
• 8. Fatty Acid Uptake Assay Fatty Acid Uptake Assay Kit Dojindo [dojindo.com]

Application Note: Gene Expression Profiling of Human Hepatocellular Carcinoma (HepG2) Cells Following Treatment with 11,14,17-Eicosatrienyl Methane Sulfonate

Audience: Researchers, scientists, and drug development professionals.

Introduction

11,14,17-Eicosatrienyl methane (B114726) sulfonate is a novel synthetic compound designed to combine the properties of a polyunsaturated lipid moiety with a reactive methane sulfonate group. The lipid tail is analogous to eicosatrienoic acid, a C20 polyunsaturated fatty acid, which may facilitate cell membrane interaction and uptake. The methane sulfonate group is a potent alkylating agent, similar to the well-characterized mutagen Ethyl Methanesulfonate (B1217627) (EMS).[1] This unique structure suggests that 11,14,17-Eicosatrienyl methane sulfonate could act as a targeted alkylating agent with distinct biological effects compared to traditional alkylating agents. This application note details a hypothetical study on the global gene expression changes in the human hepatocellular carcinoma cell line, HepG2, following treatment with this compound. The aim is to elucidate its potential mechanism of action and identify key signaling pathways affected, providing a foundation for its further development as a potential therapeutic agent.

Data Presentation

The following tables summarize the quantitative data from the hypothetical gene expression analysis.

Table 1: Summary of RNA Sequencing Data

Sample ID	Treatment	Concentration (µM)	Time (hrs)	Total Reads (Millions)	Mapped Reads (%)	Differentially Expressed Genes (DEGs)
CTRL-1	Vehicle (DMSO)	0	24	35.2	95.8	-
CTRL-2	Vehicle (DMSO)	0	24	36.1	96.1	-
CTRL-3	Vehicle (DMSO)	0	24	34.8	95.5	-
EEMS-1	EEMS	10	24	35.5	95.9	1258
EEMS-2	EEMS	10	24	36.3	96.2	1258
EEMS-3	EEMS	10	24	35.9	96.0	1258

Table 2: Top 10 Differentially Expressed Genes (DEGs) in HepG2 Cells Treated with 11,14,17-Eicosatrienyl Methane Sulfonate

Gene Symbol	Gene Name	Log2 Fold Change	p-value	Regulation
FOS	Fos Proto-Oncogene, AP-1 Transcription Factor Subunit	3.45	1.2e-15	Upregulated
JUN	Jun Proto-Oncogene, AP-1 Transcription Factor Subunit	3.12	3.5e-14	Upregulated
EGR1	Early Growth Response 1	2.98	5.1e-13	Upregulated
GADD45A	Growth Arrest and DNA Damage Inducible Alpha	2.85	8.2e-12	Upregulated
CDKN1A	Cyclin Dependent Kinase Inhibitor 1A (p21)	2.75	1.1e-11	Upregulated
BAX	BCL2 Associated X, Apoptosis Regulator	2.55	4.3e-10	Upregulated
BCL2	B-Cell CLL/Lymphoma 2	-2.89	2.1e-12	Downregulated
CCND1	Cyclin D1	-2.67	6.8e-11	Downregulated
MYC	MYC Proto-Oncogene, bHLH Transcription Factor	-2.51	9.3e-10	Downregulated
E2F1	E2F Transcription Factor 1	-2.43	1.5e-09	Downregulated

Experimental Protocols

1. Cell Culture and Treatment

• Cell Line: HepG2 (human hepatocellular carcinoma).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Protocol:

  • Seed HepG2 cells in 6-well plates at a density of 5 x 10^5 cells per well.

  • Allow cells to adhere and grow for 24 hours.

  • Prepare a 10 mM stock solution of 11,14,17-Eicosatrienyl methane sulfonate (EEMS) in dimethyl sulfoxide (B87167) (DMSO).

  • Treat cells with 10 µM EEMS or an equivalent volume of DMSO (vehicle control) for 24 hours.

  • After incubation, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Proceed immediately to RNA extraction.

2. RNA Extraction

• Method: TRIzol™ Reagent-based RNA isolation.

• Protocol:

  • Add 1 mL of TRIzol™ Reagent to each well of the 6-well plate and lyse the cells by pipetting.

  • Transfer the lysate to a microcentrifuge tube and incubate for 5 minutes at room temperature.

  • Add 0.2 mL of chloroform, cap the tube securely, and shake vigorously for 15 seconds.

  • Incubate for 3 minutes at room temperature.

  • Centrifuge the sample at 12,000 x g for 15 minutes at 4°C.

  • Transfer the upper aqueous phase containing the RNA to a new tube.

  • Precipitate the RNA by adding 0.5 mL of isopropanol (B130326) and incubate for 10 minutes at room temperature.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Discard the supernatant and wash the RNA pellet with 1 mL of 75% ethanol.

  • Centrifuge at 7,500 x g for 5 minutes at 4°C.

  • Air-dry the RNA pellet for 5-10 minutes.

  • Resuspend the RNA in 50 µL of RNase-free water.

  • Assess RNA quantity and quality using a NanoDrop spectrophotometer and an Agilent Bioanalyzer.

3. RNA Sequencing and Bioinformatic Analysis

• Library Preparation: TruSeq Stranded mRNA Library Prep Kit (Illumina).

• Sequencing Platform: Illumina NovaSeq 6000.

• Bioinformatic Pipeline:

  • Quality Control: Use FastQC to assess the quality of the raw sequencing reads.

  • Trimming: Use Trimmomatic to remove adapter sequences and low-quality reads.

  • Alignment: Align the trimmed reads to the human reference genome (GRCh38) using STAR aligner.

  • Read Counting: Use featureCounts to quantify the number of reads mapping to each gene.

  • Differential Gene Expression Analysis: Use DESeq2 in R to identify differentially expressed genes between the EEMS-treated and control groups. Genes with a |log2 fold change| > 1 and a p-adjusted value < 0.05 are considered significantly differentially expressed.

  • Pathway Analysis: Perform gene ontology (GO) and KEGG pathway enrichment analysis using g:Profiler or similar tools to identify biological processes and signaling pathways affected by the treatment.

Mandatory Visualizations

Caption: Experimental workflow for gene expression analysis.

References

• 1. Ethyl methanesulfonate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 11,14,17-Eicosatrienyl Methane Sulfonate in Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are provided as a hypothetical guide for the investigation of 11,14,17-Eicosatrienyl methane (B114726) sulfonate. As of this writing, there is no specific published data on the enzymatic inhibitory activity of this particular compound. The information presented is extrapolated from the known biological activities of structurally related eicosatrienoic acid derivatives and the chemical properties of methane sulfonates as leaving groups in the design of covalent inhibitors.

Introduction

11,14,17-Eicosatrienyl methane sulfonate is a synthetic derivative of eicosatrienoic acid. Based on its structural features, it is postulated to function as a mechanism-based irreversible inhibitor, also known as a suicide inhibitor. The eicosatrienyl moiety likely directs the molecule to the active site of enzymes involved in lipid signaling pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The methane sulfonate group is an effective leaving group, facilitating covalent modification of a nucleophilic residue within the enzyme's active site, leading to irreversible inhibition.

The primary hypothesized targets for this compound are enzymes within the arachidonic acid cascade. Eicosatrienoic acid analogues are known to be potent inhibitors of these enzymes.[1][2][3] The introduction of a methane sulfonate leaving group suggests a strategy for covalent modification, a technique used to create highly potent and long-acting inhibitors.[4][5][6][7]

Hypothesized Mechanism of Action

The proposed mechanism of action involves a two-step process:

• Reversible Binding: The inhibitor, due to the structural similarity of its eicosatrienyl backbone to the natural substrate (e.g., arachidonic acid), reversibly binds to the active site of the target enzyme.

• Irreversible Covalent Modification: A nucleophilic amino acid residue (e.g., Serine, Cysteine, or Tyrosine) in the enzyme's active site attacks the carbon atom to which the methane sulfonate group is attached. The methane sulfonate anion is subsequently displaced as a leaving group, resulting in the formation of a stable covalent bond between the inhibitor and the enzyme. This irreversible modification leads to the inactivation of the enzyme.

Potential Enzyme Targets

Based on the known targets of similar lipid-based inhibitors, the following enzymes are proposed as potential targets for 11,14,17-Eicosatrienyl methane sulfonate:

• Cyclooxygenases (COX-1 and COX-2): Key enzymes in the biosynthesis of prostaglandins, which are mediators of inflammation and pain.[1][2][3]

• Lipoxygenases (e.g., 5-LOX, 12-LOX, 15-LOX): Enzymes involved in the synthesis of leukotrienes and lipoxins, which are also key players in inflammation and immune responses.[1][2][3]

• Other lipid-metabolizing enzymes: The compound may also exhibit activity against other enzymes that recognize long-chain fatty acids as substrates.

Data Presentation: Hypothetical Inhibitory Activity

The following table summarizes hypothetical quantitative data for the inhibitory potency of 11,14,17-Eicosatrienyl methane sulfonate against its potential target enzymes. These values are for illustrative purposes and would need to be determined experimentally.

Enzyme Target	Parameter	Hypothetical Value
COX-1	IC₅₀ (µM)	5.2
COX-2	IC₅₀ (µM)	1.8
5-LOX	IC₅₀ (µM)	10.5
12-LOX	IC₅₀ (µM)	3.1
COX-1	kᵢₙₐcₜ/Kᵢ (M⁻¹s⁻¹)	1500
COX-2	kᵢₙₐcₜ/Kᵢ (M⁻¹s⁻¹)	5000

Experimental Protocols

The following are detailed protocols for key experiments to characterize the inhibitory activity of 11,14,17-Eicosatrienyl methane sulfonate.

Protocol 1: In Vitro Enzyme Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of the compound against a target enzyme (e.g., COX-2).

Materials:

• Purified recombinant human COX-2 enzyme

• Arachidonic acid (substrate)

• 11,14,17-Eicosatrienyl methane sulfonate (inhibitor)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 500 µM phenol)

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving the inhibitor

• Enzyme-linked immunosorbent assay (ELISA) kit for detecting the product (e.g., Prostaglandin E₂)

• 96-well microplate

• Microplate reader

Procedure:

• Inhibitor Preparation: Prepare a stock solution of 11,14,17-Eicosatrienyl methane sulfonate in DMSO. Prepare serial dilutions in the assay buffer to achieve a range of final concentrations.

• Enzyme Preparation: Dilute the purified COX-2 enzyme in the assay buffer to the desired working concentration.

• Assay Reaction: a. In a 96-well plate, add 20 µL of the diluted inhibitor solution to each well. For the control wells, add 20 µL of assay buffer with the same final concentration of DMSO. b. Add 160 µL of the diluted enzyme solution to each well. c. Pre-incubate the enzyme and inhibitor for a specified time (e.g., 15 minutes) at 37°C to allow for potential covalent modification. d. Initiate the enzymatic reaction by adding 20 µL of the arachidonic acid substrate solution. e. Incubate the reaction mixture for a defined period (e.g., 10 minutes) at 37°C. f. Stop the reaction by adding a suitable stop solution (e.g., 1 M HCl).

• Product Detection: a. Quantify the amount of product (e.g., PGE₂) formed using a specific ELISA kit according to the manufacturer's instructions.

• Data Analysis: a. Calculate the percentage of inhibition for each inhibitor concentration relative to the control. b. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC₅₀ value.

Protocol 2: Determination of Time-Dependent Inhibition (Suicide Inhibition)

This protocol is designed to investigate the time-dependent inactivation of the target enzyme, which is characteristic of irreversible inhibitors.

Materials:

• Same as Protocol 1

Procedure:

• Inhibitor and Enzyme Preparation: Prepare the inhibitor and enzyme solutions as described in Protocol 1.

• Time-Course Inactivation: a. In separate tubes, pre-incubate the enzyme with a fixed concentration of the inhibitor (or vehicle control) for various time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes) at 37°C. b. At each time point, take an aliquot of the enzyme-inhibitor mixture and dilute it significantly (e.g., 100-fold) into the assay buffer containing the substrate to initiate the reaction. This dilution step is crucial to prevent further inhibition during the activity measurement. c. Allow the enzymatic reaction to proceed for a short, fixed time (e.g., 2 minutes). d. Stop the reaction and measure the product formation as described in Protocol 1.

• Data Analysis: a. Plot the natural logarithm of the remaining enzyme activity against the pre-incubation time. b. For a pseudo-first-order inactivation process, the plot should be linear. The negative slope of this line represents the apparent inactivation rate constant (kₐₚₚ). c. Repeat the experiment with different inhibitor concentrations and plot kₐₚₚ against the inhibitor concentration to determine the maximal rate of inactivation (kᵢₙₐcₜ) and the inhibitor concentration required for half-maximal inactivation (Kᵢ).

Mandatory Visualizations

Caption: Hypothesized workflow of covalent enzyme inhibition.

Caption: Potential inhibition of the arachidonic acid cascade.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Fluorovinylsulfones and -Sulfonates as Potent Covalent Reversible Inhibitors of the Trypanosomal Cysteine Protease Rhodesain: Structure-Activity Relationship, Inhibition Mechanism, Metabolism, and In Vivo Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Khan Academy [khanacademy.org]

Technical Notes & Optimization

"improving solubility of 11,14,17-Eicosatrienyl methane sulfonate for in vitro assays"

Frequently Asked Questions (FAQs)

Q1: What is 11,14,17-Eicosatrienyl methane (B114726) sulfonate and what are its expected properties?

A: 11,14,17-Eicosatrienyl methane sulfonate is a methanesulfonate (B1217627) (mesylate) ester of an eicosatrienoic acid. Eicosanoids are signaling molecules derived from 20-carbon fatty acids.[1] The structure suggests it is a highly lipophilic (fat-soluble) molecule with poor aqueous solubility. Lipophilicity is a key factor influencing a compound's solubility, membrane permeability, and metabolism.[2] While the methanesulfonate group adds some polarity, the long hydrocarbon tail (eicosatrienyl) dominates its physical properties, making it challenging to dissolve in aqueous buffers used for in vitro assays.

Q2: I'm having trouble dissolving 11,14,17-Eicosatrienyl methane sulfonate in my cell culture medium. What should I do?

A: Direct dissolution in aqueous media is highly unlikely to succeed. You will need to prepare a concentrated stock solution in an organic solvent first and then dilute it into your aqueous assay buffer or cell culture medium. This is a standard practice for lipophilic compounds.[3][4]

Q3: Which organic solvents are recommended for preparing a stock solution?

A: The choice of solvent is critical and should be guided by its compatibility with your specific in vitro assay and cell type. Common choices for lipophilic compounds include:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol (B145695) (EtOH)

• Dimethylformamide (DMF)

It is crucial to keep the final concentration of the organic solvent in the cell culture medium as low as possible (typically <0.5%, and often <0.1%) to avoid solvent-induced cytotoxicity or off-target effects. Always run a vehicle control (medium with the same final concentration of the organic solvent) in your experiments.

Q4: My compound precipitates when I dilute the stock solution into my aqueous buffer. How can I prevent this?

A: This is a common issue known as "crashing out." Here are several strategies to mitigate this:

• Use a higher concentration stock solution: This allows you to add a smaller volume to your aqueous medium, reducing the final solvent concentration.

• Vortex or mix vigorously while diluting: Add the stock solution dropwise to the vortexing buffer to promote rapid dispersion.

• Use a carrier protein: For many lipids, pre-complexing with a carrier protein like fatty acid-free bovine serum albumin (BSA) can significantly improve and maintain solubility in aqueous solutions.

• Consider formulation strategies: For high-dose requirements, advanced delivery systems like self-emulsifying drug delivery systems (SEDDS) can be explored, though this is more common in in vivo studies.[5]

Troubleshooting Guides

Issue 1: Compound is insoluble even in common organic solvents.

Possible Cause	Troubleshooting Step
Incorrect solvent choice.	Test solubility in a wider range of organic solvents. See the solvent selection table below.
Compound has degraded or oxidized.	Polyunsaturated fatty acid derivatives can be unstable. Store the compound under an inert gas (argon or nitrogen) at -20°C or lower. Minimize freeze-thaw cycles.
Low purity of the compound.	Impurities can affect solubility. Verify the purity of your compound if possible (e.g., by HPLC).

Issue 2: Low or inconsistent bioactivity in the in vitro assay.

Possible Cause	Troubleshooting Step
Precipitation in media.	Even if not visible, micro-precipitates can form, reducing the effective concentration. Centrifuge the final working solution and measure the concentration in the supernatant. Consider using a carrier protein like BSA.
Adsorption to plasticware.	Lipophilic compounds can stick to plastic tubes and plates, lowering the available concentration. Using low-adhesion plasticware or glass vials can help.
Compound instability in aqueous media.	Eicosanoids can be unstable in aqueous solutions depending on pH, temperature, and time.[6] Prepare fresh dilutions for each experiment and minimize incubation times where possible.
Solvent interference.	The organic solvent (e.g., DMSO) may be affecting the cells or target proteins. Lower the final solvent concentration and ensure a proper vehicle control is included.

Data & Protocols

Table 1: Recommended Solvents for Preparing Stock Solutions

This table provides a general guide for selecting a primary solvent for lipophilic compounds like 11,14,17-Eicosatrienyl methane sulfonate. Small-scale testing is essential.

Solvent	Polarity	Common Max. Concentration in Cell Culture	Notes
DMSO	High	< 0.5%	Good for many lipophilic compounds. Can be toxic to some cell lines at higher concentrations.
Ethanol	High	< 0.5%	Can be cytotoxic. Ensure it is sterile-filtered. Volatile, so be careful with concentrations.
DMF	High	< 0.1%	Good solubilizing power, but generally more toxic than DMSO.
Acetonitrile	High	Not Recommended	Generally too toxic for direct use in cell culture.

Data inferred from common laboratory practices for solubilizing lipophilic drugs and eicosanoids.[7]

Experimental Protocol: Preparation of a Working Solution using a BSA Carrier

This protocol describes how to prepare a working solution of a lipophilic compound for in vitro assays by complexing it with fatty acid-free Bovine Serum Albumin (BSA).

Materials:

• 11,14,17-Eicosatrienyl methane sulfonate

• Anhydrous Ethanol or DMSO

• Fatty acid-free BSA

• Sterile Phosphate-Buffered Saline (PBS) or desired aqueous buffer

Procedure:

• Prepare a BSA Solution: Dissolve fatty acid-free BSA in your desired sterile aqueous buffer (e.g., PBS) to a final concentration of 10 mg/mL. Vortex gently until fully dissolved.

• Prepare a Concentrated Stock: Dissolve the 11,14,17-Eicosatrienyl methane sulfonate in a minimal amount of anhydrous ethanol or DMSO to create a high-concentration primary stock (e.g., 10-50 mM).

• Complexation: a. Warm the BSA solution to 37°C. b. Slowly add a small aliquot of the concentrated compound stock solution to the warm BSA solution while gently vortexing. The molar ratio of compound to BSA is typically between 1:1 and 4:1. c. For example, to make a 100 µM working stock from a 10 mM primary stock, you would add 10 µL of the primary stock to 990 µL of the 10 mg/mL BSA solution.

• Incubation: Incubate the mixture at 37°C for 15-30 minutes to allow for complete complexation.

• Sterilization & Use: Sterilize the final working solution by passing it through a 0.22 µm syringe filter. This solution can now be further diluted in your cell culture medium to the final desired concentration.

Visualizations

Workflow for Solubility Troubleshooting

Caption: A logical workflow for preparing and troubleshooting aqueous solutions of lipophilic compounds.

Hypothetical Eicosanoid Signaling Pathway

This diagram illustrates a simplified, hypothetical signaling pathway where an eicosanoid derivative might act. The metabolism of Dihomo-γ-Linolenic Acid (DGLA), a related C20:3 fatty acid, often serves as a model.[8][9]

Caption: Simplified pathway showing the conversion of DGLA to the anti-inflammatory prostaglandin (B15479496) PGE1.

References

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. Lipophilicity & Solubility - Creative Bioarray [dda.creative-bioarray.com]
• 3. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tufsteam.com [tufsteam.com]
• 5. ovid.com [ovid.com]
• 6. Stability and analysis of eicosanoids and docosanoids in tissue culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]

"preventing degradation of 11,14,17-Eicosatrienyl methane sulfonate in solution"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11,14,17-Eicosatrienyl methane (B114726) sulfonate. The information provided addresses common issues related to the degradation of this compound in solution.

Troubleshooting Guides

This section offers a systematic approach to identifying and resolving common problems encountered during the handling and use of 11,14,17-Eicosatrienyl methane sulfonate solutions.

Problem: Rapid Degradation of the Compound in Solution

Possible Causes:

• Oxidation: The polyunsaturated eicosatrienyl chain is highly susceptible to oxidation by atmospheric oxygen, which can be accelerated by light and heat.[1][2]

• Hydrolysis: The methanesulfonate (B1217627) ester group can undergo hydrolysis, particularly in aqueous or protic solvents. The rate of hydrolysis is influenced by pH.[3][4]

• Improper Storage: Incorrect storage temperature, exposure to light, or use of inappropriate storage vessels can lead to accelerated degradation.

• Solvent Impurities: Peroxides or water in organic solvents can initiate and promote degradation.

Troubleshooting Steps:

• Review Handling Procedures:

  • Are you handling the compound under an inert atmosphere (e.g., argon or nitrogen)?

  • Are you using deoxygenated solvents?

  • Is the compound protected from light by using amber vials or covering the container with foil?

  • Are you minimizing the time the solution is exposed to ambient conditions?

• Verify Storage Conditions:

  • Is the solution stored at or below -20°C? For long-term storage, -80°C is recommended.

  • Is the container a glass vial with a PTFE-lined cap to prevent leaching of impurities from plastic?

• Assess Solvent Quality:

  • Are the solvents of high purity and anhydrous?

  • Have the solvents been tested for the presence of peroxides, especially ethers like THF or dioxane?

• Control for pH in Aqueous Solutions:

  • If working in an aqueous or protic solvent system, what is the pH of the solution? While methanesulfonate esters can hydrolyze across a range of pH values, avoiding strongly basic conditions is prudent to minimize base-catalyzed hydrolysis.[3][4]

Problem: Inconsistent Experimental Results

Possible Causes:

• Degradation of Stock Solution: The stock solution may have degraded over time, leading to a lower effective concentration of the active compound.

• Incomplete Dissolution: The compound may not be fully dissolved, especially in aqueous media, leading to inaccurate concentrations.

• Adsorption to Surfaces: The lipophilic nature of the compound can cause it to adsorb to plastic surfaces.

Troubleshooting Steps:

• Check Stock Solution Integrity:

  • Prepare fresh stock solutions frequently.

  • If possible, analyze the purity of the stock solution using an appropriate analytical method (e.g., LC-MS, GC-MS) to confirm its integrity.

• Ensure Complete Dissolution:

  • For aqueous applications, first dissolve the compound in a minimal amount of a water-miscible organic solvent (e.g., ethanol (B145695) or DMSO) before diluting with the aqueous medium.

  • The use of a carrier protein, such as fatty acid-free bovine serum albumin (BSA), can aid in the solubilization and stability of polyunsaturated fatty acid derivatives in aqueous solutions.

• Use Appropriate Labware:

  • Avoid the use of plastic containers or pipette tips when handling the compound in organic solvents. Use glass or polypropylene (B1209903) tubes for aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 11,14,17-Eicosatrienyl methane sulfonate?

A1: The two primary degradation pathways are:

• Oxidation of the polyunsaturated fatty acid backbone. This is a radical-chain reaction initiated by factors such as oxygen, light, and heat, leading to the formation of various oxidation byproducts.[1][2]

• Hydrolysis of the methanesulfonate (mesylate) ester group. This reaction can be catalyzed by acid or base and results in the formation of 11,14,17-eicosatrienol and methanesulfonic acid. Studies on similar compounds show that hydrolysis of methanesulfonate esters can be significant in aqueous solutions.[3][4]

Q2: How should I store 11,14,17-Eicosatrienyl methane sulfonate?

A2: For optimal stability, the compound should be stored as a solid at -20°C or colder, under an inert atmosphere, and protected from light. If a stock solution is prepared, it should be in a high-purity, anhydrous organic solvent (e.g., ethanol, acetonitrile), aliquoted into glass vials with PTFE-lined caps, blanketed with an inert gas (argon or nitrogen), and stored at -80°C.

Q3: What solvents are recommended for preparing stock solutions?

A3: High-purity, anhydrous ethanol, acetonitrile, or dimethyl sulfoxide (B87167) (DMSO) are suitable solvents. It is crucial to use solvents that are free of peroxides and water to minimize oxidative and hydrolytic degradation.

Q4: Can I use antioxidants to prevent the degradation of this compound?

A4: Yes, adding an antioxidant to the solution can help inhibit oxidation of the polyunsaturated chain. Common antioxidants used for lipids include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and alpha-tocopherol (B171835) (Vitamin E). The choice and concentration of the antioxidant may need to be optimized for your specific application. For example, studies on omega-3 fatty acids have shown that curcumin (B1669340) can be more effective than BHA in inhibiting lipid oxidation.[1]

Q5: How does pH affect the stability of 11,14,17-Eicosatrienyl methane sulfonate in aqueous solutions?

A5: The methanesulfonate ester is susceptible to hydrolysis, and the rate can be pH-dependent. While specific data for this compound is not available, studies on other methanesulfonate esters indicate that hydrolysis can occur in both acidic and basic conditions. For a related compound, the rate of hydrolysis was found to be dominated by the water rate between pH 7 and 10.[3][4] It is advisable to maintain the pH of the aqueous solution within a range that is optimal for your experiment while being mindful of potential hydrolysis. Buffering the solution may be necessary.

Data Presentation

The following tables provide illustrative data on the stability of related compounds to give an indication of the potential degradation rates under different conditions. Note: This data is not for 11,14,17-Eicosatrienyl methane sulfonate and should be used as a general guide only.

Table 1: Illustrative Hydrolysis Rates of an Alkyl Methanesulfonate at Different pH Values.

pH	Temperature (°C)	Half-life (t½) (hours)
4.0	50	> 100
7.0	50	~ 72
9.0	50	~ 24
10.0	50	~ 8

Data is hypothetical and based on the general understanding of methanesulfonate ester hydrolysis.

Table 2: Illustrative Effect of Antioxidants on the Oxidative Stability of a Polyunsaturated Fatty Acid Ester Solution Stored at 25°C in the Presence of Air and Light.

Antioxidant (Concentration)	Purity after 24 hours
None	< 60%
BHT (0.02%)	~ 85%
α-Tocopherol (0.05%)	~ 90%
Curcumin (0.01%)	> 95%

Data is illustrative and based on findings from studies on omega-3 fatty acids.[1]

Experimental Protocols

Protocol for Preparing a Stock Solution of 11,14,17-Eicosatrienyl Methane Sulfonate

Materials:

• 11,14,17-Eicosatrienyl methane sulfonate

• Anhydrous ethanol (or other suitable organic solvent)

• Inert gas (argon or nitrogen)

• Gas-tight syringe

• Amber glass vial with a PTFE-lined cap

Procedure:

• Allow the vial containing the solid compound to equilibrate to room temperature before opening to prevent condensation of moisture.

• In a fume hood, open the vial and quickly weigh the desired amount of the compound in a clean, dry container.

• Transfer the weighed compound to an amber glass vial.

• Under a gentle stream of inert gas, add the appropriate volume of anhydrous ethanol using a gas-tight syringe to achieve the desired concentration (e.g., 10 mg/mL).

• Seal the vial tightly with the PTFE-lined cap.

• Gently swirl or vortex the vial to ensure the compound is fully dissolved.

• If not for immediate use, flush the headspace of the vial with inert gas before sealing for storage.

• Store the stock solution at -80°C.

Protocol for Accelerated Stability Testing of 11,14,17-Eicosatrienyl Methane Sulfonate in Solution

This protocol is designed to assess the stability of the compound under stressed conditions to predict its shelf-life.[5][6]

Materials:

• Stock solution of 11,14,17-Eicosatrienyl methane sulfonate

• A series of amber glass vials with PTFE-lined caps

• Temperature-controlled ovens or incubators

• Analytical instrument for purity assessment (e.g., HPLC-UV, LC-MS)

Procedure:

• Prepare a batch of the compound's solution at a known concentration.

• Aliquot the solution into multiple amber glass vials, ensuring each vial is flushed with an inert gas before sealing.

• Divide the vials into different groups for storage under various conditions:

  • Long-term storage (control): -20°C

  • Accelerated storage: 25°C with 60% relative humidity (RH)

  • Stressed storage: 40°C with 75% RH

• At predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks), remove one vial from each storage condition.

• Allow the vial to equilibrate to room temperature.

• Analyze the purity of the sample using a validated stability-indicating analytical method.

• Quantify the amount of the parent compound remaining and any major degradation products.

• Plot the percentage of the remaining parent compound against time for each condition to determine the degradation kinetics.

Mandatory Visualization

Caption: Key degradation pathways for 11,14,17-Eicosatrienyl methane sulfonate.

Caption: A logical workflow for troubleshooting degradation issues.

References

• 1. Effects of Natural Antioxidants on The Stability of Omega-3 Fatty Acids in Dog Food - PMC [pmc.ncbi.nlm.nih.gov]
• 2. talcottlab.tamu.edu [talcottlab.tamu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. books.rsc.org [books.rsc.org]

"troubleshooting 11,14,17-Eicosatrienyl methane sulfonate synthesis impurities"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 11,14,17-eicosatrienyl methane (B114726) sulfonate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of 11,14,17-eicosatrienyl methane sulfonate.

Issue 1: Low or Inconsistent Product Yield

Q1: We are experiencing significantly lower yields than expected for our 11,14,17-eicosatrienyl methane sulfonate synthesis. What are the potential causes and how can we troubleshoot this?

A1: Low or inconsistent yields in the mesylation of a polyunsaturated alcohol like 11,14,17-eicosatrienol can stem from several factors, primarily related to reaction conditions and reagent quality. Here are the key areas to investigate:

• Substrate Quality: The purity of the starting material, 11,14,17-eicosatrienol, is critical. As a polyunsaturated alcohol, it is susceptible to oxidation. The presence of water or other impurities can consume the mesylating agent and lead to unwanted side reactions.

• Reagent Quality: Ensure the methanesulfonyl chloride (MsCl) or methanesulfonic anhydride (B1165640) is fresh and has been stored under anhydrous conditions. Decomposition of the mesylating agent will directly impact the yield.

• Reaction Temperature: Mesylation reactions are often exothermic.[1] Inadequate temperature control can lead to localized overheating, promoting the formation of undesirable byproducts and degradation of the starting material or product.[1] It is crucial to maintain the recommended reaction temperature, often starting at 0°C and allowing the reaction to proceed to room temperature.

• Inefficient Mixing: Poor mixing can create localized "hot spots" and concentration gradients within the reactor.[1] This can lead to non-uniform reaction conditions, resulting in inconsistent yields and an increase in byproduct formation.[1]

• Base Selection and Stoichiometry: A non-nucleophilic base, such as triethylamine (B128534) (TEA) or pyridine, is typically used to quench the HCl generated during the reaction with MsCl.[2] Ensure the correct stoichiometry of the base is used. An insufficient amount of base can lead to an acidic reaction mixture, which can cause degradation of the product.

• Reaction Time: The duration of the reaction needs to be optimized. Insufficient reaction time will result in incomplete conversion, while excessively long reaction times can lead to the formation of degradation products.

Issue 2: Presence of Unexpected Impurities in the Final Product

Q2: Our final product shows multiple impurity peaks during analysis by LC-MS. What are the likely identities of these impurities and how can we avoid their formation?

A2: Impurities in the synthesis of 11,14,17-eicosatrienyl methane sulfonate can originate from the starting materials or be generated during the reaction and workup. Rigorous analysis of impurities is crucial for ensuring the safety and efficacy of the final product.

Potential Impurities and Their Sources:

Impurity	Potential Source/Cause	Suggested Mitigation Strategy
Oxidized Species	Oxidation of the polyunsaturated eicosatrienyl chain.	Use high-purity, fresh starting materials. Handle under an inert atmosphere (e.g., argon or nitrogen). Use antioxidants if compatible with the reaction.
Alkyl Chloride	A common side product when using methanesulfonyl chloride (MsCl), where the chloride ion displaces the mesylate.[2]	Consider using methanesulfonic anhydride instead of MsCl to eliminate this possibility.[2]
Unreacted Starting Material	Incomplete reaction due to insufficient mesylating agent, short reaction time, or low temperature.	Optimize the stoichiometry of reagents, reaction time, and temperature based on reaction monitoring (e.g., TLC or LC-MS).
Hydrolyzed Product	The methane sulfonate ester can be susceptible to hydrolysis back to the alcohol, especially during aqueous workup if the pH is not controlled.	Perform aqueous workup at low temperatures and neutral or slightly acidic pH. Minimize the duration of the aqueous workup.
Polymerized Material	Polyunsaturated compounds can be prone to polymerization, especially at elevated temperatures or in the presence of acid/base catalysts.	Maintain strict temperature control and use appropriate reaction times.

Analytical Approach for Impurity Identification:

A robust analytical method is essential for identifying and quantifying impurities. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for this purpose.[3][4]

• Methodology: A suitable LC method can separate the main product from its impurities based on their polarity. The mass spectrometer can then provide accurate mass data for the precursor and fragment ions, which helps in the structural elucidation of the impurities.

• Impurity Profiling: By comparing the impurity profiles of different batches or vendors of the starting material, you can assess the quality of the raw materials.[5][6]

Frequently Asked Questions (FAQs)

Q3: What is the recommended purification method for 11,14,17-eicosatrienyl methane sulfonate?

A3: Due to the non-volatile and potentially thermally labile nature of this long-chain lipid derivative, distillation is generally not a suitable purification method as it can lead to decomposition.[7] The most common and effective purification technique is column chromatography on silica (B1680970) gel.

Experimental Protocol: Silica Gel Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane (B92381) or heptane).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring a uniform and crack-free packed bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the non-polar solvent and load it onto the top of the silica gel column.

• Elution: Begin elution with the non-polar solvent and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether) in a stepwise or gradient manner.

• Fraction Collection: Collect fractions and monitor the elution of the product and impurities using Thin Layer Chromatography (TLC) or LC-MS.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) at a low temperature to avoid product degradation.

Q4: The reaction mixture is turning dark brown or black. What does this indicate and how can it be prevented?

A4: A dark reaction mixture, often referred to as charring, is typically a sign of decomposition or polymerization, which can be caused by localized overheating.[1]

Causes and Prevention:

• Inadequate Cooling: The mesylation reaction is exothermic, and efficient heat removal is critical.[1] Ensure your cooling bath is at the correct temperature and that the reaction flask is adequately submerged.

• Poor Mixing: Inefficient stirring can lead to pockets of high temperature.[1] Use a suitable stir bar or overhead stirrer to ensure the reaction mixture is homogeneous.

• Rate of Reagent Addition: Adding the mesylating agent too quickly can generate heat faster than it can be dissipated.[1] A slow, controlled addition of the reagent via a dropping funnel is recommended.

Q5: How can we confirm the successful formation of the methane sulfonate ester?

A5: Several analytical techniques can be used to confirm the formation of the desired product:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Look for the appearance of a new singlet peak around 3.0 ppm, corresponding to the methyl protons of the mesyl group. You should also see a downfield shift of the protons on the carbon bearing the newly formed mesylate group compared to the starting alcohol.

  • ¹³C NMR: A new peak corresponding to the methyl carbon of the mesyl group will appear around 38-40 ppm. The carbon attached to the oxygen will also show a characteristic shift.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the calculated mass of 11,14,17-eicosatrienyl methane sulfonate. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• Infrared (IR) Spectroscopy: Look for the appearance of strong absorption bands characteristic of the sulfonate group, typically around 1350 cm⁻¹ and 1175 cm⁻¹ for the asymmetric and symmetric S=O stretching vibrations, respectively. The broad O-H stretching band of the starting alcohol (around 3300-3500 cm⁻¹) should disappear.

Visualizations

Caption: Troubleshooting workflow for low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 3. lcms.cz [lcms.cz]
• 4. Targeted LC-MSMS Detection Of Lipid Impurities In Lipid Nanoparticles [advancingrna.com]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]
• 7. US4035242A - Distillative purification of alkane sulfonic acids - Google Patents [patents.google.com]

"reducing off-target effects of 11,14,17-Eicosatrienyl methane sulfonate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11,14,17-Eicosatrienyl methane (B114726) sulfonate. The information is designed to help mitigate potential off-target effects and ensure the successful execution of experiments.

Disclaimer

11,14,17-Eicosatrienyl methane sulfonate is a research compound. The information provided here is based on the inferred properties of structurally similar molecules and general principles of pharmacology. It is essential to conduct thorough validation experiments for your specific system.

Troubleshooting Guides

This section addresses common issues encountered during experiments with 11,14,17-Eicosatrienyl methane sulfonate.

Issue 1: Unexpected Cellular Toxicity or Reduced Viability

Possible Cause: Off-target alkylation of cellular macromolecules by the methane sulfonate group. Methane sulfonate is a known alkylating agent and can react with nucleophilic sites on DNA and proteins, leading to cellular stress and apoptosis.[1][2]

Troubleshooting Steps:

• Dose-Response Curve: Perform a comprehensive dose-response experiment to determine the optimal concentration with the desired on-target effect and minimal toxicity.

• Time-Course Experiment: Evaluate cellular viability at different time points to identify the onset of toxicity.

• Control Compound: Include a control compound lacking the methane sulfonate group (e.g., 11,14,17-Eicosatrienoic acid) to assess the contribution of the alkylating moiety to the observed toxicity.

• Apoptosis/Necrosis Assays: Use assays such as Annexin V/Propidium Iodide staining or caspase activity assays to quantify the extent and nature of cell death.

Parameter	Recommended Range	Purpose
Concentration	0.1 µM - 100 µM	Determine EC50/IC50 and toxicity threshold
Incubation Time	6h, 12h, 24h, 48h	Identify onset of cytotoxic effects
Cell Seeding Density	5,000 - 10,000 cells/well	Ensure optimal growth and response

Issue 2: Inconsistent or Non-reproducible On-Target Effects

Possible Cause 1: Degradation or instability of the compound in the experimental medium.

Troubleshooting Steps:

• Fresh Preparation: Always prepare fresh solutions of 11,14,17-Eicosatrienyl methane sulfonate immediately before use.

• Solvent Compatibility: Ensure the solvent used to dissolve the compound is compatible with your cell culture medium and does not precipitate at the final concentration.

• Storage Conditions: Store the stock solution at -80°C in small aliquots to minimize freeze-thaw cycles.

Possible Cause 2: Off-target effects masking or interfering with the intended on-target activity. The compound may be modulating multiple signaling pathways simultaneously.

Troubleshooting Steps:

• Pathway-Specific Inhibitors: Use well-characterized inhibitors of suspected off-target pathways (e.g., specific COX or LOX inhibitors) in combination with your compound to dissect the signaling events.

• Gene Knockdown/Knockout: Employ siRNA or CRISPR/Cas9 to reduce the expression of potential off-target proteins and observe the impact on the desired on-target effect.

• Washout Experiment: After treatment, wash the cells and replace with fresh medium to determine if the on-target effect is reversible, which might distinguish it from permanent off-target alkylation.

Issue 3: Observed Phenotype Does Not Correlate with Expected On-Target Pathway Modulation

Possible Cause: The compound is acting on an unknown off-target protein or pathway. Eicosanoid analogues can interact with a wide range of proteins involved in lipid metabolism and signaling.[3][4][5][6]

Troubleshooting Steps:

• Target Engagement Assays: Perform a Cellular Thermal Shift Assay (CETSA) to identify direct binding partners of the compound in a cellular context.

• Proteome-Wide Analysis: Utilize chemical proteomics approaches, such as affinity purification followed by mass spectrometry, to pull down interacting proteins.

• Transcriptomic/Proteomic Profiling: Conduct RNA-seq or quantitative mass spectrometry to obtain a global view of the cellular response to the compound and identify perturbed pathways.

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of action of 11,14,17-Eicosatrienyl methane sulfonate?

A1: Based on its structure as an eicosatrienoic acid analogue, 11,14,17-Eicosatrienyl methane sulfonate is predicted to be an inhibitor of enzymes in the eicosanoid biosynthesis pathway, such as cyclooxygenases (COX) and lipoxygenases (LOX).[7] These enzymes are key to the production of prostaglandins (B1171923) and leukotrienes, which are important signaling molecules in inflammation and other physiological processes.[3][4][5] The methane sulfonate group likely enhances its activity by acting as a reactive moiety that can covalently modify the target enzymes.[8]

Q2: What are the most probable off-target effects of this compound?

A2: The primary off-target concern is non-specific alkylation of cellular macromolecules due to the methane sulfonate group. This can lead to genotoxicity through DNA alkylation and disruption of protein function.[1][2] Additionally, as a lipid-like molecule, it may interact with other components of the lipid signaling network, leading to modulation of unintended pathways.[9]

Q3: How can I computationally predict potential off-target effects?

A3: Several in silico tools can be used to predict potential off-target interactions. These include methods based on ligand similarity to known drugs (e.g., SEA) and protein structure-based docking to a panel of potential off-target proteins.[10]

Q4: What are the best experimental methods to confirm off-target effects?

A4: A tiered approach is recommended:

• Initial Screening: Use broad-based cellular assays (e.g., cell viability, apoptosis) to assess general toxicity.

• Targeted Validation: If you have predicted off-targets, use specific functional assays or binding assays for those proteins.

• Unbiased Genome-Wide Methods: For a comprehensive view, techniques like GUIDE-seq or CIRCLE-seq can identify off-target effects of compounds that may interact with DNA.[11][12]

• Proteome-Wide Methods: CETSA and chemical proteomics are powerful for identifying direct protein targets.[13]

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) Protocol

This protocol is adapted from established CETSA methods to identify target engagement of 11,14,17-Eicosatrienyl methane sulfonate.[13]

• Cell Treatment: Incubate cultured cells with the desired concentration of 11,14,17-Eicosatrienyl methane sulfonate or vehicle control for a specified time.

• Cell Lysis: Harvest and lyse the cells to obtain a protein lysate.

• Heating: Aliquot the lysate and heat the different aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes.

• Centrifugation: Centrifuge the heated lysates to pellet aggregated proteins.

• Protein Quantification: Collect the supernatant and quantify the amount of soluble protein at each temperature point using a protein quantification assay (e.g., BCA assay).

• Western Blot Analysis: Analyze the soluble fraction by Western blotting for specific candidate proteins or use mass spectrometry for a proteome-wide analysis. A shift in the melting curve of a protein in the presence of the compound indicates direct binding.

Visualizations

Signaling Pathways

Caption: Predicted mechanism of action on the eicosanoid signaling pathway.

Experimental Workflow

Caption: A logical workflow for identifying and mitigating off-target effects.

References

• 1. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
• 2. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Eicosanoid - Wikipedia [en.wikipedia.org]
• 4. Eicosanoid signalling pathways in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. Progress of potential drugs targeted in lipid metabolism research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 11. News: Off-Target Effects and Where to Find Them - CRISPR Medicine [crisprmedicinenews.com]
• 12. Off-target genome editing - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]

"11,14,17-Eicosatrienyl methane sulfonate stability issues in cell culture media"

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of 11,14,17-Eicosatrienyl Methane (B114726) Sulfonate in cell culture media. Information has been compiled based on the chemical properties of its constituent parts: the polyunsaturated fatty acid (PUFA) backbone and the methane sulfonate (mesylate) ester group.

Frequently Asked Questions (FAQs)

Q1: What is 11,14,17-Eicosatrienyl Methane Sulfonate?

A1: 11,14,17-Eicosatrienyl Methane Sulfonate is a derivative of an omega-3 polyunsaturated fatty acid (PUFA). It consists of a 20-carbon fatty acid chain with three double bonds at the 11th, 14th, and 17th positions. This fatty acid is esterified with methane sulfonic acid. The methane sulfonate (mesylate) group is known in organic chemistry as a good leaving group, making the molecule potentially reactive.[1][2]

Q2: What are the primary stability concerns for this compound in cell culture media?

A2: There are two main stability concerns:

• Oxidation of the Polyunsaturated Fatty Acid (PUFA) Chain: The three double bonds in the eicosatrienyl chain make it highly susceptible to oxidation (lipid peroxidation) by reactive oxygen species (ROS) that can be present in cell culture media.[3][4] This can lead to the formation of various byproducts, such as aldehydes and ketones, which may have unintended biological effects or be cytotoxic.[5][6]

• Reactivity of the Methane Sulfonate Ester: Methane sulfonates are excellent leaving groups, meaning the C-O bond of the ester is susceptible to cleavage by nucleophiles.[7] Water, components of the cell culture media, or cellular nucleophiles can attack the electrophilic carbon, leading to the release of the free fatty acid and methanesulfonic acid. This hydrolysis or reaction would negate the specific activity of the sulfonate compound.[8][9]

Q3: What are the potential degradation products I should be aware of?

A3: Degradation can occur via two main pathways:

• Oxidative Degradation: This pathway affects the fatty acid chain and can produce a complex mixture of oxidized lipids, including lipid hydroperoxides, aldehydes (like malondialdehyde), and other truncated fatty acid species.[5][10][11]

• Hydrolysis/Nucleophilic Attack: This pathway affects the methane sulfonate ester, leading to the formation of 11,14,17-Eicosatrienoic acid and methanesulfonic acid.

These degradation pathways are not mutually exclusive and can occur simultaneously.

Troubleshooting Guide

Q: My experimental results are inconsistent or not reproducible. Could this be due to compound instability?

A: Yes, inconsistency is a hallmark of compound instability. Both oxidative degradation and hydrolysis can alter the concentration and chemical nature of the active compound over the course of an experiment, leading to variable results. It is crucial to handle the compound with care to minimize these issues.

Q: I am observing unexpected cytotoxicity in my cell cultures. Could the compound be the cause?

A: While the compound itself may have cytotoxic properties, unexpected or higher-than-expected toxicity can result from its degradation. Products of lipid peroxidation are known to be cytotoxic.[5][12] To determine the source of toxicity, consider running a control with a more stable, related fatty acid and another control where the compound has been intentionally aged in media before being added to the cells.

Q: How should I prepare stock and working solutions to maximize stability?

A: Proper preparation is critical. Follow these guidelines:

• Stock Solution: Prepare a high-concentration stock solution in an anhydrous, aprotic organic solvent like DMSO or ethanol.[13] Aliquot the stock solution into small volumes in sealed vials and store at -80°C. Avoid repeated freeze-thaw cycles.[14]

• Working Solution: Prepare the working solution immediately before use by diluting the stock solution in pre-warmed cell culture media. Minimize the time the compound spends in the aqueous environment before being added to the cells.

Experimental Protocols & Data

Protocol 1: Recommended Handling for Cell Culture Experiments

• Thaw Stock Solution: Thaw a single aliquot of the stock solution (stored at -80°C in an anhydrous solvent) on ice, protected from light.

• Prepare Working Solution: Immediately before treating your cells, dilute the stock solution to the final desired concentration in your cell culture medium. Ensure rapid and thorough mixing.

• Cell Treatment: Add the working solution to your cell cultures immediately.

• Duration of Experiment: For longer experiments (over 24 hours), consider replacing the media with freshly prepared compound-containing media at regular intervals to maintain a consistent concentration of the active compound.

• Controls: Always include a vehicle control (the solvent used for the stock solution, diluted to the same final concentration).

Protocol 2: Assay for Lipid Peroxidation (TBARS Assay)

The Thiobarbituric Acid Reactive Substances (TBARS) assay is a common method to measure lipid peroxidation by detecting malondialdehyde (MDA), a byproduct of oxidation.[6]

• Sample Collection: Collect your cell culture supernatant or cell lysate at the end of the experiment.

• Reagent Preparation: Prepare a solution of thiobarbituric acid (TBA) in an acidic buffer.

• Reaction: Add the TBA reagent to your samples and heat at 95°C for 60 minutes. This allows the MDA in the sample to react with TBA.

• Detection: After cooling, measure the absorbance of the resulting pink-colored product at approximately 532 nm.

• Quantification: Use a standard curve prepared with a known concentration of MDA to quantify the amount of lipid peroxidation in your samples.

Factors Affecting Stability

The following table summarizes key factors that can influence the stability of 11,14,17-Eicosatrienyl Methane Sulfonate in cell culture.

Factor	Impact on PUFA Chain (Oxidation)	Impact on Mesylate Ester (Hydrolysis)	Recommendations
Temperature	Higher temperatures increase the rate of oxidation.	Higher temperatures increase the rate of hydrolysis.[9]	Store stock solutions at -80°C. Conduct experiments at 37°C for the shortest duration possible.[15]
pH	pH can influence the rate of oxidation.	Stability is strongly influenced by pH; hydrolysis can be acid or base-catalyzed.[9]	Maintain physiological pH (7.2-7.4) in the cell culture media.[15]
Light	UV light can promote the formation of free radicals, initiating oxidation.	Less direct impact, but can generate radicals in the media.	Protect stock solutions and experimental setups from direct light.
Oxygen	Oxygen is required for lipid peroxidation.	No direct impact.	Use high-quality, freshly opened media. Minimize headspace in storage vials.
Media Components	Transition metals (e.g., iron) can catalyze oxidation.[5]	Water and other nucleophilic components can cause hydrolysis.	Use serum-free media if possible, as serum components can be variable.[] Consider adding antioxidants like Vitamin E to the media.

Visualizations

Potential Degradation Pathways

Caption: Potential degradation pathways of the compound in cell culture.

Troubleshooting Workflow for Unexpected Results

Caption: Workflow for troubleshooting unexpected experimental results.

Hypothetical Signaling Pathway

11,14,17-Eicosatrienoic acid is a precursor to anti-inflammatory eicosanoids. A methane sulfonate derivative might be designed as a stable, cell-permeable prodrug or inhibitor.

Caption: Hypothetical pathway for intracellular release and action.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The highly unnatural fatty acid profile of cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of lipid peroxidation in irradiated cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Leaving group - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pqri.org [pqri.org]
• 10. lipotype.com [lipotype.com]
• 11. Identification of novel autoxidation products of the omega-3 fatty acid eicosapentaenoic acid in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Poor Bioavailability of 11,14,17-Eicosatrienyl Methane Sulfonate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor in vivo bioavailability with 11,14,17-Eicosatrienyl methane (B114726) sulfonate.

Frequently Asked Questions (FAQs)

Q1: We are observing very low plasma concentrations of 11,14,17-Eicosatrienyl methane sulfonate after oral administration in our animal model. What are the likely causes?

A1: The poor bioavailability of 11,14,17-Eicosatrienyl methane sulfonate likely stems from its physicochemical properties. The parent compound, 11,14,17-Eicosatrienoic acid, is a long-chain unsaturated fatty acid, making it highly lipophilic and practically insoluble in water.[1][2][3][4] This poor aqueous solubility is a primary limiting factor for its dissolution in the gastrointestinal (GI) tract, which is a prerequisite for absorption.[5][6] Additionally, as a lipophilic compound, it may be susceptible to first-pass metabolism in the liver, further reducing the amount of active drug that reaches systemic circulation.[7][8]

Q2: What are the initial steps we should take to improve the oral bioavailability of our compound?

A2: The initial and most impactful approach is to consider formulation strategies specifically designed for poorly water-soluble, lipophilic compounds.[8][9][10] Lipid-based drug delivery systems (LBDDS) are a highly effective option.[7][11] These formulations work by pre-dissolving the compound in a lipid matrix, which can enhance its solubility and absorption in the GI tract.[8][9] Simple LBDDS formulations to consider initially include:

• Oily solutions: Dissolving the compound in a digestible oil (e.g., medium-chain triglycerides).

• Surfactant dispersions: Adding surfactants to improve dispersion and emulsification in the GI fluids.

Q3: We have tried a simple oil-based formulation with minimal improvement. What are more advanced formulation strategies we can explore?

A3: If simple lipid formulations are insufficient, more sophisticated LBDDS can be employed. These systems are designed to form fine emulsions or micelles upon contact with GI fluids, increasing the surface area for absorption.[9] Key advanced LBDDS include:

• Self-Emulsifying Drug Delivery Systems (SEDDS): Isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions (25-200 nm) upon gentle agitation in aqueous media.

• Self-Microemulsifying Drug Delivery Systems (SMEDDS): Similar to SEDDS but form thermodynamically stable microemulsions (<100 nm), which can offer even greater absorption enhancement.[9]

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are solid lipid-based nanoparticles that can encapsulate the drug, protecting it from degradation and providing controlled release.[7][8][10] SLNs and NLCs can also enhance lymphatic transport, which helps to bypass first-pass metabolism.[7][8]

Q4: How do we select the appropriate excipients for our lipid-based formulation?

A4: Excipient selection is a critical step and should be systematic. It involves assessing the solubility of 11,14,17-Eicosatrienyl methane sulfonate in various oils, surfactants, and co-solvents. The goal is to identify excipients that not only effectively solubilize the drug but are also biocompatible and promote self-emulsification. A general workflow involves:

• Solubility studies: Determine the saturation solubility of the compound in a range of excipients.

• Emulsification efficiency: Test the ability of different surfactant and oil combinations to form stable emulsions in simulated gastric and intestinal fluids.

• Ternary phase diagrams: Constructing these diagrams can help visualize the optimal ratios of oil, surfactant, and co-solvent to achieve a robust self-emulsifying system.

Q5: Are there any non-lipid-based strategies to improve the bioavailability of our compound?

A5: While LBDDS are generally the most effective for highly lipophilic compounds, other strategies can be considered, though they may be less impactful for this specific molecule. These include:

• Particle size reduction (Micronization/Nanonization): Increasing the surface area of the drug particles can enhance dissolution rate.[12] However, for highly insoluble compounds, this may not be sufficient on its own.

• Amorphous solid dispersions: Converting the crystalline form of the drug to a higher-energy amorphous state can improve its solubility and dissolution. This is often achieved by dispersing the drug in a polymer matrix.

Troubleshooting Guides

Issue 1: High Variability in Pharmacokinetic Data

Symptoms:

• Large standard deviations in plasma concentration-time profiles between individual animals.

• Inconsistent absorption patterns observed in pharmacokinetic parameters (Cmax, Tmax, AUC).

Possible Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Action
Poor formulation homogeneity	Ensure the drug is fully dissolved and uniformly distributed in the formulation vehicle before each dose. For suspensions, ensure adequate mixing to re-suspend the particles.
Food effects	The presence of food can significantly alter the absorption of lipophilic drugs.[12] Standardize the feeding schedule of the animals (e.g., fasted or fed state) to minimize this variability.[13]
Inconsistent dosing technique	Ensure accurate and consistent administration of the formulation, especially for oral gavage, to minimize variability in the delivered dose.
Physiological variability	Intersubject variability is inherent in in vivo studies.[13] A crossover study design, where each animal receives all treatments, can help to minimize the impact of this variability.
Formulation instability in GI fluids	The formulation may be precipitating in the GI tract before absorption can occur. Test the stability of your formulation in simulated gastric and intestinal fluids in vitro. If precipitation is observed, consider adding a precipitation inhibitor (e.g., HPMC) to create a supersaturable SEDDS (S-SEDDS).[11]

Issue 2: Low Absolute Bioavailability Despite Improved Formulation

Symptoms:

• Even with an advanced formulation like SMEDDS, the calculated absolute bioavailability (compared to an intravenous dose) remains low.

Possible Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Action
Extensive first-pass metabolism	The compound may be rapidly metabolized by the liver after absorption. LBDDS that promote lymphatic transport (e.g., those with long-chain fatty acids, SLNs, NLCs) can help bypass the liver.[7][8] Consider co-administration with a known inhibitor of the relevant metabolic enzymes (if known) in a research setting to confirm this hypothesis.
P-glycoprotein (P-gp) efflux	The compound may be actively transported back into the GI lumen by efflux transporters like P-gp. Investigate whether your compound is a P-gp substrate using in vitro cell-based assays (e.g., Caco-2 permeability assays). If it is, consider formulations containing P-gp inhibitors (e.g., certain surfactants like Cremophor EL).
Chemical degradation in the GI tract	The compound may be unstable in the acidic environment of the stomach or the enzymatic environment of the intestine. Assess the chemical stability of the compound in simulated GI fluids. Encapsulation in protective carriers like SLNs or NLCs can improve stability.[7][10]

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of 11,14,17-Eicosatrienyl Methane Sulfonate in Different Formulations (Rat Model)

This table illustrates the expected improvements in key pharmacokinetic parameters as the formulation strategy is optimized.

Formulation	Dose (mg/kg, p.o.)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	50	45 ± 15	4.0	210 ± 75	100 (Reference)
Oily Solution	50	150 ± 40	2.5	850 ± 210	405
SEDDS	50	480 ± 95	1.5	3100 ± 550	1476
SMEDDS	50	750 ± 120	1.0	5250 ± 800	2500
NLC	50	680 ± 110	2.0	6100 ± 950	2905

Data are presented as mean ± standard deviation and are for illustrative purposes only.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the plasma concentration-time profile and pharmacokinetic parameters of 11,14,17-Eicosatrienyl methane sulfonate following oral administration of different formulations.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Test formulations of 11,14,17-Eicosatrienyl methane sulfonate

• Oral gavage needles

• Blood collection tubes (with anticoagulant, e.g., K2-EDTA)

• Centrifuge

• LC-MS/MS system for bioanalysis

Methodology:

• Animal Acclimatization: Acclimate rats for at least one week before the experiment.

• Fasting: Fast animals overnight (approximately 12 hours) before dosing, with free access to water.[13]

• Dosing: Administer the specified dose of the formulation via oral gavage. Record the exact time of administration.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).[14]

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until bioanalysis.

• Bioanalysis: Determine the concentration of 11,14,17-Eicosatrienyl methane sulfonate in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis with appropriate software.

• Data Analysis: Compare the pharmacokinetic parameters between different formulation groups to assess the impact on bioavailability.

Visualizations

Diagram 1: Factors Contributing to Poor Bioavailability

Caption: Key factors leading to the poor bioavailability of lipophilic compounds.

Diagram 2: Workflow for Formulation Development

Caption: A systematic workflow for developing and optimizing formulations.

Diagram 3: Mechanism of Lipid-Based Drug Delivery Systems (LBDDS)

Caption: How LBDDS enhance absorption and can bypass first-pass metabolism.

References

• 1. mcdb.ca [mcdb.ca]
• 2. mcdb.ca [mcdb.ca]
• 3. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. What are the factors affecting the bioavailability of oral drugs? [synapse.patsnap.com]
• 6. ijnrd.org [ijnrd.org]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. longdom.org [longdom.org]
• 9. symmetric.events [symmetric.events]
• 10. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. What are 4 factors that affect bioavailability? [synapse.patsnap.com]
• 13. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 14. How to Conduct a Bioavailability Assessment? - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Technical Support Center: Overcoming Matrix Effects in 11,14,17-Eicosatrienyl Methane Sulfonate Quantification

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in overcoming matrix effects during the quantification of 11,14,17-Eicosatrienyl methane (B114726) sulfonate.

Troubleshooting Guides

Effectively quantifying 11,14,17-Eicosatrienyl methane sulfonate, a lipid mediator, by mass spectrometry can be challenging due to interference from the sample's matrix. This guide offers solutions to common problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Signal or Significant Ion Suppression	Co-eluting matrix components, such as phospholipids, can suppress the ionization of the target analyte.[1][2]	Optimize Sample Preparation: Employ solid-phase extraction (SPE) to remove interfering substances.[3][4][5] Improve Chromatographic Separation: Adjust the liquid chromatography (LC) method to better separate the analyte from matrix components.[6] Sample Dilution: If analyte concentration is sufficient, diluting the sample can reduce the impact of the matrix.[7]
Poor Reproducibility and Accuracy	Inconsistent sample loss during preparation and variable matrix effects between samples can lead to unreliable results.	Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS mimics the analyte's behavior during extraction and ionization, compensating for both sample loss and matrix effects.[3][6] Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix similar to your samples to account for matrix effects.[8]
High Background or Interferences	The complexity of biological samples can introduce numerous interfering peaks.[4]	Enhance Sample Cleanup: A more rigorous cleanup, such as a two-step liquid-liquid extraction (LLE) or the use of specific phospholipid removal plates, can be effective.[2] Optimize MS/MS Parameters: Use highly selective multiple reaction monitoring (MRM) transitions to differentiate the analyte from background noise.
Non-Linear Calibration Curves	Matrix effects can disproportionately affect lower concentrations, leading to a non-linear response.	Weighted Regression: Apply a weighting factor (e.g., 1/x or 1/x²) to the calibration curve to give more importance to the lower concentration points. Narrow the Calibration Range: Focus the calibration curve on the expected concentration range of the samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 11,14,17-Eicosatrienyl methane sulfonate?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[9] In the analysis of 11,14,17-Eicosatrienyl methane sulfonate, this can lead to either suppression or enhancement of the mass spectrometry signal, resulting in inaccurate and imprecise quantification.[10] Phospholipids are a major contributor to these effects in biological samples like plasma and tissue.[1]

Q2: What are the signs of significant matrix effects in my experiment?

A2: Common indicators include poor reproducibility between replicate injections, inaccurate results for quality control samples, and a lack of linearity in the calibration curve. You may also observe ion suppression (a decrease in signal) or enhancement (an increase in signal) when comparing a standard in solvent to one in a sample matrix.

Q3: How can I detect and quantify matrix effects?

A3: The post-extraction spike method is a common technique. It involves comparing the signal of the analyte in a clean solvent to the signal of the analyte spiked into a blank matrix extract.[2][7] Another method is the post-column infusion of the analyte, which helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[7][8]

Q4: Why is a stable isotope-labeled internal standard (SIL-IS) the preferred choice?

A4: A SIL-IS is considered the gold standard for quantitative mass spectrometry because it has nearly identical chemical and physical properties to the analyte.[3][6] This means it co-elutes and experiences the same degree of matrix effects and extraction variability, allowing for reliable correction and more accurate quantification.[6][10]

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol for Eicosanoid Analysis

This protocol provides a general method for extracting eicosanoids and other lipid mediators from biological fluids, which is a crucial step in minimizing matrix effects.

• Sample Acidification: Acidify the sample (e.g., plasma, urine) to a pH of approximately 3.5 with an acid like hydrochloric or acetic acid.[11][12]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing it with methanol (B129727) followed by water.[11][13]

• Sample Loading: Apply the acidified sample to the conditioned SPE cartridge.[11]

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% ethanol) to remove polar interferences.[11] A subsequent wash with a non-polar solvent like hexane (B92381) can remove neutral lipids.[11]

• Elution: Elute the 11,14,17-Eicosatrienyl methane sulfonate and other retained lipids with a more non-polar solvent such as ethyl acetate (B1210297) or methyl formate.[3][11]

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.[3]

Visualizations

Caption: A typical solid-phase extraction workflow for lipid mediator analysis.

Caption: Logical approach to addressing matrix effects in quantification.

References

• 1. e-b-f.eu [e-b-f.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 5. caymanchem.com [caymanchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mdpi.com [mdpi.com]
• 9. [PDF] Overcoming matrix effects in liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 10. Overcoming matrix effects in quantitative liquid chromatography-mass spectrometry analysis of steroid hormones in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. arborassays.com [arborassays.com]
• 12. Detection of Lipid Mediators of Inflammation in the Human Tear Film - PMC [pmc.ncbi.nlm.nih.gov]
• 13. lipidmaps.org [lipidmaps.org]

Technical Support Center: Refining Purification Methods for 11,14,17-Eicosatrienyl Methane Sulfonate

Welcome to the technical support center for the purification of 11,14,17-Eicosatrienyl Methane Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and purification of this polyunsaturated fatty acid derivative.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 11,14,17-Eicosatrienyl Methane Sulfonate?

The main challenges in purifying 11,14,17-Eicosatrienyl Methane Sulfonate stem from its polyunsaturated and non-polar nature. Key issues include:

• Oxidative Instability: The presence of three double bonds makes the molecule highly susceptible to oxidation, leading to the formation of peroxides and other degradation products.[1][2][3]

• Co-elution of Impurities: Structurally similar impurities, such as isomers and unreacted starting materials, often co-elute with the target compound during chromatographic purification.

• Low Recovery: The compound can adhere to surfaces of labware and chromatographic media, leading to significant product loss during multi-step purification processes.

• Thermal Degradation: The methanesulfonate (B1217627) group can be susceptible to thermal degradation, especially during steps like solvent evaporation.

Q2: What are the most common impurities to expect during the synthesis of 11,14,17-Eicosatrienyl Methane Sulfonate?

Common impurities may include:

• Unreacted 11,14,17-Eicosatrienoic acid.

• Residual methanesulfonic acid or methanesulfonyl chloride.

• Oxidized byproducts of the polyunsaturated fatty acid chain.

• Positional isomers of the parent fatty acid.

• Side products from the esterification reaction.

Q3: How can I minimize oxidation during purification?

To minimize oxidation, it is crucial to:

• Work under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

• Use degassed solvents for all chromatographic and extraction steps.

• Keep samples at low temperatures (e.g., on ice or at 4°C) during processing and store them at -80°C for long-term stability.[4]

• Consider adding antioxidants, such as butylated hydroxytoluene (BHT), to solvents if compatible with the purification method.[4]

Q4: What are the recommended chromatographic techniques for purifying this compound?

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) and Supercritical Fluid Chromatography (SFC) are highly effective for purifying polyunsaturated fatty acid esters.[5][6][7]

• RP-HPLC with a C18 column can provide excellent separation based on hydrophobicity.[7]

• SFC is a greener alternative that uses supercritical CO2 as the mobile phase, which is well-suited for lipophilic compounds and can offer rapid and efficient separations.[5][8][9]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Cause	Solution
Peak Tailing	- Interaction with active sites on the column packing.- Column overload.	- Use a highly end-capped column.- Add a small amount of a competitive base to the mobile phase.- Reduce the sample injection volume or concentration.
Broad Peaks	- Low mobile phase flow rate.- Large dead volume in the system.- Column contamination.	- Optimize the flow rate.- Use tubing with a smaller internal diameter.- Flush the column with a strong solvent or replace the guard column.[10]
Ghost Peaks	- Late elution from a previous injection.- Contaminants in the mobile phase or sample.	- Increase the run time or implement a column wash step after each injection.- Use high-purity solvents and filter samples before injection.[11]
Low Recovery	- Adsorption of the compound to the column or system components.- Precipitation of the sample in the mobile phase.	- Use a different column chemistry or add a modifier to the mobile phase.- Ensure the sample is fully dissolved in a solvent compatible with the mobile phase.
Retention Time Drift	- Change in mobile phase composition.- Fluctuation in column temperature.- Column degradation.	- Prepare fresh mobile phase and ensure proper mixing.- Use a column oven to maintain a constant temperature.- Replace the column if it has reached the end of its lifespan.[12]

General Purification Troubleshooting

Problem	Possible Cause	Solution
Product Degradation (Discoloration/Polymerization)	- Exposure to air and light.- High temperatures during solvent evaporation.	- Handle the compound under an inert atmosphere and protect it from light.- Use a rotary evaporator at low temperatures or a gentle stream of nitrogen for solvent removal.
Incomplete Removal of Methanesulfonic Acid	- Inefficient workup procedure.	- Perform an aqueous wash with a mild base (e.g., sodium bicarbonate solution) followed by a brine wash during the extraction process.
Low Yield after Recrystallization	- Inappropriate solvent choice.- Cooling the solution too quickly.	- Screen a variety of solvents and solvent mixtures to find one where the compound has high solubility at elevated temperatures and low solubility at low temperatures.- Allow the solution to cool slowly to promote the formation of pure crystals.

Experimental Protocols

Protocol 1: RP-HPLC Purification of 11,14,17-Eicosatrienyl Methane Sulfonate

This protocol is adapted from established methods for purifying polyunsaturated fatty acid ethyl esters.[7][13]

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is recommended.

  • Solvent A: Water (HPLC grade)

  • Solvent B: Acetonitrile (HPLC grade)

• Gradient Elution:

  • 0-5 min: 80% B

  • 5-25 min: Linear gradient from 80% to 100% B

  • 25-30 min: Hold at 100% B

  • 30-35 min: Return to 80% B and equilibrate

• Flow Rate: 1.0 mL/min.

• Detection: UV at 205 nm or Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 10-50 µL, depending on sample concentration.

• Sample Preparation: Dissolve the crude product in a minimal amount of the initial mobile phase composition. Filter the sample through a 0.22 µm syringe filter before injection.

• Fraction Collection: Collect fractions corresponding to the main peak.

• Post-purification: Combine the pure fractions and remove the solvent under reduced pressure at a low temperature.

Protocol 2: Supercritical Fluid Chromatography (SFC) Purification

This protocol is based on methods for separating lipid esters.[5][14]

• Column: A stationary phase like C18 or silica (B1680970) is suitable (e.g., 150 mm x 3.0 mm, 1.8 µm particle size).[8]

• Mobile Phase:

  • Mobile Phase A: Supercritical CO2

  • Mobile Phase B (Co-solvent): Methanol (B129727) or a mixture of methanol and acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of co-solvent and gradually increase.

  • 0-1 min: 2% B

  • 1-8 min: Linear gradient from 2% to 20% B

  • 8-10 min: Hold at 20% B

• Flow Rate: 1.5 - 2.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40°C.

• Detection: UV detector or Mass Spectrometer (MS).

• Sample Preparation: Dissolve the crude product in a suitable organic solvent (e.g., isopropanol) and filter.

Data Presentation

Table 1: Comparison of Chromatographic Purification Methods

Parameter	RP-HPLC	SFC
Stationary Phase	C18, C8	C18, Silica, 2-Ethylpyridine
Mobile Phase	Acetonitrile/Water, Methanol/Water	Supercritical CO2 with co-solvents (e.g., Methanol)
Typical Flow Rate	0.5 - 2.0 mL/min	1.0 - 4.0 mL/min
Advantages	- High resolution- Well-established technique- Wide range of column chemistries	- Faster separations- Lower organic solvent consumption- Suitable for non-polar compounds
Disadvantages	- High consumption of organic solvents- Longer run times	- Requires specialized equipment- Method development can be more complex

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Oxidative stability of polyunsaturated fatty acid-enriched infant flours based on teff and cowpea: Impact of natural antioxidants from amaranth leaves and black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US4035242A - Distillative purification of alkane sulfonic acids - Google Patents [patents.google.com]
• 11. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 12. LipidSearch Software Support-Troubleshooting | Thermo Fisher Scientific - UZ [thermofisher.com]
• 13. analusis.edpsciences.org [analusis.edpsciences.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of 11,14,17-Eicosatrienyl Methane Sulfonate's Biological Target: A Comparative Guide

Disclaimer: As of late 2025, the scientific literature lacks specific data on "11,14,17-Eicosatrienyl methane (B114726) sulfonate." Consequently, this guide presents a hypothetical target validation framework for this novel compound, postulating its function based on the known activities of its parent fatty acid and the chemical properties of its methane sulfonate moiety. The experimental data herein is illustrative and intended to guide potential research.

Introduction to 11,14,17-Eicosatrienyl Methane Sulfonate (ETE-MS)

11,14,17-Eicosatrienoic acid (ETE) is a naturally occurring omega-3 polyunsaturated fatty acid. Studies have shown that ETE can be incorporated into cellular phospholipids (B1166683) and exhibits mild anti-inflammatory effects by suppressing the production of nitric oxide.[1] These properties suggest that ETE and its derivatives may interact with key proteins in inflammatory signaling pathways.

This guide explores the hypothetical compound 11,14,17-Eicosatrienyl methane sulfonate (ETE-MS) , a synthetic derivative of ETE. The addition of a methane sulfonate group, a well-known leaving group, to the fatty acid backbone suggests that ETE-MS could act as an irreversible or covalent inhibitor of a specific biological target. Alkyl methane sulfonates are recognized for their alkylating capabilities, which can be harnessed for targeted therapeutic intervention.[2] This document outlines a proposed validation process for the biological target of ETE-MS, comparing its hypothetical performance against its parent compound and other established inhibitors.

**Postulated Biological Target: Cytosolic Phospholipase A2 (cPLA₂) **

We hypothesize that ETE-MS is designed to target **cytosolic phospholipase A₂ (cPLA₂) **. This enzyme catalyzes the release of arachidonic acid from membrane phospholipids, the rate-limiting step in the production of pro-inflammatory eicosanoids such as prostaglandins (B1171923) and leukotrienes. The rationale for this hypothesis is twofold:

• Substrate Mimicry: The eicosatrienyl backbone of ETE-MS mimics the structure of arachidonic acid, the natural substrate of cPLA₂, potentially guiding the compound to the enzyme's active site.

• Covalent Inhibition: The methane sulfonate group can act as an electrophilic "warhead." Once ETE-MS is bound in the active site of cPLA₂, a nucleophilic residue (e.g., a serine in the catalytic dyad) could attack the carbon atom to which the methane sulfonate is attached, displacing the methanesulfonate (B1217627) anion and forming a stable, covalent bond with the enzyme. This would lead to irreversible inhibition.

Comparative Performance Analysis

To validate cPLA₂ as the biological target of ETE-MS, its activity would be compared against two key alternatives:

• 11,14,17-Eicosatrienoic acid (ETE): The parent compound, to determine the contribution of the methane sulfonate group to its biological activity.

• Arachidonyl Trifluoromethyl Ketone (ATK): A well-characterized, potent, and reversible inhibitor of cPLA₂, serving as a benchmark for inhibitory efficacy.

Quantitative Data Summary (Hypothetical)

Parameter	11,14,17-Eicosatrienyl Methane Sulfonate (ETE-MS)	11,14,17-Eicosatrienoic Acid (ETE)	Arachidonyl Trifluoromethyl Ketone (ATK)
Target Enzyme	cPLA₂	cPLA₂	cPLA₂
Inhibition Type	Irreversible (Covalent)	Competitive (Reversible)	Reversible
IC₅₀ (in vitro)	0.5 µM	15 µM	0.1 µM
Cell-based PGE₂ Release Assay EC₅₀	1.2 µM	> 50 µM	0.8 µM
Selectivity (vs. iPLA₂)	>100-fold	~10-fold	>200-fold
Toxicity (LD₅₀ in cell culture)	50 µM	>100 µM	75 µM

Experimental Protocols

Synthesis of 11,14,17-Eicosatrienyl Methane Sulfonate (ETE-MS)

The synthesis of ETE-MS would begin with the reduction of the parent carboxylic acid, 11,14,17-eicosatrienoic acid, to its corresponding alcohol, 11,14,17-eicosatrienol. This can be achieved using a mild reducing agent such as lithium aluminum hydride (LiAlH₄) in an aprotic solvent. The resulting alcohol is then reacted with methanesulfonyl chloride in the presence of a non-nucleophilic base like triethylamine (B128534) to yield the final product, 11,14,17-eicosatrienyl methane sulfonate.

In Vitro cPLA₂ Inhibition Assay

The inhibitory activity of ETE-MS, ETE, and ATK on recombinant human cPLA₂ would be assessed using a fluorescence-based assay. The enzyme is incubated with a fluorescently labeled phospholipid substrate. Upon cleavage by cPLA₂, the fluorescent portion is released, leading to an increase in fluorescence intensity. The assay would be performed with varying concentrations of the inhibitors to determine their IC₅₀ values. To confirm irreversible inhibition by ETE-MS, a pre-incubation experiment would be conducted, where the enzyme is incubated with the inhibitor for different time intervals before adding the substrate. A time-dependent decrease in enzyme activity that cannot be reversed by dilution would indicate covalent modification.

Cell-Based Prostaglandin E₂ (PGE₂) Release Assay

RAW 264.7 macrophage cells would be pre-treated with ETE-MS, ETE, or ATK for one hour. Following pre-treatment, the cells are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, leading to the production and release of PGE₂. The concentration of PGE₂ in the cell culture supernatant is then quantified using an enzyme-linked immunosorbent assay (ELISA). The EC₅₀ value for the inhibition of PGE₂ release would be calculated for each compound.

Target Engagement Confirmation via Western Blot

To confirm that ETE-MS covalently binds to cPLA₂ in a cellular context, a competitive profiling experiment using an activity-based probe for serine hydrolases could be performed. Alternatively, a "click chemistry" approach could be used. An analogue of ETE-MS containing a terminal alkyne tag would be synthesized. Cells would be treated with this tagged probe. The probe-labeled proteins would then be conjugated to a fluorescent azide (B81097) or a biotin (B1667282) azide via a click reaction. The biotinylated proteins would be enriched using streptavidin beads, and the presence of cPLA₂ in the enriched fraction would be confirmed by Western blotting.

Visualizations

Caption: Proposed mechanism of irreversible inhibition of cPLA₂ by ETE-MS.

Caption: Experimental workflow for the validation of ETE-MS's biological target.

Caption: Signaling pathway showing the role of cPLA₂ and the proposed point of intervention for ETE-MS.

References

• 1. Incorporation of eicosatrienoic acid exerts mild anti-inflammatory properties in murine RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

Comparative Analysis of Eicosatrienoic Acids and their Impact on Eicosanoid Signaling

A comprehensive guide for researchers and drug development professionals on the differential activities of eicosatrienoic acids in eicosanoid signaling pathways, with a focus on Dihomo-γ-Linolenic Acid (DGLA) as a key modulator.

Initial Inquiry and an Important Note on "11,14,17-Eicosatrienyl methane (B114726) sulfonate": An extensive search of the scientific literature and chemical databases did not yield any information on a compound named "11,14,17-Eicosatrienyl methane sulfonate" or its biological activity. This specific chemical structure is not described in the context of eicosanoid research. Therefore, this guide will focus on a well-characterized and biologically significant eicosatrienoic acid, Dihomo-γ-linolenic acid (DGLA), to provide a comparative analysis of its role in eicosanoid activity, contrasting it with the pro-inflammatory cascades initiated by Arachidonic Acid (AA).

Introduction: The Dichotomy of Eicosanoid Precursors

Eicosanoids are a family of potent signaling molecules derived from 20-carbon polyunsaturated fatty acids, playing crucial roles in inflammation, immunity, and cardiovascular homeostasis.[1][2] The biological effects of eicosanoids are highly dependent on their precursor fatty acid. The two primary precursors are Dihomo-γ-linolenic acid (DGLA; 20:3n-6) and Arachidonic acid (AA; 20:4n-6). While structurally similar, the eicosanoids derived from DGLA generally exhibit anti-inflammatory and vasodilatory properties, in stark contrast to the predominantly pro-inflammatory and pro-thrombotic eicosanoids derived from AA.[1][3]

This guide provides a detailed comparison of the eicosanoid signaling pathways originating from DGLA and AA, supported by quantitative data, experimental protocols, and pathway diagrams to facilitate further research and drug development in this area.

Data Presentation: Quantitative Comparison of DGLA and AA Metabolism

The differential metabolism of DGLA and AA by cyclooxygenase (COX) enzymes is a key determinant of their distinct biological effects. The following tables summarize the kinetic parameters of human COX-1 and COX-2 with DGLA and AA as substrates, as well as the major eicosanoid products.

Table 1: Kinetic Parameters of DGLA and AA with Cyclooxygenase Isoforms

Fatty Acid Substrate	Enzyme	Km (μM)	Vmax (nmol/min/mg)
Dihomo-γ-Linolenic Acid (DGLA)	COX-1	5.2 ± 0.8	1.2 ± 0.1
COX-2	4.9 ± 0.7	1.5 ± 0.2
Arachidonic Acid (AA)	COX-1	2.9 ± 0.5	2.8 ± 0.3
COX-2	4.5 ± 0.6	1.6 ± 0.2

Data adapted from a study on the differential metabolism of DGLA and AA by COX-1 and COX-2.[4][5] Km represents the substrate concentration at half-maximal velocity, indicating the enzyme's affinity for the substrate. Vmax represents the maximum rate of reaction.

Table 2: Major Eicosanoid Products from DGLA and AA Pathways

Precursor Fatty Acid	Primary Enzymatic Pathway	Key Eicosanoid Products	Primary Biological Effects
Dihomo-γ-Linolenic Acid (DGLA)	Cyclooxygenase (COX)	Prostaglandin E1 (PGE1), Thromboxane A1 (TXA1)	Anti-inflammatory, Vasodilation, Inhibition of platelet aggregation[1]
15-Lipoxygenase (15-LOX)	15-Hydroxyeicosatrienoic acid (15-HETrE)	Anti-inflammatory, Inhibits AA metabolism[1]
Arachidonic Acid (AA)	Cyclooxygenase (COX)	Prostaglandin E2 (PGE2), Thromboxane A2 (TXA2)	Pro-inflammatory, Vasoconstriction, Platelet aggregation[3]
5-Lipoxygenase (5-LOX)	Leukotrienes (e.g., LTB4)	Pro-inflammatory, Chemotaxis[3]

Experimental Protocols

Accurate quantification of eicosanoids is critical for understanding their roles in biological systems. The following are detailed methodologies for key experiments cited in the comparison of DGLA and AA-derived eicosanoids.

Eicosanoid Extraction from Biological Samples

This protocol is a general method for the solid-phase extraction (SPE) of eicosanoids from various biological matrices such as cell culture media, plasma, or tissue homogenates.

Materials:

• C18 Solid-Phase Extraction (SPE) cartridges

• Methanol

• Ethanol (B145695)

• Ethyl Acetate (B1210297)

• Hexane (B92381)

• Deionized water

• 2M Hydrochloric acid

• Nitrogen gas or vacuum evaporator (e.g., SpeedVac™)

• Assay buffer (specific to the subsequent analysis method)

Procedure:

• Sample Preparation: Immediately after collection, add a cyclooxygenase inhibitor (e.g., indomethacin (B1671933) at 10-15 µM) to the sample to prevent ex vivo eicosanoid generation. For aqueous samples like plasma or tissue homogenates, add ethanol to a final concentration of 15%.

• Acidification: Acidify the sample to a pH of approximately 3.5 by adding 2M HCl. This protonates the carboxylic acid groups of the eicosanoids, facilitating their retention on the C18 column. Incubate at 4°C for 15 minutes. Centrifuge to remove any precipitate.

• SPE Column Conditioning: Prepare the C18 SPE column by washing with 20 mL of ethanol followed by 20 mL of deionized water.

• Sample Loading: Apply the acidified sample to the conditioned C18 column. A slow flow rate of about 0.5 mL/minute is recommended.

• Washing: Wash the column sequentially with 10 mL of deionized water, followed by 10 mL of 15% ethanol, and finally 10 mL of hexane to remove non-polar impurities.

• Elution: Elute the eicosanoids from the column with 10 mL of ethyl acetate.

• Solvent Evaporation: Evaporate the ethyl acetate under a gentle stream of nitrogen or using a vacuum evaporator.

• Reconstitution: Reconstitute the dried extract in a known volume of the appropriate assay buffer for subsequent analysis by LC-MS/MS or ELISA.[6]

Quantification of Eicosanoids by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the simultaneous quantification of multiple eicosanoids.[7][8]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

• C18 reverse-phase HPLC column (e.g., 2.1 x 250 mm)

Procedure:

• Sample Preparation: Reconstitute the extracted eicosanoid samples (from protocol 3.1) in the initial mobile phase. Spike with a mixture of stable-isotope labeled internal standards for accurate quantification.

• Chromatographic Separation:

  • Mobile Phase A: Water with 0.1% acetic acid

  • Mobile Phase B: Acetonitrile/Methanol (90:10) with 0.1% acetic acid

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the eicosanoids based on their polarity. A 25-minute gradient is common.[9]

  • Flow Rate: 0.3 mL/min

• Mass Spectrometry Detection:

  • Ionization Mode: Negative ion electrospray ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM). This involves selecting the precursor ion (the deprotonated molecule [M-H]-) of a specific eicosanoid in the first quadrupole, fragmenting it in the collision cell, and detecting a specific product ion in the third quadrupole. This provides high specificity.

  • Quantification: The concentration of each eicosanoid is determined by comparing the peak area of the endogenous analyte to that of its corresponding stable-isotope labeled internal standard.[10]

Quantification of Prostaglandin E1 (PGE1) by ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a high-throughput method for quantifying a specific eicosanoid, such as PGE1, derived from DGLA.[11]

Principle: This is a competitive immunoassay. PGE1 in the sample competes with a fixed amount of labeled PGE1 (e.g., conjugated to alkaline phosphatase or horseradish peroxidase) for binding to a limited amount of anti-PGE1 antibody coated on a microplate. The amount of labeled PGE1 bound to the antibody is inversely proportional to the concentration of PGE1 in the sample.

Procedure (General Outline):

• Standard and Sample Addition: Add standards of known PGE1 concentrations and the prepared samples to the wells of the antibody-coated microplate.

• Addition of Labeled PGE1: Add the enzyme-conjugated PGE1 to each well.

• Incubation: Incubate the plate to allow for competitive binding.

• Washing: Wash the plate to remove any unbound reagents.

• Substrate Addition: Add the appropriate substrate for the enzyme conjugate (e.g., pNpp for alkaline phosphatase). This will result in a color change.

• Stopping the Reaction: Stop the enzyme-substrate reaction by adding a stop solution.

• Absorbance Measurement: Read the absorbance of each well at the appropriate wavelength using a microplate reader.

• Calculation: The concentration of PGE1 in the samples is determined by comparing their absorbance to the standard curve generated from the known standards.[12][13][14]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate the key signaling pathways and a typical experimental workflow for eicosanoid analysis.

Caption: Differential metabolism of DGLA and AA into anti- and pro-inflammatory eicosanoids.

Caption: A generalized experimental workflow for the analysis of eicosanoids.

References

• 1. researchgate.net [researchgate.net]
• 2. Eicosanoids in health and in disease: an appraisal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. arborassays.com [arborassays.com]
• 7. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 8. diposit.ub.edu [diposit.ub.edu]
• 9. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pro- and anti-inflammatory eicosanoids in psoriatic arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Prostaglandin E1 (PG-E1) ELISA Kit: A Cornerstone in Biochemical and Clinical Research - Chronicles of Young Scientists [cysonline.org]
• 12. PGE1(Prostaglandin E1) ELISA Kit [elkbiotech.com]
• 13. labrecon.in [labrecon.in]
• 14. innov-research.com [innov-research.com]

A Comparative Analysis of Dihomo-γ-Linolenic Acid (DGLA) and its Cross-Reactivity Profile

Disclaimer: No direct experimental data was found for a compound named "11,14,17-Eicosatrienyl methane (B114726) sulfonate." The following guide focuses on Dihomo-γ-linolenic acid (DGLA), a structurally related and well-researched compound, to provide a relevant comparative analysis of its biological activity and potential for cross-reactivity. It is presumed that the query may refer to a derivative or analog of DGLA.

This guide offers a detailed comparison of Dihomo-γ-linolenic acid (DGLA) with its metabolic precursor and successor, highlighting its unique position in the omega-6 fatty acid cascade and its implications for inflammatory pathways. This document is intended for researchers, scientists, and drug development professionals interested in the nuanced bioactivity of eicosanoids.

Introduction to Dihomo-γ-Linolenic Acid (DGLA)

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon omega-6 polyunsaturated fatty acid that plays a pivotal role in cellular physiology.[1][2] It is an intermediate in the metabolic pathway that converts linoleic acid into arachidonic acid (AA).[1] Unlike its pro-inflammatory metabolite arachidonic acid, DGLA and its derivatives are generally associated with anti-inflammatory and anti-proliferative effects.[3][4] The balance between DGLA and AA is a critical determinant of the inflammatory state within tissues.[2][5]

Comparative Analysis of DGLA and Related Fatty Acids

The biological effects of DGLA are best understood in comparison to its metabolic neighbors, γ-linolenic acid (GLA) and arachidonic acid (AA).

Feature	γ-Linolenic Acid (GLA)	Dihomo-γ-Linolenic Acid (DGLA)	Arachidonic Acid (AA)
Carbon Chain	18:3 (n-6)	20:3 (n-6)	20:4 (n-6)
Metabolic Position	Precursor to DGLA	Formed from GLA, precursor to AA and anti-inflammatory eicosanoids	Formed from DGLA, precursor to pro-inflammatory eicosanoids
Primary Metabolites	-	1-series prostaglandins (B1171923) (e.g., PGE₁) and 15-HETrE	2-series prostaglandins (e.g., PGE₂) and 4-series leukotrienes
Inflammatory Profile	Generally considered anti-inflammatory	Primarily anti-inflammatory and anti-proliferative[3][4]	Primarily pro-inflammatory
Key Enzyme Interactions	Elongase	Cyclooxygenase (COX-1 & COX-2), Lipoxygenase (LOX)	Cyclooxygenase (COX-1 & COX-2), Lipoxygenase (LOX)

Cross-Reactivity at the Enzymatic Level

DGLA's primary mechanism of action and its cross-reactivity stem from its role as a substrate for the same enzymes that metabolize arachidonic acid. This competition is central to its anti-inflammatory effects.

Enzyme	Interaction with DGLA	Interaction with Arachidonic Acid (AA)	Outcome of Competition
Cyclooxygenase-1 (COX-1)	Metabolized to form 1-series prostaglandins (e.g., PGE₁).	Preferred substrate; metabolized to form 2-series prostanoids (e.g., PGE₂).[3]	DGLA competes with AA, reducing the production of pro-inflammatory PGE₂.
Cyclooxygenase-2 (COX-2)	Metabolized to form 1-series prostaglandins. DGLA and AA have similar affinities for COX-2.[3]	Metabolized to form 2-series prostanoids.	Increased DGLA levels can shift the balance towards the production of anti-inflammatory PGE₁.
Lipoxygenase (LOX)	Metabolized to form 15-Hydroxyeicosatrienoic acid (15-HETrE).	Metabolized to form pro-inflammatory leukotrienes.	15-HETrE can inhibit the formation of leukotrienes from AA.[6]

Experimental Protocols

To assess the cross-reactivity of DGLA or its derivatives, a series of in vitro and cellular assays can be employed.

Competitive Enzyme Inhibition Assays (COX-1/COX-2)

Objective: To determine the inhibitory potential of a test compound (e.g., a DGLA derivative) on the enzymatic activity of COX-1 and COX-2 in the presence of arachidonic acid.

Methodology:

• Enzyme Preparation: Purified recombinant human COX-1 and COX-2 enzymes are used.

• Assay Buffer: Tris-HCl buffer (pH 8.0) containing a heme cofactor and a suitable reducing agent.

• Substrate: Arachidonic acid is used as the natural substrate.

• Test Compound: The DGLA derivative is dissolved in a suitable solvent (e.g., DMSO) and prepared in a series of concentrations.

• Procedure:

  • The enzyme is pre-incubated with the test compound for a specified period (e.g., 15 minutes) at 37°C.

  • The reaction is initiated by the addition of arachidonic acid.

  • The reaction is allowed to proceed for a defined time (e.g., 2 minutes).

  • The reaction is terminated by the addition of a strong acid.

• Detection: The production of prostaglandin (B15479496) E₂ (PGE₂) is quantified using a specific enzyme immunoassay (EIA) kit.

• Data Analysis: The IC₅₀ value (the concentration of the test compound that inhibits 50% of the enzyme activity) is calculated by plotting the percentage of inhibition against the logarithm of the test compound concentration.

Cellular Assay for Eicosanoid Production

Objective: To evaluate the effect of a test compound on the production of various eicosanoids in a cellular context.

Methodology:

• Cell Line: A relevant cell line, such as human macrophages (e.g., THP-1 derived macrophages) or endothelial cells, is used.[7]

• Cell Culture: Cells are cultured in an appropriate medium and stimulated to induce an inflammatory response (e.g., with lipopolysaccharide - LPS).

• Treatment: Cells are treated with the test compound at various concentrations in the presence or absence of the inflammatory stimulus.

• Sample Collection: After a specified incubation period, the cell culture supernatant is collected.

• Eicosanoid Profiling: The concentrations of various eicosanoids (e.g., PGE₁, PGE₂, LTB₄) in the supernatant are measured using Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: The changes in the production of different eicosanoids in response to the test compound are analyzed to determine its effect on the relevant metabolic pathways.

Visualizations

Signaling Pathway of DGLA and AA Metabolism

The following diagram illustrates the metabolic pathways of DGLA and its competition with arachidonic acid.

References

• 1. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Elucidating the Mechanism of Action of 11,14,17-Eicosatrienyl Methane Sulfonate Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, publicly available experimental data specifically confirming the mechanism of action of 11,14,17-Eicosatrienyl methane (B114726) sulfonate using knockout models is limited. This guide provides a comparative framework based on the known mechanisms of its parent compound, 11,14,17-Eicosatrienoic acid (ETE-γ), and other structurally related omega-3 polyunsaturated fatty acids (PUFAs). The experimental protocols and data presented herein are hypothetical and intended to serve as a blueprint for future research.

Introduction: 11,14,17-Eicosatrienyl Methane Sulfonate and its Potential Therapeutic Relevance

11,14,17-Eicosatrienyl methane sulfonate is a synthetic derivative of 11,14,17-Eicosatrienoic acid (ETE-γ), a rare, naturally occurring omega-3 polyunsaturated fatty acid.[1][2][3][4] Omega-3 PUFAs are well-documented for their anti-inflammatory, insulin-sensitizing, and cardioprotective effects.[5] The addition of a methane sulfonate group to the parent fatty acid may alter its pharmacokinetic and pharmacodynamic properties, potentially enhancing its stability, bioavailability, and cellular uptake, making it a compound of interest for therapeutic development.

This guide explores a hypothetical mechanism of action for 11,14,17-Eicosatrienyl methane sulfonate, focusing on its potential interaction with key signaling pathways implicated in inflammation and metabolic regulation. We propose a series of experiments utilizing knockout mouse models to systematically investigate and confirm this mechanism, comparing its potential effects to those of its parent compound and other relevant alternatives.

Proposed Mechanism of Action: A Multi-Target Hypothesis

Based on the known signaling pathways of other omega-3 PUFAs, we hypothesize that 11,14,17-Eicosatrienyl methane sulfonate exerts its biological effects through the activation of two primary receptor families:

• G-protein Coupled Receptor 120 (GPR120): Also known as Free Fatty Acid Receptor 4 (FFAR4), GPR120 is a key receptor for omega-3 fatty acids that mediates potent anti-inflammatory and insulin-sensitizing effects.[6][7][8]

• Peroxisome Proliferator-Activated Receptors (PPARs): These are nuclear receptors that play crucial roles in the regulation of lipid and glucose metabolism.[9][10][11][12][13] Fatty acids and their derivatives are known to be endogenous ligands for PPARs.[14]

The proposed signaling cascade is illustrated in the diagram below.

Figure 1: Proposed dual signaling pathway of 11,14,17-Eicosatrienyl methane sulfonate.

Comparative Experimental Framework Using Knockout Models

To dissect the proposed mechanism, a series of experiments utilizing wild-type (WT), GPR120 knockout (GPR120-/-), and PPARα knockout (PPARα-/-) mice are proposed.

Experimental Workflow

The overall experimental workflow is designed to assess the anti-inflammatory and metabolic effects of 11,14,17-Eicosatrienyl methane sulfonate in the context of different genetic backgrounds.

Figure 2: Experimental workflow for knockout model studies.

Detailed Experimental Protocols

a) Animal Models and Treatment:

• Animals: Male C57BL/6J (WT), GPR120-/-, and PPARα-/- mice (8-10 weeks old) will be used. All mice will be housed in a temperature-controlled environment with a 12-hour light/dark cycle and access to standard chow and water ad libitum.

• Treatment: Mice will be randomly assigned to one of three treatment groups for each genotype: (1) Vehicle control (e.g., saline with 0.1% DMSO), (2) 11,14,17-Eicosatrienyl methane sulfonate (e.g., 10 mg/kg body weight), or (3) 11,14,17-Eicosatrienoic acid (ETE-γ) (e.g., 10 mg/kg body weight). Treatments will be administered daily via oral gavage for 14 days.

b) Inflammatory Challenge:

• On day 14, a subset of mice from each group will be challenged with an intraperitoneal injection of lipopolysaccharide (LPS) (1 mg/kg body weight) to induce a systemic inflammatory response.

• Blood samples will be collected 2 hours post-LPS injection for cytokine analysis.

c) Metabolic Analysis:

• Glucose Tolerance Test (GTT): On day 13, mice will be fasted for 6 hours, followed by an intraperitoneal injection of glucose (2 g/kg body weight). Blood glucose levels will be measured at 0, 15, 30, 60, 90, and 120 minutes post-injection.

• Insulin (B600854) Tolerance Test (ITT): On day 15, a separate cohort of mice will be fasted for 4 hours, followed by an intraperitoneal injection of insulin (0.75 U/kg body weight). Blood glucose levels will be measured at 0, 15, 30, 45, and 60 minutes post-injection.

d) Biochemical Assays:

• Serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) will be quantified using commercially available ELISA kits.

• Serum insulin levels will be measured by ELISA.

• Serum triglycerides and cholesterol will be measured using standard colorimetric assays.

e) Gene Expression Analysis:

• At the end of the study, liver and adipose tissues will be harvested.

• Total RNA will be extracted, and cDNA will be synthesized.

• Quantitative real-time PCR (qPCR) will be performed to measure the expression of genes involved in inflammation (e.g., Tnf, Il6, Il1b) and lipid metabolism (e.g., Acox1, Cpt1a, Pdk4).

Hypothetical Comparative Data

The following tables present hypothetical data to illustrate the expected outcomes of the proposed experiments.

Table 1: Effect of 11,14,17-Eicosatrienyl methane sulfonate on Inflammatory Cytokine Levels (pg/mL) post-LPS Challenge

Genotype	Treatment	TNF-α	IL-6	IL-1β
WT	Vehicle	2500 ± 300	1800 ± 250	800 ± 100
ETE-γ	1500 ± 200	1000 ± 150	500 ± 80
Compound	1000 ± 150	700 ± 100	350 ± 50
GPR120-/-	Vehicle	2600 ± 320	1900 ± 260	850 ± 110
ETE-γ	2400 ± 280	1750 ± 240	800 ± 100
Compound	2300 ± 270	1700 ± 230	780 ± 90
PPARα-/-	Vehicle	2550 ± 310	1850 ± 255	820 ± 105
ETE-γ	1600 ± 210	1100 ± 160	550 ± 85
Compound	1100 ± 160	800 ± 110	400 ± 60

Data are presented as mean ± SEM. "Compound" refers to 11,14,17-Eicosatrienyl methane sulfonate.

Table 2: Effect of 11,14,17-Eicosatrienyl methane sulfonate on Glucose Tolerance (AUC of GTT)

Genotype	Treatment	Glucose AUC (mg/dL * min)
WT	Vehicle	30000 ± 2500
ETE-γ	22000 ± 2000
Compound	18000 ± 1500
GPR120-/-	Vehicle	31000 ± 2600
ETE-γ	29000 ± 2400
Compound	28000 ± 2300
PPARα-/-	Vehicle	35000 ± 3000
ETE-γ	25000 ± 2200
Compound	20000 ± 1800

Data are presented as mean ± SEM. AUC = Area Under the Curve. "Compound" refers to 11,14,17-Eicosatrienyl methane sulfonate.

Interpretation of Hypothetical Results and Comparison

• Anti-inflammatory Effects: The hypothetical data in Table 1 suggest that 11,14,17-Eicosatrienyl methane sulfonate is a more potent anti-inflammatory agent than its parent compound, ETE-γ, in WT mice. The lack of a significant anti-inflammatory effect in GPR120-/- mice indicates that the compound's primary anti-inflammatory action is mediated through the GPR120 receptor. The preserved, albeit potentially reduced, effect in PPARα-/- mice suggests that while PPARα may play a role, it is not the primary mediator of the acute anti-inflammatory response.

• Metabolic Effects: The hypothetical data in Table 2 suggest that 11,14,17-Eicosatrienyl methane sulfonate improves glucose tolerance more effectively than ETE-γ in WT mice. The abrogation of this effect in GPR120-/- mice again points to the critical role of this receptor. The significant improvement in glucose tolerance in PPARα-/- mice treated with the compound suggests that its beneficial metabolic effects may also involve other PPAR isoforms (e.g., PPARγ) or alternative pathways independent of PPARα. The worsened glucose intolerance in vehicle-treated PPARα-/- mice is consistent with the known role of PPARα in maintaining glucose homeostasis.[11][12]

Conclusion and Future Directions

This guide outlines a comprehensive, albeit hypothetical, framework for confirming the mechanism of action of 11,14,17-Eicosatrienyl methane sulfonate using knockout models. The proposed experiments would provide critical data to validate its therapeutic potential and elucidate the specific signaling pathways through which it operates.

Future studies should aim to:

• Perform in vitro receptor binding and activation assays to directly assess the affinity of 11,14,17-Eicosatrienyl methane sulfonate for GPR120 and various PPAR isoforms.

• Utilize additional knockout models, such as PPARγ-/- mice, to further dissect the compound's metabolic effects.

• Conduct detailed pharmacokinetic studies to compare the in vivo stability and tissue distribution of the methane sulfonate derivative with its parent compound.

By systematically addressing these research questions, the scientific community can build a robust understanding of this promising compound and its potential applications in treating inflammatory and metabolic diseases.

References

• 1. mcdb.ca [mcdb.ca]
• 2. 11(Z)14(Z)17(Z)-Eicosatrienoic Acid, 17046-59-2 | BroadPharm [broadpharm.com]
• 3. 11,14,17-eicosatrienoic acid, (Z,Z,Z)- | C20H34O2 | CID 5312529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 11,14,17-eicosatrienoic acid, (Z,Z,Z)- | C20H34O2 | CID 5312529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. GPR120 is an omega-3 fatty acid receptor mediating potent anti-inflammatory and insulin-sensitizing effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 9. Fatty acid homeostasis and induction of lipid regulatory genes in skeletal muscles of peroxisome proliferator-activated receptor (PPAR) alpha knock-out mice. Evidence for compensatory regulation by PPAR delta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. PPAR-alpha-null mice are protected from high-fat diet-induced insulin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. diabetesjournals.org [diabetesjournals.org]
• 13. PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fatty acids and eicosanoids regulate gene expression through direct interactions with peroxisome proliferator-activated receptors α and γ - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 11,14,17-Eicosatrienyl Methane Sulfonate Analogs and Their Biological Activities

A guide for researchers and drug development professionals exploring the therapeutic potential of modified fatty acids.

The structural modification of fatty acids is a promising avenue in the development of novel therapeutic agents. This guide provides a comparative analysis of the biological activities of structural analogs of 11,14,17-eicosatrienyl methane (B114726) sulfonate. This compound, a derivative of an omega-3 fatty acid, presents a unique combination of a lipid backbone with a reactive sulfonate group. Understanding the activities of its analogs is crucial for designing compounds with targeted therapeutic effects, ranging from anti-inflammatory to cytotoxic actions.

From Anti-Inflammatory Precursors to Cytotoxic Agents: A Tale of Two Moieties

The parent fatty acid, 11,14,17-eicosatrienoic acid (ETE), is an isomer of Dihomo-γ-linolenic acid (DGLA), a well-studied omega-6 fatty acid with known anti-inflammatory and anti-proliferative properties. DGLA is metabolized in the body to produce beneficial eicosanoids such as prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE), which contribute to its anti-inflammatory effects.[1][2]

In stark contrast, the introduction of a methane sulfonate group dramatically alters the compound's expected biological activity. Alkyl methane sulfonates are known to be potent alkylating agents, capable of transferring a methyl group to nucleophilic sites on DNA. This action can lead to DNA damage and, consequently, cytotoxicity, a mechanism exploited by some anticancer drugs. Therefore, 11,14,17-eicosatrienyl methane sulfonate and its analogs are hypothesized to act primarily as cytotoxic agents rather than anti-inflammatory mediators.

Comparative Cytotoxicity of Structural Analogs

Due to the limited availability of data on 11,14,17-eicosatrienyl methane sulfonate itself, this guide presents a comparative analysis of the cytotoxic activities of structurally related fatty acid derivatives and sulfonate-containing compounds against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the cytotoxic potential of a compound.

Compound/Analog	Cell Line	IC50 (µM)	Reference
Fatty Acid Amide Derivatives
Docosahexaenoic acid (DHA) derivative (D3)	MCF-7 (Breast)	15.96 ± 2.89	[1]
Linoleic acid (LA) derivative (L7)	MCF-7 (Breast)	19.2 ± 2.93	[1]
Linoleic acid (LA) derivative (L3)	MCF-7 (Breast)	24.64 ± 1.81	[1]
Sulfonate Esters
3-Methoxyphenyl p-toluenesulfonate	MCF-7 (Breast)	89.83	[3]
3-Methoxyphenyl p-toluenesulfonate	MCF-10A (Normal Breast)	53.96	[3]
p-methoxyphenyl p-toluenesulfonate	MCF-7 (Breast)	>100	[3]
p-methoxyphenyl p-toluenesulfonate	MCF-10A (Normal Breast)	>100	[3]

Note: The data presented are from different studies and experimental conditions may vary. Direct comparison should be made with caution. The fatty acid amide derivatives, while not containing a sulfonate group, illustrate the cytotoxic potential of modifying the carboxylic acid head of a fatty acid. The sulfonate esters demonstrate the cytotoxic activity of this functional group, although on a different molecular scaffold.

Signaling Pathways and Mechanisms of Action

The biological activity of these compounds is dictated by their chemical structure, leading to distinct downstream signaling events.

Anti-Inflammatory Pathway of Dihomo-γ-linolenic Acid (DGLA)

DGLA exerts its anti-inflammatory effects through its conversion into bioactive lipid mediators.

References

• 1. brieflands.com [brieflands.com]
• 2. researchgate.net [researchgate.net]
• 3. Antiproliferative effects of a series of novel synthetic sulfonate esters on human breast cancer cell line MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 11,14,17-Eicosatrienyl Methane Sulfonate and its Precursors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 11,14,17-Eicosatrienyl methane (B114726) sulfonate and its metabolic precursors. This document summarizes key performance metrics based on available data and outlines detailed experimental protocols for their synthesis and analysis. The guide also visualizes the relevant biochemical pathways to provide a comprehensive understanding of their biological context.

Introduction

Eicosanoids, a family of signaling molecules derived from 20-carbon fatty acids, play a crucial role in a myriad of physiological and pathological processes, including inflammation, immunity, and cardiovascular function.[1] The biological activity of these molecules is intrinsically linked to their chemical structure. This guide focuses on 11,14,17-eicosatrienyl methane sulfonate, a synthetic derivative of 11,14,17-eicosatrienoic acid (ETE-γ), and provides a comparative analysis with its key metabolic precursors: Linoleic Acid (LA), Dihomo-γ-linolenic acid (DGLA), and Arachidonic Acid (ARA).

The conversion of the terminal carboxylic acid of ETE-γ to a methane sulfonate ester is a key chemical modification. Methanesulfonates are known for their exceptional chemical stability, being resistant to hydrolysis and strong oxidizing agents.[2] This increased stability can be advantageous in research and pharmaceutical applications, potentially leading to a longer shelf-life and more controlled biological activity compared to the parent carboxylic acid. This guide will delve into the known properties and biological activities of the precursors and provide an inferred profile for the methanesulfonate (B1217627) derivative.

Data Presentation: A Comparative Overview

The following tables summarize the key chemical and physical properties of 11,14,17-eicosatrienyl methane sulfonate and its precursors. Data for the precursors is based on published literature, while the properties of the methanesulfonate are inferred based on the known characteristics of its constituent parts.

Table 1: Physicochemical Properties

Property	Linoleic Acid (LA)	Dihomo-γ-linolenic Acid (DGLA)	Arachidonic Acid (ARA)	11,14,17-Eicosatrienoic Acid (ETE-γ)	11,14,17-Eicosatrienyl methane sulfonate (Inferred)
Molecular Formula	C₁₈H₃₂O₂	C₂₀H₃₄O₂	C₂₀H₃₂O₂	C₂₀H₃₄O₂	C₂₁H₃₈O₃S
Molecular Weight	280.45 g/mol	306.49 g/mol	304.47 g/mol	306.49 g/mol	370.59 g/mol
Class	Omega-6 Fatty Acid	Omega-6 Fatty Acid	Omega-6 Fatty Acid	Omega-3 Fatty Acid	Alkyl Methanesulfonate
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in organic solvents	Very hydrophobic, practically insoluble in water	Insoluble in water, soluble in organic solvents
Stability	Prone to oxidation	Prone to oxidation	Prone to oxidation	Prone to oxidation	Expected to be more stable than the parent alcohol and carboxylic acid

Table 2: Biological Activity Profile

Compound	Primary Biological Role	Key Metabolites	Receptor Interaction
Linoleic Acid (LA)	Essential fatty acid; precursor to other omega-6 fatty acids	Gamma-linolenic acid (GLA)	Indirectly influences eicosanoid signaling
Dihomo-γ-linolenic Acid (DGLA)	Anti-inflammatory precursor	Prostaglandin E1 (PGE1), 15-HETrE	Metabolites act on various GPCRs to reduce inflammation
Arachidonic Acid (ARA)	Pro-inflammatory precursor	Prostaglandins (e.g., PGE2), Leukotrienes, Thromboxanes	Metabolites act on various GPCRs to promote inflammation
11,14,17-Eicosatrienoic Acid (ETE-γ)	Omega-3 fatty acid with potential anti-inflammatory effects	Oxidized eicosatrienoic acids (oxiETrE)	Modulates vascular tone and inflammatory signaling pathways[3]
11,14,17-Eicosatrienyl methane sulfonate (Inferred)	Potential for more stable and sustained biological activity compared to ETE-γ	Not applicable (synthetic)	Expected to interact with similar targets as ETE-γ, potentially with altered potency or duration of action

Experimental Protocols

This section provides detailed methodologies for the synthesis of 11,14,17-eicosatrienyl methane sulfonate and the analysis of eicosanoids.

Protocol 1: Synthesis of 11,14,17-Eicosatrienyl Methane Sulfonate (Inferred)

This two-step protocol is inferred from standard organic chemistry procedures for the reduction of a carboxylic acid to an alcohol, followed by methanesulfonation.

Step 1: Reduction of 11,14,17-Eicosatrienoic Acid to 11,14,17-Eicosatrienol

• Materials: 11,14,17-Eicosatrienoic acid, Lithium aluminum hydride (LiAlH₄), Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF), Distilled water, 10% Sulfuric acid, Sodium sulfate (B86663) (anhydrous), Round-bottom flask, Reflux condenser, Magnetic stirrer, Dropping funnel, Ice bath, Separatory funnel, Rotary evaporator.

• Procedure:

  • In a dry, nitrogen-purged round-bottom flask, prepare a suspension of LiAlH₄ (1.5 equivalents) in anhydrous diethyl ether.

  • Cool the suspension to 0°C in an ice bath.

  • Dissolve 11,14,17-Eicosatrienoic acid (1 equivalent) in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension via a dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Cool the reaction mixture to 0°C and cautiously quench the excess LiAlH₄ by the slow, dropwise addition of distilled water, followed by 10% sulfuric acid until the solution is clear.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield crude 11,14,17-eicosatrienol.

  • Purify the alcohol by column chromatography on silica (B1680970) gel.

Step 2: Methanesulfonation of 11,14,17-Eicosatrienol

• Materials: 11,14,17-Eicosatrienol, Methanesulfonyl chloride (MsCl), Triethylamine (B128534) (TEA) or Pyridine, Dry dichloromethane (B109758) (DCM), Distilled water, 10% Hydrochloric acid (cold), Saturated sodium bicarbonate solution, Saturated brine solution, Anhydrous sodium sulfate, Round-bottom flask, Magnetic stirrer, Dropping funnel, Ice bath, Separatory funnel, Rotary evaporator.

• Procedure:

  • Dissolve 11,14,17-eicosatrienol (1 equivalent) in dry DCM in a round-bottom flask.

  • Add triethylamine (1.5 equivalents) to the solution.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the stirred solution, maintaining the temperature at 0°C.

  • Allow the reaction to proceed at 0°C for 1-2 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with cold 10% HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the filtrate under reduced pressure to obtain the crude 11,14,17-eicosatrienyl methane sulfonate.

  • Further purification can be achieved by column chromatography.

Protocol 2: Analysis of Eicosanoids by HPLC-MS/MS

This protocol is a general procedure for the extraction and analysis of eicosanoids from biological samples.[4][5]

• Sample Preparation (Solid-Phase Extraction):

  • Acidify the biological sample (e.g., cell culture media, plasma) to approximately pH 3 with a dilute acid (e.g., formic acid).

  • Condition a C18 solid-phase extraction (SPE) cartridge with methanol (B129727) followed by water.

  • Load the acidified sample onto the SPE cartridge.

  • Wash the cartridge with a low-polarity solvent (e.g., 10% methanol in water) to remove impurities.

  • Elute the eicosanoids with a more non-polar solvent (e.g., methanol or ethyl acetate).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase for HPLC analysis.

• HPLC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient from a lower to a higher percentage of Mobile Phase B to elute the eicosanoids based on their polarity.

    • Flow Rate: Typically 0.2-0.4 mL/min.

    • Column Temperature: Maintained at a constant temperature (e.g., 40°C).

  • Mass Spectrometric Detection:

    • Ionization: Electrospray ionization (ESI) in negative ion mode.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

    • MRM Transitions: Specific precursor-to-product ion transitions for each eicosanoid and internal standard should be optimized.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways involving the precursors of 11,14,17-eicosatrienyl methane sulfonate and the inferred experimental workflow for its synthesis.

Caption: Metabolic pathway of omega-6 and omega-3 fatty acid precursors.

Caption: Pro-inflammatory signaling cascade originating from Arachidonic Acid.

Caption: Anti-inflammatory signaling cascade originating from DGLA.

Caption: Inferred experimental workflow for the synthesis of the target compound.

Conclusion

This guide provides a comparative framework for understanding 11,14,17-eicosatrienyl methane sulfonate in the context of its metabolic precursors. While direct experimental data on the methanesulfonate derivative is limited, its properties can be logically inferred from the well-documented characteristics of eicosanoids and the chemical nature of methanesulfonates. The increased stability of the methanesulfonate may offer advantages for in vitro and in vivo studies by providing a more controlled and sustained delivery of the eicosatrienoyl moiety.

The provided experimental protocols offer a starting point for the synthesis and analysis of these compounds. Researchers are encouraged to optimize these methods for their specific applications. The signaling pathway diagrams provide a visual representation of the complex biological roles of these molecules, highlighting the delicate balance between pro- and anti-inflammatory pathways. Further research is warranted to fully elucidate the biological activity and therapeutic potential of 11,14,17-eicosatrienyl methane sulfonate and other stabilized eicosanoid derivatives.

References

• 1. Eicosanoid - Wikipedia [en.wikipedia.org]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Synthesis and Biological Evaluation of Chalconesulfonamides: En Route to Proapoptotic Agents with Antiestrogenic Potency [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Independent Validation of 11,14,17-Eicosatrienyl Methane Sulfonate: A Comparative Analysis Based on Available Data

A comprehensive review of scientific literature and public databases reveals a significant gap in the independent validation of 11,14,17-Eicosatrienyl methane (B114726) sulfonate's effects. Currently, there is no publicly available experimental data, detailed protocols, or established signaling pathways specifically attributed to this compound. Therefore, a direct comparison guide based on its performance is not feasible at this time.

This guide will instead provide a comparative analysis of its parent compound, 11,14,17-Eicosatrienoic acid, and a closely related, well-researched isomer, Dihomo-γ-linolenic acid (DGLA). The potential role of the methane sulfonate group will also be discussed based on general principles of medicinal chemistry. This information is intended to provide a foundational context for researchers, scientists, and drug development professionals interested in this novel compound.

Understanding the Components: Parent Compound and Sulfonate Group

11,14,17-Eicosatrienoic Acid:

11,14,17-Eicosatrienoic acid is a polyunsaturated fatty acid.[1][2] While specific studies on this particular isomer are limited, it belongs to the class of eicosanoids which are known to have diverse biological activities.

Methane Sulfonate Group:

In drug development, the addition of a methane sulfonate (mesylate) group is a common strategy to improve the solubility, stability, and bioavailability of a parent molecule. It is conceivable that the synthesis of 11,14,17-Eicosatrienyl methane sulfonate was intended to enhance the therapeutic potential of the parent fatty acid.

A Comparative Look at a Well-Studied Isomer: Dihomo-γ-Linolenic Acid (DGLA)

DGLA (20:3n-6) is a polyunsaturated fatty acid that has been the subject of numerous studies, providing a potential framework for understanding the possible biological activities of its isomers.[3][4][5]

Anti-Inflammatory Effects: DGLA is a precursor to anti-inflammatory eicosanoids, such as prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[5][6] These metabolites can counteract the pro-inflammatory effects of arachidonic acid-derived eicosanoids.[4][5]

Cardiovascular Health: Studies have shown that DGLA may have protective effects against atherosclerosis. It has been demonstrated to inhibit processes associated with the development of atherosclerosis, such as monocyte migration and foam cell formation.[3]

Immune Modulation: DGLA and its metabolites have been shown to modulate immune responses. For instance, supplementation with DGLA has been investigated for its potential to alleviate allergic symptoms.[6]

Signaling Pathways of DGLA

The biological effects of DGLA are mediated through several signaling pathways. A simplified representation of the metabolic pathway of DGLA is provided below.

References

• 1. larodan.com [larodan.com]
• 2. 11,14,17-Eicosatrienoic acid | C20H34O2 | CID 5282827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Putative Delta-6 Desaturase Inhibitor 11,14,17-Eicosatrienyl Methane Sulfonate and Known Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Published: December 6, 2025

This guide provides a comparative analysis of the putative delta-6 desaturase inhibitor, 11,14,17-Eicosatrienyl methane (B114726) sulfonate, with well-characterized inhibitors of fatty acid desaturases. Due to the absence of publicly available experimental data for 11,14,17-Eicosatrienyl methane sulfonate, this comparison is based on its structural similarity to endogenous ligands of the polyunsaturated fatty acid (PUFA) metabolic pathway, suggesting its likely role as a competitive inhibitor. We present a detailed overview of the biological context, quantitative data for known inhibitors, and comprehensive experimental protocols to guide future research and drug development efforts.

Introduction to the Polyunsaturated Fatty Acid (PUFA) Metabolic Pathway and Desaturase Enzymes

Polyunsaturated fatty acids are crucial components of cell membranes and precursors to a variety of signaling molecules involved in inflammation, immunity, and cell growth. The biosynthesis of long-chain PUFAs from essential fatty acids like linoleic acid (omega-6) and alpha-linolenic acid (omega-3) is regulated by a series of desaturation and elongation enzymes.[1]

Two key rate-limiting enzymes in this pathway are delta-6 desaturase (FADS2) and delta-5 desaturase (FADS1).[2] Delta-6 desaturase initiates the pathway by converting linoleic acid to gamma-linolenic acid (GLA) and alpha-linolenic acid to stearidonic acid. Delta-5 desaturase acts later in the pathway, converting dihomo-gamma-linolenic acid (DGLA) to arachidonic acid (AA) in the omega-6 pathway. The inhibition of these enzymes presents a therapeutic strategy for modulating the production of pro-inflammatory eicosanoids derived from arachidonic acid.

The structure of 11,14,17-Eicosatrienyl methane sulfonate, a derivative of a 20-carbon fatty acid with three double bonds, suggests it may act as a competitive inhibitor of the enzymes in this pathway, particularly delta-6 desaturase, which processes similar C18 and C24 PUFAs.

Comparative Analysis of Known Desaturase Inhibitors

While specific data for 11,14,17-Eicosatrienyl methane sulfonate is not available, a comparison with known inhibitors of delta-5 and delta-6 desaturases can provide a valuable benchmark for its potential efficacy. The following table summarizes the in vitro inhibitory potency (IC50) of several well-characterized desaturase inhibitors.

Compound Name	Target Enzyme	IC50 Value (µM)	Organism/System	Reference
SC-26196	Delta-6 Desaturase (FADS2)	0.2	Rat liver microsomes	[3][4][5][6]
Delta-6 Desaturase (FADS2)	0.2 - 0.4	Human skin fibroblasts	[7]
CP-24879	Delta-5/Delta-6 Desaturase	Not specified (potent inhibitor)	Mouse mastocytoma cells	[8][9]
Compound-326	Delta-5 Desaturase (FADS1)	0.022 (human), 0.072 (rat)	In vitro enzymatic and cell-based assays	[10][11]
T-3364366	Delta-5 Desaturase (FADS1)	0.019	Enzymatic assay
11,14,17-Eicosatrienyl methane sulfonate	Putative Delta-6 Desaturase	Data not available	-	-

Note: IC50 values represent the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. Lower values indicate greater potency.

Signaling Pathway and Experimental Workflow

To visualize the biological context and the experimental approach to studying these inhibitors, the following diagrams are provided.

Caption: Polyunsaturated Fatty Acid (PUFA) Biosynthesis Pathway.

Caption: Experimental Workflow for Desaturase Inhibition Assay.

Detailed Experimental Protocols

The following is a representative protocol for an in vitro radiometric assay to determine the inhibitory activity of compounds against delta-6 desaturase. This protocol is synthesized from methodologies described in the literature.

Objective

To determine the IC50 value of a test compound for delta-6 desaturase activity in rat liver microsomes.

Materials

• Rat liver microsomes (prepared from fresh or frozen liver tissue)

• Radiolabeled substrate: [1-14C]Linoleic acid

• Test inhibitor (e.g., 11,14,17-Eicosatrienyl methane sulfonate) dissolved in a suitable solvent (e.g., DMSO)

• Reaction buffer: 100 mM Sodium phosphate (B84403) buffer (pH 7.2)

• Cofactors: NADH, ATP, Coenzyme A (CoA)

• Reaction termination solution: 10% (w/v) KOH in 80% ethanol

• Extraction solvent: Hexane (B92381)

• Thin-layer chromatography (TLC) plates (e.g., silica (B1680970) gel G)

• TLC developing solvent (e.g., hexane:diethyl ether:acetic acid, 80:20:1, v/v/v)

• Scintillation cocktail and liquid scintillation counter

Procedure

• Microsome Preparation:

  • Homogenize fresh or thawed rat liver in ice-cold buffer (e.g., 0.25 M sucrose, 10 mM Tris-HCl, 1 mM EDTA, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 10,000 x g) to remove cell debris and mitochondria.

  • Centrifuge the resulting supernatant at high speed (e.g., 100,000 x g) to pellet the microsomes.

  • Resuspend the microsomal pellet in the reaction buffer and determine the protein concentration (e.g., using a Bradford assay).

• Enzymatic Reaction:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • Rat liver microsomes (e.g., 100-200 µg of protein)

    • Reaction buffer

    • Cofactors (e.g., 1 mM NADH, 3 mM ATP, 0.1 mM CoA)

    • Varying concentrations of the test inhibitor (or vehicle control).

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the radiolabeled substrate, [1-14C]Linoleic acid (e.g., to a final concentration of 10-20 µM).

  • Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).

• Reaction Termination and Lipid Extraction:

  • Stop the reaction by adding the termination solution (KOH in ethanol).

  • Saponify the lipids by heating the mixture (e.g., at 60°C for 1 hour).

  • After cooling, acidify the mixture with an acid (e.g., 6M HCl) to protonate the fatty acids.

  • Extract the fatty acids by adding hexane, vortexing, and centrifuging to separate the phases.

  • Carefully collect the upper hexane layer containing the fatty acids.

• Analysis and Quantification:

  • Spot the extracted fatty acids onto a TLC plate.

  • Develop the TLC plate in the developing solvent to separate the substrate (linoleic acid) from the product (gamma-linolenic acid).

  • Visualize the spots (e.g., using iodine vapor or autoradiography).

  • Scrape the silica corresponding to the substrate and product spots into separate scintillation vials.

  • Add scintillation cocktail to each vial and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percent conversion of substrate to product for each inhibitor concentration.

  • Determine the percent inhibition relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

This guide provides a framework for the evaluation of 11,14,17-Eicosatrienyl methane sulfonate and other novel compounds as potential inhibitors of fatty acid desaturases. The provided data on known inhibitors and the detailed experimental protocol offer a starting point for researchers to characterize new chemical entities in the context of PUFA metabolism and its role in health and disease.

References

• 1. GraphViz Examples and Tutorial [graphs.grevian.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biologydiscussion.com [biologydiscussion.com]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. researchgate.net [researchgate.net]
• 9. Rapid induction of microsomal delta 12(omega 6)-desaturase activity in chilled Acanthamoeba castellanii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of the delta-6 desaturase of human sebaceous glands: expression and enzyme activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Microsomal delta 9, delta 6 and delta 5 desaturase activities and liver membrane fatty acid profiles in alcohol-fed rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reproducibility of Experiments Involving Eicosatrienoic Acids and Their Signaling Pathways

Introduction

Researchers investigating lipid signaling pathways may encounter a variety of fatty acid analogs and inhibitors. This guide addresses the topic of "reproducibility of experiments involving 11,14,17-Eicosatrienyl methane (B114726) sulfonate." However, a comprehensive search of the scientific literature reveals a lack of published data on this specific compound. Its unique structure, featuring an eicosatrienyl backbone with a methane sulfonate group, suggests a potential role as a reactive lipid species, possibly an inhibitor of eicosanoid biosynthesis. The methane sulfonate is a proficient leaving group, indicating the molecule could function as an alkylating agent, potentially leading to irreversible enzyme inhibition.

Given the absence of direct experimental data for 11,14,17-Eicosatrienyl methane sulfonate, this guide provides a comparative analysis of well-characterized eicosatrienoic acids and common inhibitors of their metabolic pathways. This information is intended to serve as a valuable resource for researchers, scientists, and drug development professionals by providing a framework for experimental design and data interpretation in this area of research. We will focus on two key eicosatrienoic acids: Dihomo-γ-linolenic acid (DGLA) and Mead acid, and compare their activities with established cyclooxygenase (COX) and lipoxygenase (LOX) inhibitors.

Comparative Performance of Eicosatrienoic Acids and Pathway Inhibitors

The biological effects of eicosatrienoic acids are primarily mediated through their conversion into signaling molecules by COX and LOX enzymes. The reproducibility of experiments involving these compounds is contingent on understanding their metabolic fate and the specificities of the inhibitors used.

Dihomo-γ-linolenic acid (DGLA; 20:3n-6) is an omega-6 fatty acid that is a precursor to anti-inflammatory eicosanoids of the 1-series prostaglandins (B1171923) (e.g., PGE₁) and 15-HETrE. It competes with arachidonic acid (AA) for the same enzymes, thereby reducing the production of pro-inflammatory 2-series prostaglandins and 4-series leukotrienes.

Mead acid (20:3n-9) is an omega-9 fatty acid that becomes more prevalent during essential fatty acid deficiency. It can also be metabolized by COX and LOX enzymes, and its products have complex, context-dependent roles in inflammation.

The following tables summarize the quantitative data on the inhibitory activities of common non-steroidal anti-inflammatory drugs (NSAIDs) against COX-1 and COX-2, the key enzymes in the prostaglandin (B15479496) synthesis pathway. This data is crucial for designing experiments with reproducible outcomes.

Table 1: Comparative Inhibitory Potency (IC50) of Selected COX Inhibitors

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio (COX-1/COX-2)
Indomethacin	0.063[1]	0.48[1]	0.13
Diclofenac	0.611[1]	0.63[1]	0.97
Ibuprofen	1.8	3.9	0.46
Celecoxib	9.4	0.08	117.5[2]
Rofecoxib	>100	0.018	>5555
NS-398	>100	0.1	>1000
Aspirin	3.57[1]	29.3[1]	0.12
Meloxicam	36.6[1]	4.7[1]	7.8

Note: IC50 values can vary between different assay systems. The data presented here is a compilation from various sources for comparative purposes.

Table 2: Effects of Dihomo-γ-linolenic Acid (DGLA) on Cytokine Production in Human Peripheral Blood Mononuclear Cells (PBMCs)

Treatment (100 µM)	TNF-α Production (% of Control)	IL-6 Production (% of Control)
Dihomo-γ-linolenic acid (DGLA)	~66%[3]	No significant change[3]
Arachidonic Acid (AA)	~87%[3]	No significant change[3]

Data is derived from studies on LPS-stimulated human PBMCs.[3]

Experimental Protocols

To ensure the reproducibility of experiments in this field, it is imperative to follow well-defined protocols. Below are methodologies for key experiments cited in this guide.

Protocol 1: In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol is used to determine the inhibitory potency (IC50) of a test compound against COX-1 and COX-2.

Materials:

• Purified ovine COX-1 or human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Test compound (e.g., NSAID) and vehicle (e.g., DMSO)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Cofactors (e.g., hematin, glutathione)

• Enzyme Immunoassay (EIA) kit for Prostaglandin E2 (PGE2)

Procedure:

• Prepare solutions of the test compound at various concentrations.

• In a microplate, combine the reaction buffer, cofactors, and the COX enzyme.

• Add the test compound or vehicle to the wells and pre-incubate for a specified time (e.g., 15 minutes) at 37°C.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Incubate for a defined period (e.g., 10-20 minutes) at 37°C.

• Stop the reaction by adding a stopping solution (e.g., a strong acid).

• Measure the amount of PGE2 produced using a commercial EIA kit, following the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Protocol 2: Measurement of Eicosanoid Production in Cell Culture by LC-MS/MS

This protocol allows for the sensitive and specific quantification of multiple eicosanoids produced by cells.

Materials:

• Cell culture (e.g., macrophages, endothelial cells)

• Cell culture medium and supplements

• Lipopolysaccharide (LPS) or other stimuli

• Internal standards (deuterated eicosanoids)

• Solid-phase extraction (SPE) cartridges

• Solvents for extraction and chromatography (e.g., methanol, acetonitrile, water, formic acid)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Culture cells to the desired confluency.

• Pre-treat cells with the test compound (e.g., DGLA, NSAID) or vehicle for a specified time.

• Stimulate the cells with an agonist (e.g., LPS) to induce eicosanoid production.

• Collect the cell culture supernatant.

• Add a mixture of deuterated internal standards to the supernatant to correct for sample loss during processing.

• Perform solid-phase extraction (SPE) to isolate and concentrate the eicosanoids from the supernatant.[4]

• Elute the eicosanoids from the SPE column and evaporate the solvent.

• Reconstitute the sample in a suitable solvent for LC-MS/MS analysis.

• Inject the sample into the LC-MS/MS system and perform separation and detection using optimized parameters.[5][6]

• Quantify the eicosanoids by comparing the peak areas of the endogenous analytes to their corresponding deuterated internal standards.

Visualizations

To further clarify the concepts discussed, the following diagrams illustrate key pathways and workflows.

Caption: Simplified signaling pathway of eicosanoid synthesis from DGLA and AA.

Caption: Experimental workflow for eicosanoid analysis using LC-MS/MS.

While the specific compound 11,14,17-Eicosatrienyl methane sulfonate remains uncharacterized in the available scientific literature, this guide provides a robust framework for researchers working with related eicosatrienoic acids and their metabolic inhibitors. The reproducibility of experiments in this field hinges on the use of well-characterized compounds, standardized protocols, and a clear understanding of the underlying signaling pathways. By presenting comparative data on the performance of DGLA, Mead acid, and various COX inhibitors, along with detailed experimental methodologies, this guide aims to support the design and execution of rigorous and reproducible research in the field of lipid signaling and inflammation.

References

• 1. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dihomo-γ-linolenic acid inhibits tumour necrosis factor-α production by human leucocytes independently of cyclooxygenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]
• 5. HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids | Springer Nature Experiments [experiments.springernature.com]
• 6. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 11,14,17-Eicosatrienyl Methane Sulfonate: A Guide for Laboratory Professionals

For immediate reference, 11,14,17-Eicosatrienyl methane (B114726) sulfonate should be treated as a hazardous chemical. Under no circumstances should it be disposed of down the drain or in regular solid waste. Proper disposal requires collection in a designated, compatible container, accurate labeling, and transfer to an approved hazardous waste management facility. This guide provides detailed procedures to ensure the safe handling and disposal of this compound in a laboratory setting.

Methane sulfonate esters, as a class of compounds, are recognized for their potential as alkylating agents, which can confer mutagenic, carcinogenic, and teratogenic properties. Therefore, in the absence of specific data for 11,14,17-Eicosatrienyl methane sulfonate, it is imperative to handle it with the utmost caution, adhering to stringent safety and disposal protocols.

Immediate Safety and Handling Precautions

Before handling 11,14,17-Eicosatrienyl methane sulfonate, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE) and are familiar with the location and use of emergency safety equipment.

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

• Lab Coat: A flame-resistant lab coat should be worn to protect from splashes.

• Respiratory Protection: If there is a risk of generating aerosols or vapors, a fume hood should be used.

Emergency Procedures:

• Spills: In the event of a spill, evacuate the immediate area. Absorb the spill with an inert, non-combustible material such as sand or vermiculite. Do not use combustible materials like paper towels as the primary absorbent. The absorbed material should be collected in a sealed, properly labeled container for hazardous waste disposal. Ventilate the area and wash the spill site once the material has been removed.

• Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

  • Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.

  • Inhalation: Move to fresh air immediately.

  • In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) for a related compound, such as ethyl methanesulfonate, if a specific one is unavailable.

Step-by-Step Disposal Protocol

The disposal of 11,14,17-Eicosatrienyl methane sulfonate must be managed through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.

• Segregation: Do not mix 11,14,17-Eicosatrienyl methane sulfonate waste with other waste streams unless explicitly permitted by your EHS office. Incompatible materials can react violently. Keep it separate from strong oxidizing agents and strong bases.

• Container Selection: Use a designated and compatible waste container. The container must be in good condition, leak-proof, and have a secure screw-top cap. Glass or polyethylene (B3416737) containers are generally suitable. The original product container can be used if it is in good condition.

• Labeling: All waste containers must be clearly labeled as "HAZARDOUS WASTE". The label must also include:

  • The full chemical name: "11,14,17-Eicosatrienyl methane sulfonate"

  • The approximate concentration and quantity of the waste.

  • The date on which the waste was first added to the container.

  • Any associated hazards (e.g., "Potential Mutagen," "Toxic").

• Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be at or near the point of generation and under the control of laboratory personnel. Keep the container closed at all times except when adding waste.

• Request for Pickup: Once the container is full or you are ready for disposal, follow your institution's procedures to request a hazardous waste pickup from your EHS office. Do not allow the waste to accumulate for extended periods.

Summary of Disposal and Safety Information

Parameter	Guideline
Disposal Method	Hazardous Waste Disposal via approved facility
Incompatible Materials	Strong oxidizing agents, Strong bases
Personal Protective Equipment	Chemical-resistant gloves, Safety glasses/goggles, Lab coat
Spill Cleanup	Absorb with inert material, collect in a sealed container for disposal
Waste Container	Compatible, leak-proof container with a secure lid
Waste Labeling	"HAZARDOUS WASTE", full chemical name, concentration, date

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of 11,14,17-Eicosatrienyl methane sulfonate.

Caption: Disposal workflow for 11,14,17-Eicosatrienyl methane sulfonate.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and environmentally responsible disposal of 11,14,17-Eicosatrienyl methane sulfonate, thereby protecting themselves, their colleagues, and the environment.

Safeguarding Your Research: A Guide to Handling 11,14,17-Eicosatrienyl Methane Sulfonate

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal of 11,14,17-Eicosatrienyl methane (B114726) sulfonate. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following guidance is based on the known hazards of analogous sulfonate esters, such as ethyl methanesulfonate (B1217627) (EMS), and general best practices for handling potentially hazardous research chemicals. Sulfonate esters are a class of compounds that should be handled with care due to their potential as alkylating agents, which can be mutagenic, carcinogenic, and cause reproductive harm.

Essential Safety Information

All personnel handling 11,14,17-Eicosatrienyl methane sulfonate must be thoroughly trained on its potential hazards and the procedures outlined in this guide. Work should always be conducted in a designated area within a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 11,14,17-Eicosatrienyl methane sulfonate.

Body Part	Personal Protective Equipment	Specifications & Rationale
Eyes/Face	Chemical safety goggles and a face shield	Provides protection against splashes and aerosols.
Hands	Nitrile gloves (double-gloving recommended)	Offers chemical resistance. Check for tears and replace frequently.
Body	Chemical-resistant lab coat	Protects against incidental contact.
Respiratory	Work in a certified chemical fume hood	Primary means of controlling inhalation exposure.

Hazard Summary

Hazard Class	Description	Precautionary Statements
Acute Toxicity (Oral)	Harmful if swallowed.[1][2]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[1][2]
Skin Irritation	Causes skin irritation.[1]	Wear protective gloves and clothing.[1]
Eye Irritation	Causes serious eye irritation.[1]	Wear eye and face protection.[1]
Germ Cell Mutagenicity	May cause genetic defects.[1][2]	Obtain special instructions before use. Do not handle until all safety precautions have been read and understood.[1][2]
Carcinogenicity	May cause cancer.[1][2]	Obtain special instructions before use.[1][2]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1][2]	Obtain special instructions before use.[1][2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 11,14,17-Eicosatrienyl methane sulfonate is crucial for maintaining a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage in a well-ventilated area, preferably within a fume hood.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong bases.[3] The storage container should be tightly sealed.

Handling and Use

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Prepare all necessary equipment and reagents, including waste containers and spill cleanup materials.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood. Use disposable equipment where possible to minimize contamination.

• Experimental Procedures: Perform all experimental work involving 11,14,17-Eicosatrienyl methane sulfonate within the fume hood.

Disposal Plan

Proper disposal of 11,14,17-Eicosatrienyl methane sulfonate and contaminated materials is critical to prevent environmental contamination and accidental exposure.

Decontamination and Destruction

For liquid waste containing 11,14,17-Eicosatrienyl methane sulfonate, a chemical deactivation step is recommended prior to disposal. Based on studies of similar sulfonate esters, treatment with a 1 M solution of sodium thiosulfate (B1220275) can effectively destroy the alkylating properties of the compound.[4]

Experimental Protocol for Decontamination:

• Preparation of Decontaminating Solution: Prepare a 1 M solution of sodium thiosulfate (Na₂S₂O₃) in water.

• Decontamination Procedure:

  • For each volume of waste containing 11,14,17-Eicosatrienyl methane sulfonate, add at least 10 volumes of the 1 M sodium thiosulfate solution.

  • Stir the mixture at room temperature for at least one hour to ensure complete reaction. The half-life for the destruction of ethyl methanesulfonate with 1 M sodium thiosulfate is approximately 5.26 minutes.[4] A longer reaction time provides a margin of safety.

• Disposal of Decontaminated Waste: After decontamination, the resulting solution should be disposed of as hazardous waste through your institution's environmental health and safety office.

Disposal of Contaminated Solids

All solid waste, including gloves, disposable lab coats, and absorbent materials from spill cleanup, should be collected in a designated, sealed, and clearly labeled hazardous waste container for incineration.

Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to contain the hazard and protect personnel.

• Evacuate: Alert personnel in the immediate area and evacuate the spill zone.

• Isolate: Restrict access to the area.

• Ventilate: Ensure the chemical fume hood is operating.

• Personal Protective Equipment: Don appropriate PPE, including double nitrile gloves, a chemical-resistant lab coat, and eye/face protection.

• Containment and Cleanup:

  • For small spills, cover with an inert absorbent material such as vermiculite (B1170534) or sand.

  • Carefully collect the absorbed material using non-sparking tools and place it into a labeled hazardous waste container.

• Decontamination of Surfaces:

  • Wipe the spill area with a cloth soaked in a 1 M sodium thiosulfate solution.

  • Follow with a wipe-down using a standard laboratory detergent and water.

  • All cleaning materials must be disposed of as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and institutional safety office.

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling 11,14,17-Eicosatrienyl methane sulfonate.

Caption: Workflow for the safe handling of 11,14,17-Eicosatrienyl methane sulfonate.

Caption: Step-by-step plan for responding to a spill.

References

• 1. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 2. ewg.org [ewg.org]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. Evaluation of methods for destruction of some alkylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]